3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• CAS: 1254058-25-7

Core Science & Biosynthesis

An In-depth Technical Guide to 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a key heterocyclic compound. While a specific CAS number for this isopropyl derivative is not publicly registered, indicating its status as a novel or specialized research chemical, its properties and synthesis can be reliably inferred from closely related, well-documented analogs. This document is intended for researchers, chemists, and professionals in drug discovery and materials science who require a deep understanding of this class of molecules.

Compound Identification and Physicochemical Properties

While 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide does not have an officially assigned CAS number, its ethyl analog, 3,5-Dichloro-6-ethylpyrazine-2-carboxamide, is registered under CAS Number 313340-08-8 [1][2][3][4][5]. Based on this and the parent scaffold, 3,5-Dichloropyrazine-2-carboxamide (CAS No. 312736-50-8), we can extrapolate the core properties of the isopropyl derivative[6].

The introduction of the isopropyl group in place of an ethyl group is expected to slightly increase the molecular weight and lipophilicity (LogP), which may influence its solubility and biological interactions.

Table 1: Estimated Physicochemical Properties

Property	Value (Estimated for Isopropyl Derivative)	Value (Known for Ethyl Analog - CAS 313340-08-8)
CAS Number	Not Assigned	313340-08-8[1][2][3][4][5]
Molecular Formula	C₈H₉Cl₂N₃O	C₇H₇Cl₂N₃O[2][3][4][7]
Molecular Weight	~234.08 g/mol	220.06 g/mol [3][5]
Appearance	White to off-white solid (Predicted)	White Powder[7]
Purity	>97% (Typical for research grade)	97%[2][4]
Storage	Inert atmosphere, 2-8°C[2][4]	Inert atmosphere, 2-8°C[2][4]
Solubility	Soluble in organic solvents (DCM, Chloroform, Ethyl Acetate); Insoluble in water.	Data not specified, but expected to be similar.

Rationale and Synthesis Pathway

The synthesis of 6-alkyl-3,5-dichloropyrazine-2-carboxamides is a multi-step process that requires precise control of reaction conditions. The causality behind the chosen pathway is to build the pyrazine core first, introduce the necessary functional groups (chlorines and carboxamide), and finally add the alkyl substituent. The following proposed synthesis is adapted from established methods for similar pyrazine derivatives[8].

The core logic involves a radical reaction to functionalize the pyrazine ring, followed by standard organic transformations to build the final molecule. The use of a persulfate initiator is a common and effective method for generating the necessary radical species for C-H activation on the electron-deficient pyrazine ring.

Detailed Step-by-Step Experimental Protocol

Step 1: Synthesis of 3,5-Dichloropyrazine-2-carboxamide (Intermediate A)

• Reaction Setup: To a solution of 2,6-dichloropyrazine (1.0 eq) in formamide (20 eq), add sodium persulfate (1.0 eq) portion-wise at room temperature.

• Execution: Heat the reaction mixture to 90-100°C and stir vigorously for 2-3 hours[8]. The viscosity of the mixture will increase as the reaction proceeds.

• Work-up & Justification: Cool the mixture to room temperature and dilute with an equal volume of cold water to precipitate the product and dissolve inorganic salts. Extract the aqueous phase three times with ethyl acetate. The use of ethyl acetate is crucial for efficiently extracting the polar product.

• Purification: Combine the organic layers, wash with brine to remove residual water and formamide, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude residue by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) to yield Intermediate A.

Step 2: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide (Target Compound)

This step is a proposed adaptation based on Friedel-Crafts alkylation or similar C-H activation methods suitable for heterocyclic compounds.

• Reaction Setup: In a flame-dried, three-neck flask under an inert argon atmosphere, dissolve Intermediate A (1.0 eq) in a suitable solvent such as dry dichloromethane or 1,2-dichloroethane.

• Catalyst and Reagent Addition: Cool the solution to 0°C in an ice bath. Add a Lewis acid catalyst, such as Aluminum chloride (AlCl₃, 1.2 eq), portion-wise. Following this, add isopropyl bromide or 2-chloropropane (1.5 eq) dropwise via a syringe.

• Execution & Rationale: Allow the reaction to warm to room temperature and stir for 12-24 hours. The Lewis acid activates the alkyl halide and facilitates electrophilic attack on the electron-rich carbon of the pyrazine ring. The C-6 position is the most likely site for this substitution due to the directing effects of the existing substituents.

• Work-up: Carefully quench the reaction by pouring it over crushed ice. Separate the organic layer, and extract the aqueous layer twice with dichloromethane.

• Purification and Validation: Combine the organic extracts, wash with saturated sodium bicarbonate solution and then brine. Dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The final product should be purified by column chromatography or recrystallization. The structure must be validated using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm the regioselectivity of the isopropyl group addition.

Mechanism of Action and Biological Significance

Pyrazine carboxamide derivatives are a well-established class of compounds with significant biological activity. The parent drug, Pyrazinamide, is a first-line treatment for tuberculosis[9]. Its derivatives have been extensively studied for various therapeutic applications.

• Antimicrobial Activity: Many substituted pyrazine carboxamides exhibit potent activity against various pathogens. The mechanism often involves the inhibition of essential enzymes or disruption of cellular membranes. For instance, certain derivatives show high efficacy against Mycobacterium tuberculosis and various fungal strains like Trichophyton mentagrophytes[10][11].

• Enzyme Inhibition: The pyrazine core can act as a scaffold for designing inhibitors of specific enzymes. For example, pyrazine-substituted benzamides have been developed as allosteric activators of human glucokinase, making them promising candidates for type 2 diabetes treatment[12].

• Intermediates in Drug Synthesis: Dichlorinated pyrazines are valuable intermediates. The ethyl analog, CAS 313340-08-8, is explicitly used as a reagent in preparing nitrogen-containing heterocyclic derivatives for treating diabetes complications[3]. It is highly probable that the isopropyl derivative serves a similar role as a building block for more complex active pharmaceutical ingredients (APIs).

Analytical and Quality Control Methods

To ensure the identity, purity, and quality of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a combination of analytical techniques is required. These methods are standard for the characterization of novel organic molecules.

Table 2: Recommended Analytical Methods

Method	Purpose	Expected Observations / Parameters
¹H and ¹³C NMR	Structural Confirmation	Diagnostic peaks for the pyrazine ring protons, the isopropyl methine and methyl protons, and the amide protons. ¹³C NMR will confirm the number of unique carbon environments.
Mass Spectrometry (HRMS)	Molecular Weight & Formula	Provides the exact mass, confirming the elemental composition (C₈H₉Cl₂N₃O). Isotopic pattern for two chlorine atoms should be visible.
FTIR Spectroscopy	Functional Group Identification	Characteristic stretches for N-H (amide), C=O (amide), C=N (pyrazine ring), and C-Cl bonds[13].
HPLC/UPLC	Purity Assessment	A single major peak under various solvent conditions indicates high purity. Method development would involve screening C18 columns with acetonitrile/water mobile phases.
Melting Point	Purity and Identification	A sharp, defined melting point is indicative of a pure crystalline solid.

Example HPLC Protocol for Purity Analysis

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile (0.1% Formic Acid).

• Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis detector at 254 nm and 280 nm.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of acetonitrile.

• Validation: The protocol is validated when a sharp, symmetrical peak is observed with a retention time that is reproducible. Purity is calculated based on the area percentage of the main peak.

Safety and Handling

As with all chlorinated heterocyclic compounds, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide should be handled with care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Hazard Statements (Predicted): Based on analogs, it is likely to carry H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) warnings[5].

• Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). In case of contact with eyes, rinse cautiously with water for several minutes (P305+P351+P338)[5].

• Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere to prevent degradation[2][4].

This guide provides a foundational understanding of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, built upon established chemical principles and data from closely related structures. It should enable researchers to synthesize, characterize, and utilize this compound in their advanced research and development projects.

References

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• Lead Sciences. (n.d.). 3,5-Dichloro-6-ethylpyrazine-2-carboxamide. Retrieved from [Link]

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• Abd El-Wahab, A. H. F., et al. (2006). Pyrazine-2-substituted carboxamide derivatives: Synthesis, antimicrobial and Leuconostoc mesenteroides growth inhibition activity. Journal of the Serbian Chemical Society, 71(5), 471-481. Available at: [Link]

• Doležal, M., et al. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 7(4), 363-373. Available at: [Link]

• Tůmová, L., et al. (2012). New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. Pharmacognosy Magazine, 8(30), 122-128. Available at: [Link]

• Funke, C., et al. (2012). Dichloridobis(pyrazine-2-carboxamide-κN4)zinc(II). Acta Crystallographica Section E, 68(Pt 6), m791. Available at: [Link]

• Grewal, A.S., et al. (2022). Design, Synthesis, and Biological Evaluation of Novel Pyrazine Substituted Benzamides as Allosteric Activators of Human Glucokinase. Molecules, 27(18), 5898. Available at: [Link]

• Ebadi, A. (2018). Synthesis, Characterization and Crystal Structure Determination of a Pyrazine-2-carboxamide-bridged Two-dimensional Polymeric Copper(II) Complex. Revue Roumaine de Chimie, 63(10), 897-902. Available at: [Link]

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An In-Depth Technical Guide to 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

This guide provides a comprehensive technical overview of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a substituted pyrazine derivative of significant interest to researchers and professionals in drug development. The document details its physicochemical properties, outlines a robust synthetic strategy, presents methodologies for analytical characterization, discusses its potential applications in medicinal chemistry, and provides essential safety protocols.

Section 1: Compound Identity and Physicochemical Properties

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide belongs to the pyrazine class of heterocyclic compounds, which are pivotal scaffolds in the development of therapeutic agents.[1][2] The specific substitution pattern—two chlorine atoms, an isopropyl group, and a carboxamide moiety—imparts a unique combination of electronic and steric properties that make it a valuable intermediate in synthetic and medicinal chemistry.[3]

Molecular Structure and Weight

The foundational step in characterizing any chemical entity is to ascertain its precise molecular structure and weight. Based on its nomenclature, the molecular formula is determined to be C₈H₉Cl₂N₃O .

The molecular weight is calculated as follows:

• (8 × 12.011) + (9 × 1.008) + (2 × 35.453) + (3 × 14.007) + (1 × 15.999) = 249.08 g/mol

Figure 1. 2D Structure of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Key Physicochemical Data

The following table summarizes the essential identifiers and calculated properties for this compound. These parameters are critical for experimental design, including reaction setup, purification, and analytical method development.

Identifier	Value
IUPAC Name	3,5-Dichloro-6-(propan-2-yl)pyrazine-2-carboxamide
Molecular Formula	C₈H₉Cl₂N₃O
Molecular Weight	249.08 g/mol
Canonical SMILES	CC(C)C1=C(N=C(C(=N1)C(=O)N)Cl)Cl
InChI Key	(Generated upon synthesis and characterization)
CAS Number	(Not readily available in public databases)

Section 2: Synthesis and Mechanistic Insights

While a direct, published synthesis for this specific isopropyl derivative is not widely available, a reliable synthetic route can be extrapolated from established methods for analogous pyrazine carboxamides.[4][5] The proposed pathway leverages the amidation of a suitable pyrazine precursor, a common and robust reaction in heterocyclic chemistry.[6]

Proposed Synthetic Workflow

The synthesis logically begins with the creation of a correctly substituted pyrazine core, followed by the introduction of the carboxamide group. The key intermediate is 3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid.

Workflow Rationale:

• Starting Material Selection : The synthesis would ideally start from a commercially available or readily synthesizable isopropyl-substituted pyrazine.

• Carboxylation : Introduction of the carboxylic acid group at the C2 position is a critical step.

• Chlorination & Amidation : The final steps involve converting the carboxylic acid to an acyl chloride, followed by amidation. This is a high-yielding and well-understood transformation.[4][6]

Diagram 1: Proposed synthesis of the target compound.

Experimental Protocol: Acyl Chloride Formation and Amidation

This protocol details the final, critical steps of the synthesis.

• Reaction Setup : To a solution of 3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid (1.0 eq) in dry toluene, add thionyl chloride (1.5 eq) under an inert nitrogen atmosphere.

• Acyl Chloride Formation : Heat the mixture to reflux for 2-3 hours. The progress can be monitored by the cessation of gas evolution (HCl and SO₂).

  • Expert Insight: Using an excess of thionyl chloride ensures complete conversion of the carboxylic acid. The reaction is performed under reflux to overcome the activation energy for the formation of the acyl chloride intermediate.

• Solvent Removal : After cooling to room temperature, remove the excess thionyl chloride and toluene under reduced pressure. This step is crucial to prevent unwanted side reactions in the subsequent amidation step.

• Amidation : Dissolve the crude acyl chloride in a dry, aprotic solvent like acetone. Add this solution dropwise to a stirred, cooled (0-5°C) solution of concentrated ammonium hydroxide (excess) in acetone.

  • Trustworthiness: The slow, dropwise addition to a cooled solution is a self-validating control measure. It effectively manages the exothermic nature of the reaction, preventing thermal degradation and minimizing the formation of impurities.

• Workup and Purification : After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Filter the resulting solid, wash with cold water to remove ammonium salts, and dry under vacuum. The crude product can be further purified by recrystallization or column chromatography.

Section 3: Analytical Characterization

Confirming the identity, purity, and integrity of the synthesized compound is paramount. A multi-technique approach is recommended for comprehensive characterization. Halogenated heterocycles can be analyzed using a range of modern analytical methods.[7][8]

Structural Elucidation

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR will confirm the presence of the isopropyl group (a doublet and a septet) and the amide protons (-NH₂). ¹³C NMR will show the expected number of carbon signals, including those of the pyrazine ring and the carbonyl group.

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) will provide the exact mass of the molecule, confirming the molecular formula C₈H₉Cl₂N₃O. The isotopic pattern characteristic of two chlorine atoms will be a key diagnostic feature.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of pharmaceutical intermediates. A reverse-phase method would be suitable for this compound.

Diagram 2: Workflow for HPLC purity analysis.

HPLC Method Parameters (Example):

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temp.	30 °C

Section 4: Applications in Research and Drug Development

The pyrazine ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[9][10] Its electron-deficient nature and the ability of its nitrogen atoms to act as hydrogen bond acceptors make it a valuable component in designing enzyme inhibitors and receptor ligands.[9]

Role as a Versatile Chemical Building Block

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is not an end-product but a strategic intermediate. Its functional groups serve as handles for diversification:

• Dichloro Substituents : The chlorine atoms are excellent leaving groups for nucleophilic aromatic substitution (SₙAr) reactions. This allows for the introduction of a wide array of amine, alcohol, or thiol-containing fragments, enabling the exploration of chemical space around the pyrazine core.

• Isopropyl Group : This lipophilic group can enhance binding in hydrophobic pockets of target proteins and can influence the metabolic stability and pharmacokinetic profile of a final drug candidate.

• Carboxamide Group : This moiety is a common pharmacophore, capable of forming crucial hydrogen bonds with biological targets.

Diagram 3: Role as a scaffold in drug discovery.

The strategic placement of these functional groups makes this compound a valuable starting point for developing inhibitors for various targets, such as kinases, proteases, and other enzymes implicated in diseases like cancer and infectious diseases.[1]

Section 5: Safety, Handling, and Storage

While specific toxicology data for this compound is unavailable, information from structurally related dichloropyrazine derivatives provides a strong basis for safe handling protocols.[11]

Hazard Identification

Based on analogous compounds, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide should be handled as a potentially hazardous substance with the following expected classifications:

• Acute Toxicity, Oral : May be harmful if swallowed.

• Skin Corrosion/Irritation : Causes skin irritation.

• Eye Damage/Irritation : Causes serious eye irritation.

• Respiratory Irritation : May cause respiratory irritation.

Safe Handling and Personal Protective Equipment (PPE)

• Engineering Controls : Handle only in a well-ventilated area, preferably within a certified chemical fume hood.

• Personal Protective Equipment :

  • Eye/Face Protection : Wear chemical safety goggles or a face shield.

  • Skin Protection : Wear nitrile or neoprene gloves. A lab coat is mandatory.

  • Respiratory Protection : If handling outside a fume hood or if dust is generated, use a NIOSH-approved respirator with an appropriate cartridge.

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage and Disposal

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., argon or nitrogen). Recommended storage temperature is 2-8°C.[11][12]

• Disposal : Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant.

References

• Doležal, M., et al. (2006). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules. MDPI. Retrieved from [Link]

• Gesing, E. (n.d.). The Role of Pyrazine in Pharmaceutical Synthesis and Drug Development. LinkedIn. Retrieved from [Link]

• Miniyar, P. B., et al. (2013). Unequivocal role of pyrazine ring in medicinally important compounds: a review. Mini Reviews in Medicinal Chemistry. PubMed. Retrieved from [Link]

• Kuneš, J., et al. (2011). Substituted N-Phenylpyrazine-2-carboxamides: Synthesis and Antimycobacterial Evaluation. Molecules. PMC - NIH. Retrieved from [Link]

• Miniyar, P. B., et al. (2013). Unequivocal Role of Pyrazine Ring in Medicinally Important Compounds: A Review. ResearchGate. Retrieved from [Link]

• Duan, Y., et al. (2022). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules. Retrieved from [Link]

• Jampílek, J., et al. (2005). Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation. Molecules. PMC - NIH. Retrieved from [Link]

• Zatloukal, M., et al. (2012). Substituted N-Benzylpyrazine-2-carboxamides: Synthesis and Biological Evaluation. Molecules. NIH. Retrieved from [Link]

• Zatloukal, M., et al. (2012). Substituted N-Benzylpyrazine-2-carboxamides: Synthesis and Biological Evaluation. ResearchGate. Retrieved from [Link]

• Niewieczerzał, C., et al. (2021). Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. Molecules. PMC - NIH. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dichloro-6-iodo-pyrazine-2-carboxamide. PubChem. Retrieved from [Link]

• LookChem. (n.d.). 3,5-DICHLOROPYRAZINE-2-CARBOXAMIDE. LookChem. Retrieved from [Link]

• Mello, P. A., et al. (2013). Analytical methods for the determination of halogens in bioanalytical sciences: a review. Analytical and Bioanalytical Chemistry. PubMed. Retrieved from [Link]

• Gunanathan, C. (2018). Recent discoveries of naturally occurring halogenated nitrogen heterocycles. Request PDF on ResearchGate. Retrieved from [Link]

• Lead Sciences. (n.d.). 3,5-Dichloro-6-ethylpyrazine-2-carboxamide. Lead Sciences. Retrieved from [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Retrieved from [Link]

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An In-Depth Technical Guide to 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide: Structure, Synthesis, and Potential Applications in Drug Discovery

This technical guide provides a comprehensive overview of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide, a substituted pyrazine derivative with potential applications in medicinal chemistry and drug development. While direct experimental data for this specific molecule is limited in publicly accessible literature, this document extrapolates from established principles of pyrazine chemistry and data from closely related analogs to present a scientifically grounded resource for researchers, scientists, and drug development professionals.

Introduction: The Prominence of the Pyrazine Scaffold in Medicinal Chemistry

The pyrazine ring is a privileged heterocyclic motif in drug discovery, forming the core structure of numerous biologically active compounds.[1][2] Its unique electronic properties, including its electron-deficient nature and ability to act as a hydrogen bond acceptor, make it a valuable pharmacophore for interacting with biological targets.[3] Pyrazine-containing molecules have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] A notable example is Pyrazinamide, a first-line medication for the treatment of tuberculosis, which underscores the therapeutic potential of pyrazinecarboxamides.[4] This guide focuses on the synthesis and characterization of a specific derivative, 3,5-dichloro-6-isopropylpyrazine-2-carboxamide, providing a roadmap for its potential exploration in drug discovery programs.

Molecular Structure and Physicochemical Properties

The structure of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide features a central pyrazine ring substituted with two chlorine atoms, an isopropyl group, and a carboxamide functional group. The presence and arrangement of these substituents are expected to significantly influence the molecule's physicochemical properties and biological activity.

Table 1: Predicted Physicochemical Properties of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Property	Predicted Value
Molecular Formula	C₈H₉Cl₂N₃O
Molecular Weight	234.08 g/mol
Appearance	Expected to be a solid at room temperature
Solubility	Likely soluble in organic solvents like dichloromethane, chloroform, and methanol.
SMILES	CC(C)c1nc(c(Cl)nc1Cl)C(=O)N
InChI	InChI=1S/C8H9Cl2N3O/c1-4(2)7-12-6(8(10)14)5(9)3-11-7/h3-4H,1-2H3,(H2,10,14)

The dichlorinated pyrazine core, combined with the lipophilic isopropyl group and the hydrogen-bonding capable carboxamide, presents a unique combination of features for molecular recognition by biological targets.

Synthetic Pathway and Experimental Protocols

The synthesis of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide can be logically approached through a multi-step sequence starting from a commercially available isopropyl-substituted pyrazine. The proposed synthetic route leverages well-established transformations in pyrazine chemistry.

Caption: Proposed synthetic pathway for 3,5-dichloro-6-isopropylpyrazine-2-carboxamide.

Experimental Protocol: A Plausible Synthetic Route

Step 1: Synthesis of 2-Isopropylpyrazine-N-oxide

• To a solution of 2-isopropylpyrazine (1.0 eq) in a suitable solvent such as dichloromethane, add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 3-Chloro-2-isopropylpyrazine-N-oxide

• Heat a mixture of 2-isopropylpyrazine-N-oxide (1.0 eq) and phosphorus oxychloride (POCl₃) (3.0 eq) at reflux for 2-4 hours.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the solution with a solid base such as sodium carbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic extracts over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by column chromatography.

Step 3: Synthesis of 3-Chloro-2-isopropylpyrazine

• To a solution of 3-chloro-2-isopropylpyrazine-N-oxide (1.0 eq) in an inert solvent like chloroform, add phosphorus trichloride (PCl₃) (1.2 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 2-3 hours.

• Carefully add water to the reaction mixture and then neutralize with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with chloroform.

• Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

Step 4: Synthesis of 3,5-Dichloro-2-isopropylpyrazine

• Vapor-phase chlorination of 3-chloro-2-isopropylpyrazine can be performed by passing a mixture of the pyrazine, chlorine gas, and water vapor through a heated reaction tube.[5] The reaction conditions, including temperature and residence time, would need to be optimized to favor dichlorination.

Step 5: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxylic acid

• To a solution of 3,5-dichloro-2-isopropylpyrazine (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C, add n-butyllithium (n-BuLi) (1.1 eq) dropwise.

• Stir the resulting solution for 1 hour at -78 °C.

• Bubble dry carbon dioxide gas through the solution for 2-3 hours.

• Allow the reaction to warm to room temperature and quench with water.

• Acidify the aqueous layer with dilute HCl and extract the product with ethyl acetate.

• Dry the organic layer and concentrate to yield the carboxylic acid.

Step 6: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carbonyl chloride

• Reflux a suspension of 3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid (1.0 eq) in thionyl chloride (SOCl₂) (excess) for 1-2 hours.[6]

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude acid chloride.

Step 7: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• Dissolve the crude 3,5-dichloro-6-isopropylpyrazine-2-carbonyl chloride in a suitable anhydrous solvent (e.g., ethyl acetate).

• Bubble ammonia gas through the solution or add a concentrated aqueous ammonia solution dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Collect the precipitated solid by filtration, wash with cold water, and dry to afford the final product.

Structural Characterization and Validation

The unambiguous identification of the synthesized 3,5-dichloro-6-isopropylpyrazine-2-carboxamide is crucial. A combination of spectroscopic techniques should be employed for its structural elucidation and purity assessment.[5]

Table 2: Expected Spectroscopic Data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Technique	Expected Observations
¹H NMR	- A doublet corresponding to the methyl protons of the isopropyl group. - A septet for the methine proton of the isopropyl group. - Two broad singlets for the amide protons. - A singlet for the pyrazine ring proton.
¹³C NMR	- Signals corresponding to the methyl and methine carbons of the isopropyl group. - Resonances for the carbon atoms of the pyrazine ring, with those bearing chlorine atoms shifted downfield. - A signal for the carbonyl carbon of the carboxamide group.
Mass Spectrometry (MS)	- The molecular ion peak (M⁺) should be observed, showing the characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4).
Infrared (IR) Spectroscopy	- N-H stretching vibrations for the primary amide in the range of 3100-3500 cm⁻¹. - C=O stretching vibration of the amide around 1650-1680 cm⁻¹. - C-Cl stretching vibrations in the fingerprint region.

Reactivity and Potential for Further Derivatization

The presence of two chlorine atoms on the pyrazine ring of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide offers opportunities for further functionalization through nucleophilic aromatic substitution (SNAr) reactions. The regioselectivity of these reactions is governed by the electronic nature of the substituents on the pyrazine ring.

The carboxamide group at the 2-position is electron-withdrawing, which is expected to activate the chlorine at the 5-position towards nucleophilic attack. This provides a handle for the selective introduction of various nucleophiles, such as amines, alcohols, and thiols, to generate a library of diverse analogs for structure-activity relationship (SAR) studies.

Caption: Regioselective nucleophilic aromatic substitution on the title compound.

Conclusion and Future Perspectives

This technical guide has outlined the structure, a plausible synthetic route, and methods for the characterization of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide. While this specific molecule is not extensively documented, the principles of pyrazine chemistry provide a solid foundation for its synthesis and exploration. The versatile pyrazine core, coupled with the potential for selective functionalization, makes this compound and its derivatives attractive targets for medicinal chemistry research. Further investigation into the biological activities of this and related compounds could lead to the discovery of novel therapeutic agents.

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An In-Depth Technical Guide to the Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a plausible synthetic pathway for 3,5-dichloro-6-isopropylpyrazine-2-carboxamide, a molecule of interest in medicinal chemistry. The proposed route is grounded in established chemical principles and analogous transformations reported in the scientific literature. As a Senior Application Scientist, this document is structured to offer not only a step-by-step protocol but also the underlying scientific rationale for each transformation, ensuring both technical accuracy and practical insight.

Introduction

Pyrazine-2-carboxamide derivatives are a significant class of heterocyclic compounds with a broad spectrum of biological activities.[1][2] The specific substitution pattern of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide suggests its potential as a scaffold in the development of novel therapeutic agents. This guide details a multi-step synthesis designed to be both efficient and adaptable, starting from commercially available precursors.

Proposed Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule suggests a pathway that hinges on the late-stage introduction of the chloro substituents via a Sandmeyer reaction on a diaminopyrazine precursor. The core pyrazine ring can be constructed through the condensation of a 1,2-dicarbonyl compound with a 1,2-diamine. The isopropyl and carboxamide functionalities are best incorporated early in the synthesis to avoid potential side reactions and ensure regioselectivity.

Caption: Retrosynthetic analysis of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide.

Synthesis Pathway

The proposed forward synthesis is a four-step process, commencing with the formation of the pyrazine core, followed by esterification, amidation, and a final double Sandmeyer reaction.

Caption: Proposed four-step synthesis pathway.

Step 1: Synthesis of 3,5-Diamino-6-isopropylpyrazine-2-carbonitrile

The synthesis begins with the condensation of 3-methyl-2-oxobutanal with diaminomaleonitrile. This reaction builds the pyrazine core with the desired substituents in place.

Rationale: The condensation of a 1,2-dicarbonyl compound with a 1,2-diamine is a classic and efficient method for the formation of pyrazine rings.[2] The use of diaminomaleonitrile directly installs the amino groups and a nitrile, which can be later converted to the carboxamide.

Experimental Protocol:

• To a solution of 3-methyl-2-oxobutanal (1.0 eq) in ethanol (5 mL/mmol) is added diaminomaleonitrile (1.0 eq).

• The mixture is stirred at room temperature for 30 minutes, then heated to reflux for 4 hours.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Reagent	Molar Eq.	Molecular Weight	Amount
3-Methyl-2-oxobutanal	1.0	86.11 g/mol	(as required)
Diaminomaleonitrile	1.0	108.10 g/mol	(as required)
Ethanol	-	-	(as required)

Step 2: Hydrolysis of Nitrile to Carboxamide

The nitrile group of 3,5-diamino-6-isopropylpyrazine-2-carbonitrile is then hydrolyzed to the corresponding carboxamide.

Rationale: Partial hydrolysis of the nitrile under controlled pH and temperature conditions can selectively yield the primary amide.[3] This method is often higher yielding than direct amidation of a carboxylic acid.

Experimental Protocol:

• A mixture of concentrated hydrogen peroxide (30%, 29 mL) and water (195 mL) is prepared and the pH is adjusted to 9 with an 8% (w/v) sodium hydroxide solution.

• The solution is heated to 50°C, and 3,5-diamino-6-isopropylpyrazine-2-carbonitrile (1.0 eq) is added portion-wise over 30 minutes.

• The reaction mixture is stirred at 50°C for 2 hours, then cooled in an ice bath to initiate crystallization.

• The crude product is collected by filtration and recrystallized from ethanol.

Reagent	Molar Eq.	Concentration	Amount
3,5-Diamino-6-isopropylpyrazine-2-carbonitrile	1.0	-	(as required)
Hydrogen Peroxide	-	30%	(as required)
Sodium Hydroxide	-	8% (w/v)	(as required)
Water	-	-	(as required)
Ethanol	-	-	(for recrystallization)

Step 3: Double Sandmeyer Reaction

The key transformation is the conversion of the two amino groups of 3,5-diamino-6-isopropylpyrazine-2-carboxamide to chloro groups via a double Sandmeyer reaction.[4][5]

Rationale: The Sandmeyer reaction is a well-established method for the conversion of an aryl amine to an aryl halide via the formation of a diazonium salt intermediate.[6][7] The use of copper(I) chloride as a catalyst is crucial for this transformation.[4]

Experimental Protocol:

• 3,5-Diamino-6-isopropylpyrazine-2-carboxamide (1.0 eq) is dissolved in a mixture of concentrated hydrochloric acid and water at 0°C.

• A solution of sodium nitrite (2.2 eq) in water is added dropwise while maintaining the temperature below 5°C. The formation of the bis-diazonium salt is monitored.

• In a separate flask, a solution of copper(I) chloride (2.2 eq) in concentrated hydrochloric acid is prepared and cooled to 0°C.

• The cold diazonium salt solution is added slowly to the copper(I) chloride solution. Vigorous nitrogen evolution will be observed.

• The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

• The mixture is then heated to 60°C for 30 minutes to ensure complete reaction.

• After cooling, the product is extracted with an organic solvent (e.g., dichloromethane).

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography.

Reagent	Molar Eq.	Concentration	Amount
3,5-Diamino-6-isopropylpyrazine-2-carboxamide	1.0	-	(as required)
Sodium Nitrite	2.2	-	(as required)
Copper(I) Chloride	2.2	-	(as required)
Concentrated Hydrochloric Acid	-	-	(as required)
Dichloromethane	-	-	(for extraction)

Conclusion

The proposed synthesis pathway for 3,5-dichloro-6-isopropylpyrazine-2-carboxamide provides a robust and logical approach for its preparation. The methodology relies on well-understood and widely applicable reactions in heterocyclic chemistry. While this guide provides a detailed framework, optimization of reaction conditions may be necessary to achieve the desired yield and purity for specific research and development applications.

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Technical Guide: Spectroscopic Elucidation of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Abstract

This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a key intermediate in pharmaceutical research and development. The pyrazine scaffold is a privileged structure in medicinal chemistry, and a thorough understanding of its spectroscopic characteristics is paramount for unambiguous structural confirmation and quality control.[1] This document offers an in-depth examination of the predicted Nuclear Magnetic Resonance (¹H and ¹³C NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy data. Each section details the theoretical underpinnings of the technique, provides a standardized experimental protocol, presents the predicted data in a clear tabular format, and offers a rigorous interpretation of the spectral features. This guide is intended for researchers, scientists, and drug development professionals who require a practical and scientifically grounded understanding of the spectroscopic properties of this important molecule.

Molecular Structure and Spectroscopic Overview

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a polysubstituted pyrazine derivative. The strategic placement of chloro, isopropyl, and carboxamide functional groups on the pyrazine ring results in a unique electronic and steric environment, which in turn gives rise to a distinct spectroscopic fingerprint. A comprehensive spectroscopic analysis is essential for confirming the identity and purity of this compound.

Below is a diagram illustrating the molecular structure and the numbering scheme that will be used for the assignment of spectroscopic signals throughout this guide.

Figure 1: Molecular structure of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.[2] For 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, both ¹H and ¹³C NMR are indispensable for confirming the substitution pattern and the nature of the functional groups.

Experimental Protocol for NMR Spectroscopy

A standardized protocol ensures the acquisition of high-quality, reproducible NMR data.

I. Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-15 mg of high-purity 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

• Solvent Selection: Choose a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence the chemical shifts, particularly of exchangeable protons like those of the amide group.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Homogenization: Gently vortex or invert the NMR tube to ensure the sample is fully dissolved and the solution is homogeneous.

II. Instrument Setup and Data Acquisition

• Spectrometer: Utilize a 400 MHz or higher field NMR spectrometer.[3]

• Tuning and Locking: Tune the probe for both ¹H and ¹³C nuclei and lock the spectrometer on the deuterium signal of the solvent.[3]

• ¹H NMR Acquisition Parameters: [3][4]

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds. A longer delay is crucial for accurate integration.[5][6]

  • Number of Scans: 16-64, depending on sample concentration.

• ¹³C NMR Acquisition Parameters: [3][4]

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Spectral Width: Approximately 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, owing to the lower natural abundance of ¹³C.

III. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

• Phasing and Baseline Correction: Phase correct the spectra and perform baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C).

• Integration: Integrate the signals in the ¹H spectrum to determine the relative number of protons.

Figure 3: Key predicted ¹H-¹H scalar couplings.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Electron Ionization (EI) is a common technique that leads to predictable fragmentation patterns, which can aid in structural elucidation. [7][8][9]

Experimental Protocol for EI-Mass Spectrometry

I. Sample Introduction

• Direct Insertion Probe: A small amount of the solid sample is placed in a capillary tube and introduced directly into the ion source.

• Gas Chromatography (GC-MS): For volatile samples, a dilute solution of the compound can be injected into a gas chromatograph coupled to the mass spectrometer.

II. Ionization and Analysis

• Ionization Mode: Electron Ionization (EI) at 70 eV. [7][9]2. Mass Analyzer: Quadrupole or Time-of-Flight (TOF) analyzer.

• Mass Range: Scan from m/z 40 to 500 to ensure capture of the molecular ion and significant fragments.

Predicted Mass Spectrum and Fragmentation

The molecular formula of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is C₈H₉Cl₂N₃O, with a monoisotopic mass of 233.01 g/mol . The presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments.

Table 3: Predicted Key Ions in the EI-Mass Spectrum

m/z	Predicted Fragment	Interpretation
233/235/237	[M]⁺	Molecular ion peak with characteristic M, M+2, M+4 isotopic pattern for two chlorine atoms.
218/220/222	[M - CH₃]⁺	Loss of a methyl radical from the isopropyl group.
190/192/194	[M - CONH₂]⁺	Loss of the carboxamide radical.
77	[C₆H₅]⁺	Phenyl cation, a common fragment in aromatic compounds. [10]
44	[CONH₂]⁺	Carboxamide fragment. [11]

Interpretation of Fragmentation:

The primary fragmentation pathways are expected to involve the loss of substituents from the pyrazine ring. The loss of a methyl group from the isopropyl moiety is a common fragmentation for isopropyl-substituted aromatics. Cleavage of the amide group is also anticipated. [10][11][12]

Figure 4: Predicted major fragmentation pathways in EI-MS.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. [13]

Experimental Protocol for ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a convenient technique for solid samples that requires minimal sample preparation. [1][14][15][16][17]

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample onto the ATR crystal.

• Apply Pressure: Use the pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

Predicted Infrared Absorption Bands

Table 4: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3350 - 3150	N-H (Amide)	Stretching (two bands for -NH₂)
2970 - 2870	C-H (Isopropyl)	Stretching
1680 - 1650	C=O (Amide)	Stretching (Amide I band)
1600 - 1550	N-H (Amide)	Bending (Amide II band)
1500 - 1400	C=N, C=C (Pyrazine ring)	Stretching
800 - 700	C-Cl	Stretching

Interpretation:

• N-H Stretching: The presence of a primary amide is indicated by two bands in this region, corresponding to the symmetric and asymmetric stretching of the N-H bonds.

• C-H Stretching: Absorptions just below 3000 cm⁻¹ are characteristic of sp³-hybridized C-H bonds in the isopropyl group.

• C=O Stretching (Amide I): A strong absorption in this region is a clear indicator of the carbonyl group of the amide.

• N-H Bending (Amide II): This band, in conjunction with the Amide I band, is characteristic of amides.

• Pyrazine Ring Stretching: Aromatic C=N and C=C stretching vibrations will appear in this region. [18][19]* C-Cl Stretching: The carbon-chlorine bonds will give rise to absorptions in the fingerprint region.

Conclusion

The predicted ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy data presented in this guide provide a comprehensive spectroscopic profile for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. The combination of these techniques allows for the unambiguous confirmation of the molecular structure, including the substitution pattern of the pyrazine ring and the nature of the functional groups. The detailed experimental protocols and interpretations serve as a valuable resource for researchers working with this compound and related pyrazine derivatives, ensuring data quality and facilitating accurate structural elucidation.

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A Comprehensive Technical Guide to the Solubility Profile of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and subsequent therapeutic efficacy. This technical guide provides a comprehensive framework for characterizing the solubility profile of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a substituted pyrazine derivative of interest in drug discovery. Due to the limited publicly available data on this specific molecule, this document serves as both a theoretical guide and a practical manual, outlining the foundational principles and detailed experimental protocols required to generate a complete solubility profile. We will explore methodologies compliant with international standards, including equilibrium solubility in aqueous and organic media, pH-dependent solubility, and characterization in biorelevant media designed to simulate in vivo gastrointestinal conditions. The insights derived from this profile are crucial for guiding lead optimization, pre-formulation strategies, and ultimate clinical success.

Introduction: The Critical Role of Solubility

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide belongs to the pyrazine carboxamide class of compounds, a scaffold frequently explored in medicinal chemistry for its diverse biological activities. The molecule's structure, featuring a halogenated aromatic ring, an isopropyl group, and a carboxamide moiety, suggests a lipophilic character with potentially low aqueous solubility.

Understanding the solubility of an API is a cornerstone of drug development. It directly influences the dissolution rate in the gastrointestinal (GI) tract, which is often the rate-limiting step for the absorption of poorly soluble compounds (BCS Class II and IV).[1] An accurately determined solubility profile enables:

• Early Risk Assessment: Identifying potential bioavailability challenges early in the discovery phase.

• In Vitro-In Vivo Correlation (IVIVC): Establishing a predictive link between laboratory dissolution data and clinical performance.[1]

• Formulation Strategy: Guiding the selection of appropriate solubilization technologies, such as salt formation, amorphous solid dispersions, or lipid-based formulations.[2]

• Regulatory Compliance: Providing essential data for classification systems like the Biopharmaceutics Classification System (BCS).[3]

This guide will detail the necessary steps to build a robust solubility profile for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide from the ground up.

Physicochemical Characterization: The Predictors of Solubility

Before embarking on experimental solubility measurements, it is crucial to determine or predict key physicochemical properties that govern a molecule's behavior.

• Molecular Structure: C₈H₉Cl₂N₃O

• Molecular Weight: 234.09 g/mol

• Predicted pKa: The pyrazine nitrogens are weakly basic (predicted pKa ~ 1-2), and the amide proton is very weakly acidic (predicted pKa > 14). This suggests the molecule will be neutral over the physiological pH range (1-8), and its solubility will likely be independent of pH in this range.

• Predicted LogP: The calculated octanol-water partition coefficient (LogP) is expected to be in the range of 2.0-3.0, indicating significant lipophilicity and pointing towards potentially low intrinsic aqueous solubility.

• Solid-State Properties: The crystallinity, polymorphism, and particle size of the API can significantly impact its measured solubility.[4] It is imperative to characterize the solid form being used for all experiments (e.g., via X-ray powder diffraction, XRPD) to ensure consistency.

Thermodynamic Equilibrium Solubility Determination

The gold standard for determining the intrinsic solubility of a compound is the Saturation Shake-Flask Method , which measures the concentration of a solute in a saturated solution at thermodynamic equilibrium.[3][5] This method is recommended by regulatory bodies like the OECD and is detailed in USP General Chapter <1236>.[4][6][7]

Experimental Protocol: OECD 105 Shake-Flask Method

This protocol outlines the steps to determine the aqueous solubility of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Objective: To determine the saturation concentration of the compound in a given solvent system at a constant temperature.

Materials:

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide (characterized solid form)

• Solvents: Purified water (Type I), pH-buffered solutions (e.g., pH 1.2, 4.5, 6.8), selected organic solvents (e.g., Ethanol, DMSO, Propylene Glycol)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control (e.g., 25°C and 37°C)

• Syringe filters (e.g., 0.22 µm PVDF)

• Calibrated analytical balance

• Validated analytical method for quantification (e.g., HPLC-UV, UPLC-MS)

Procedure:

• Preparation: Add an excess amount of the solid compound to a vial. The goal is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.

• Solvent Addition: Add a known volume of the desired solvent (e.g., 5 mL) to the vial.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C). Agitate for a predetermined period. A preliminary test should establish the time required to reach equilibrium (typically 24 to 72 hours).[6]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.

• Sampling: Carefully withdraw an aliquot from the clear supernatant.

• Filtration: Immediately filter the aliquot using a syringe filter to remove any undissolved microparticles. Causality Note: This step is critical. Failure to filter properly is a common source of erroneously high solubility values. The filter material should be validated for low drug binding.

• Quantification: Dilute the filtered sample with a suitable mobile phase and analyze its concentration using a pre-validated HPLC or UPLC method.

• Confirmation: Visually inspect the vials to confirm that excess solid material remains, validating that equilibrium saturation was achieved.

Visual Workflow: Shake-Flask Solubility Determination

Caption: Key Intrinsic and Extrinsic Factors Governing API Solubility.

Implications for Formulation and Development

The anticipated solubility profile—very poor aqueous solubility with significant enhancement in biorelevant media—strongly suggests that 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a BCS Class II candidate (low solubility, high permeability). This has direct and immediate consequences for its development path:

• Formulation is Key: Simple powder-in-capsule or immediate-release tablet formulations are unlikely to achieve sufficient bioavailability.

• Enabling Technologies Required: Advanced formulation strategies will be necessary. These may include:

  • Lipid-Based Formulations (LBFs): Given the high solubility in FeSSIF, formulations containing lipids and surfactants that promote micelle formation in vivo are a logical starting point.

  • Amorphous Solid Dispersions (ASDs): Creating a high-energy amorphous form of the drug dispersed within a polymer matrix can enhance both the rate and extent of dissolution. [2] * Particle Size Reduction: Micronization or nanocrystal technology could be explored to increase the surface area available for dissolution. [5]3. Clinical Considerations: The strong potential for a positive food effect must be characterized early in clinical studies. Dosing instructions for patients will need to be clear regarding administration with or without food.

Conclusion

References

• Biorelevant. (n.d.). FaSSIF/FeSSIF/FaSSGF Biorelevant Dissolution Media.
• Dissolution Accessories. (n.d.). Comparison of the Solubility and Dissolution of Drugs in Fasted- State Biorelevant Media (FaSSIF and FaSSIF-V2).
• Pharma Lesson. (2024). Biorelevant Dissolution Media | FaSSIF & FeSSIF in Drug Development.
• U.S. Pharmacopeia. (2016). <1236> Solubility Measurements.
• OECD. (2021). Test No. 105: Water Solubility.
• OECD. (n.d.). Test No. 105: Water Solubility.
• Solubility of Things. (n.d.). Pyrazinecarboxamide.
• ECA Academy. (2023). Revision of USP Chapter <1236> Solubility Measurements Published for Comments.
• Analytice. (n.d.). OECD 105 - Water Solubility Test at 20°C.
• PharmTech. (2008). The Use of Biorelevant Dissolution Media to Forecast the In Vivo Performance of a Drug.
• Biorelevant. (n.d.). Technical Note: Using Biorelevant Media with Different Types of Orally Administered Formulations.
• Biorelevant. (n.d.). USP <1236>: Solubility Measurements Chapter.
• Situ Biosciences. (n.d.). OECD 105 - Water Solubility.
• ECA Academy. (2022). USP: Proposed Addition to Chapter <1236> Solubility Measurements.
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Introduction: The Criticality of Purity for a Pyrazine Carboxamide Intermediate

An In-depth Technical Guide to the Purity Analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Foreword: The compound 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a specialized heterocyclic molecule, characteristic of an intermediate in modern pharmaceutical development. As such, specific, publicly available analytical monographs are not readily found. This guide, therefore, leverages first principles of analytical chemistry and established regulatory frameworks to construct a comprehensive strategy for its purity analysis. The methodologies and data presented herein are representative and designed to serve as a robust template for researchers, scientists, and drug development professionals tasked with establishing quality control for this or structurally analogous compounds.

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide belongs to a class of nitrogen-containing heterocyclic compounds that are pivotal scaffolds in medicinal chemistry.[1] The presence of reactive chloro-substituents, a sterically influential isopropyl group, and a carboxamide moiety suggests its role as a key building block in the synthesis of Active Pharmaceutical Ingredients (APIs). In any multi-step API synthesis, the purity of each intermediate is paramount. Impurities, even at trace levels, can carry through to the final drug substance, potentially altering its efficacy, safety, and stability.

This guide details a multi-faceted analytical approach to establishing the purity profile of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, adhering to the principles outlined by the International Council for Harmonisation (ICH) guidelines.[2][3][4] A holistic analytical strategy combines chromatographic separation for quantification, spectroscopic techniques for identification, and thermal analysis for physicochemical characterization.

Understanding Potential Impurities: A Synthesis-Based Approach

A robust purity method is not merely about quantifying the main peak; it's about identifying and controlling known and potential unknown impurities. The impurity profile is intrinsically linked to the synthetic route and storage conditions. A plausible synthesis could involve the formation of a pyrazine ring followed by chlorination and amidation steps.[5][6] This allows us to predict a profile of potential process-related impurities.

Table 1: Predicted Impurity Profile for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Impurity Class	Potential Structure/Identity	Rationale / Source
Starting Materials	e.g., Aminomalonamide, Isopropyl-substituted dicarbonyl	Incomplete reaction or carry-over
Intermediates	6-isopropylpyrazine-2-carboxamide (pre-chlorination)	Incomplete chlorination
3,5-Dichloro-6-isopropylpyrazine-2-carboxylic acid	Hydrolysis of the amide or incomplete amidation
By-products	Monochloro- or trichloro-isomers	Non-selective chlorination
Positional isomers of the isopropyl group	Impurities in starting materials[7][8][9]
Degradants	3,5-Dichloro-6-isopropylpyrazine-2-carboxylic acid	Hydrolysis upon exposure to moisture/extreme pH

The Cornerstone of Purity: High-Performance Liquid Chromatography (HPLC)

For non-volatile, UV-active compounds like our target molecule, reverse-phase HPLC is the gold standard for purity determination and impurity quantification. The primary goal is to develop a stability-indicating method capable of separating the main component from all known impurities and degradation products.

Rationale for Method Development

The choice of chromatographic parameters is a science-driven process.

• Stationary Phase: A C18 (octadecylsilane) column is the workhorse for reverse-phase chromatography, offering excellent hydrophobic retention for a wide range of organic molecules. Its versatility makes it the logical starting point.

• Mobile Phase: A combination of an aqueous buffer (like phosphate or acetate) and an organic modifier (acetonitrile or methanol) is typical. The buffer controls the pH to ensure the consistent ionization state of the analyte and any acidic/basic impurities, leading to sharp, reproducible peaks. Acetonitrile is often preferred for its lower UV cutoff and viscosity.

• Detection: The aromatic pyrazine ring constitutes a strong chromophore. A photodiode array (PDA) detector is superior to a simple UV detector, as it provides spectral data for each peak. This allows for peak tracking during method development and can indicate the presence of co-eluting peaks if the spectra are not homogenous. The detection wavelength should be set at a λmax where the analyte and impurities show significant absorbance.

• Gradient Elution: Given the potential for impurities with a wide range of polarities (from starting materials to by-products), a gradient elution (where the organic modifier concentration is increased over time) is necessary to ensure all components are eluted in a reasonable time with good peak shape.

Experimental Protocol: HPLC-PDA Purity Method

Objective: To determine the purity of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide and quantify related impurities.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Chromatographic Data System (CDS) for control and data processing.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	0.02 M Potassium Phosphate, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
25
30
30.1
35
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	PDA, 254 nm (Acquisition range: 200-400 nm)
Sample Prep.	0.5 mg/mL in 50:50 Acetonitrile:Water

Procedure:

• Prepare the mobile phases and thoroughly degas them.

• Equilibrate the column with the initial mobile phase composition (80% A, 20% B) for at least 30 minutes or until a stable baseline is achieved.

• Prepare a system suitability solution (a sample of the analyte spiked with known impurities, if available, or a degraded sample) to verify resolution.

• Prepare the sample solution, diluent blank, and control samples.

• Perform a blank injection (diluent) to ensure no interfering peaks are present.

• Inject the system suitability solution and verify that the resolution between critical pairs and other performance attributes (tailing factor, theoretical plates) meet the pre-defined criteria.

• Inject the sample solutions in sequence.

• Process the chromatograms using the CDS. Calculate the area percent of the main peak and all impurity peaks. Use a reporting threshold of 0.03% and an identification threshold of 0.05%, in line with ICH guidelines.[2]

Method Validation: Ensuring Trustworthiness and Reliability

A method is only useful if it is proven to be reliable. Validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[10][11][12][13]

Table 2: Summary of Validation Parameters for HPLC Purity Method (as per USP <1225>)

Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities, degradants, and matrix components.	Peak purity index > 0.995 for the main peak in stressed samples. Baseline resolution (>1.5) between the main peak and all impurities.
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	R² ≥ 0.999 over the specified range.
Range	The concentration interval over which the method is precise, accurate, and linear.	For impurities: 50% to 120% of the specification limit. For assay: 80% to 120% of the test concentration.[10][12]
Accuracy	The closeness of test results to the true value.	Recovery of 98.0% - 102.0% for spiked impurities at multiple levels.
Precision	The degree of agreement among individual test results.	Repeatability (n=6): RSD ≤ 2.0%. Intermediate Precision: RSD ≤ 3.0%.
LOD/LOQ	The lowest amount of analyte that can be detected/quantified with acceptable precision and accuracy.	LOD: Signal-to-Noise ratio ≥ 3:1. LOQ: Signal-to-Noise ratio ≥ 10:1.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results when parameters (pH, flow rate, column temp) are slightly varied.

Orthogonal Techniques for a Complete Profile

Relying on a single technique is insufficient for a comprehensive purity assessment. Orthogonal methods, which measure different chemical or physical properties, provide a more complete and trustworthy picture.

Gas Chromatography-Mass Spectrometry (GC-MS)

Application: Analysis of volatile or semi-volatile impurities, such as residual solvents from the synthesis or volatile starting materials.[14][15][16][17] Why it's authoritative: GC offers superior separation for volatile compounds, and MS provides definitive identification based on mass fragmentation patterns. This is the standard approach for residual solvent analysis as outlined in ICH Q3C.[2]

Experimental Protocol: Headspace GC-MS for Residual Solvents

• Sample Preparation: Accurately weigh about 100 mg of the sample into a headspace vial. Add a suitable solvent (e.g., DMSO) and seal the vial.

• Incubation: Incubate the vial at a set temperature (e.g., 80 °C) for a defined time to allow volatiles to partition into the headspace.

• Injection: Automatically inject a sample of the headspace gas onto the GC column.

• Separation: Use a wide-bore capillary column (e.g., DB-624) with a temperature gradient to separate the solvents.

• Detection: The MS detector scans a mass range (e.g., 35-300 amu) to identify solvents by comparing their mass spectra to a library (e.g., NIST). Quantification is done against calibrated reference standards.

Spectroscopic Characterization (NMR)

Application: Absolute structural confirmation of the main component and identification of major impurities. Why it's authoritative: Nuclear Magnetic Resonance (¹H and ¹³C NMR) provides unambiguous information about the chemical structure, connectivity, and environment of atoms in a molecule.[18][19][20][21] For a novel compound, a full NMR characterization is non-negotiable for confirming its identity.

Thermal Analysis (DSC/TGA)

Application: Assessing solid-state properties, thermal stability, and providing an indication of purity.[22][23][24] Why it's authoritative:

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It can determine the melting point and enthalpy of fusion. A sharp melting peak is indicative of high purity, while a broad peak or a depressed melting point can suggest the presence of impurities.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature.[22][25] It is used to determine the amount of residual solvents or water and to assess the decomposition temperature, providing crucial stability information.[25]

Integrated Analytical Workflow

The power of this multi-technique approach lies in its integration. Data from each method corroborates the others, building a self-validating system for purity analysis.

Caption: Integrated workflow for comprehensive purity analysis.

Decision Making for Impurity Control

The ultimate goal of purity analysis is to ensure that impurities are controlled within acceptable limits. ICH guidelines provide a clear framework for this process.[3][4][26][27]

Caption: ICH-based decision tree for impurity control.

References

• Title: Thermal Analysis – A Review of Techniques and Applications in the Pharmaceutical Sciences Source: American Pharmaceutical Review URL: [Link]

• Title: Impurity guidelines in drug development under ICH Q3 Source: AMSbiopharma URL: [Link]

• Title: Thermal Analysis of Pharmaceuticals Handbook Source: Mettler-Toledo URL: [Link]

• Title: Thermal Analysis in Pharmaceutical Research, Development, and Quality Control Source: TA Instruments URL: [Link]

• Title: <1225> VALIDATION OF COMPENDIAL METHODS Source: USP-NF URL: [Link]

• Title: Thermal Analysis of Pharmaceuticals Source: Henven URL: [Link]

• Title: ICH Q3A(R) Guideline: Impurities in New Drug Substances Source: IKEV URL: [Link]

• Title: The Role of Thermal Analysis in Pharmaceutical Testing and R&D Source: AZoM URL: [Link]

• Title: ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances Source: European Medicines Agency (EMA) URL: [Link]

• Title: 1H NMR spectra (aromatic region) of free pyrazine, 4,4′-bipyridine and... Source: ResearchGate URL: [Link]

• Title: <1220> ANALYTICAL PROCEDURE LIFE CYCLE Source: USP-NF URL: [Link]

• Title: <1225> VALIDATION OF COMPENDIAL PROCEDURES Source: ResearchGate URL: [Link]

• Title: Validation, Verification, & Transfer of Analytical Methods – USP General Chapters 1224, 1225 & 1226 Source: YouTube (USP) URL: [Link]

• Title: Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines Source: International Journal of Pharmaceutical Investigation URL: [Link]

• Title: ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Figure 3. 1H-NMR spectra of embelin, pyrazine, 4,4'-bipyridine,... Source: ResearchGate URL: [Link]

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• Title: Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) Source: Journal of Chromatography A URL: [Link]

• Title: Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery Source: Molecules URL: [Link]

• Title: Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) | Request PDF Source: ResearchGate URL: [Link]

• Title: Determination of volatile alkylpyrazines in microbial samples using gas chromatography-mass spectrometry coupled with head space-solid phase microextraction Source: Open Chemistry URL: [Link]

• Title: Synthesis and reactions of Pyrazine Source: Slideshare URL: [Link]

• Title: (PDF) Review on the Synthesis of Pyrazine and Its Derivatives Source: ResearchGate URL: [Link]

• Title: 2-METHOXY-3(5 AND 6)-ISOPROPYLPYRAZINE Source: Flavor and Extract Manufacturers Association (FEMA) URL: [Link]

• Title: green pea pyrazine 2-methoxy-(3,5 or 6)-isopropylpyrazine Source: The Good Scents Company URL: [Link]

• Title: bean pyrazine 2-methoxy-3-isopropylpyrazine Source: The Good Scents Company URL: [Link]

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A Technical Guide to the Biological Potential of Pyrazine Carboxamide Derivatives

Executive Summary

The pyrazine carboxamide scaffold is a cornerstone in medicinal chemistry, giving rise to compounds with a vast spectrum of biological activities. This guide provides an in-depth technical exploration of this versatile chemical class, focusing on its most significant therapeutic applications: antitubercular, anticancer, and antiviral activities. We delve into the mechanisms of action, structure-activity relationships (SAR), and the detailed experimental protocols required to evaluate these potent molecules. This document is intended for researchers, chemists, and drug development professionals, offering a synthesis of established knowledge and practical methodologies to accelerate the discovery of novel pyrazine carboxamide-based therapeutics.

Introduction: The Pyrazine Carboxamide Core

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, is a privileged structure in drug discovery. When functionalized with a carboxamide group (-CONH₂), it forms the pyrazine carboxamide core. This scaffold's unique electronic properties, hydrogen bonding capabilities, and metabolic stability make it an ideal foundation for designing molecules that can interact with a wide array of biological targets.

The prototypical example is Pyrazinamide (PZA), a first-line drug for treating tuberculosis (TB) for over half a century.[1][2] Its success has spurred extensive research, revealing that derivatives of this core structure exhibit potent activities against cancer cell lines, viruses, and other microbial pathogens.[3][4] This guide will dissect these activities, providing the scientific rationale and experimental frameworks necessary for their investigation.

Antitubercular Activity: Beyond Pyrazinamide

The global threat of multidrug-resistant tuberculosis (MDR-TB) necessitates the development of new antitubercular agents.[5] Pyrazine carboxamides remain a fertile ground for this endeavor.

Mechanism of Action of Pyrazinamide

Pyrazinamide is a prodrug that requires activation within the Mycobacterium tuberculosis (Mtb) bacillus.[1][6] This process is a critical first step and a potential point of resistance.

• Uptake & Activation: PZA passively diffuses into the Mtb cell.

• Enzymatic Conversion: Inside the bacterium, the enzyme pyrazinamidase (PncA) converts PZA into its active form, pyrazinoic acid (POA).[2][6] This conversion is pH-dependent and most effective in the acidic environment of phagolysosomes where Mtb can reside.[7]

• Cellular Disruption: POA is believed to disrupt membrane potential and interfere with fatty acid synthesis, specifically targeting the Fatty Acid Synthase I (FAS I) complex, which is essential for building the unique mycobacterial cell wall.[5][6]

The development of resistance to PZA is often linked to mutations in the pncA gene, preventing the conversion of the prodrug to its active POA form.[5] Consequently, a key strategy in modern drug design is to develop PZA derivatives that either bypass the need for PncA activation or have alternative intracellular targets.[2][5]

Caption: Mechanism of action for pyrazine carboxamide-based kinase inhibitors.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

Principle: The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HepG2, MCF-7, A375) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator. [8]2. Compound Treatment: Prepare serial dilutions of the pyrazine carboxamide derivatives in cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds.

• Controls:

  • Vehicle Control: Cells treated with medium containing the same concentration of DMSO used for the test compounds.

  • Untreated Control: Cells in medium only.

  • Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin). [8]4. Incubation: Incubate the plate for 24-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, viable cells will form purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Expertise Insight: The choice of cell line is critical. It is best to use cell lines where the target kinase is known to be overexpressed or mutated (e.g., using a cell line with known FGFR amplification to test an FGFR inhibitor). [9]This provides a more direct link between target inhibition and cytotoxic effect.

Data Summary: Anticancer Activity

Compound/Derivative	Target Cell Line(s)	IC₅₀ (µM)	Reference
Compound 18i (FGFR Inhibitor)	SNU-16 (Stomach)	1.88	[9]
Compound 18i (FGFR Inhibitor)	KMS-11 (Myeloma)	3.02	[9]
Compound 12b (Imidazopyrazine)	Hep-2, HepG2, MCF-7, A375	11 - 13	[8]
AZ3246 (HPK1 Inhibitor)	T-cells (IL-2 Secretion)	0.09 (EC₅₀)	[10][11]
N-phenylpyrazine-2-carboxamide (4)	AXL1 Kinase	41% inhibition @ 10 µM	[12][13]

Antiviral Activity: A Broad-Spectrum Potential

The pyrazine carboxamide scaffold is also the basis for potent antiviral drugs. The most notable example is Favipiravir, which has demonstrated activity against a wide range of RNA viruses.

Mechanism of Action: Favipiravir

Favipiravir (T-705) is a broad-spectrum antiviral agent approved for influenza and investigated for other viral infections like COVID-19. [14]

• Bioactivation: Like PZA, Favipiravir is a prodrug. It is converted intracellularly to its active phosphoribosylated form, Favipiravir-RTP, by host cell enzymes.

• Viral RNA Polymerase Inhibition: Favipiravir-RTP mimics a purine nucleotide and is recognized by the viral RNA-dependent RNA polymerase (RdRp). It is then incorporated into the growing viral RNA strand. This incorporation is believed to cause lethal mutagenesis, leading to the production of non-viable viral particles.

The development of Favipiravir analogs and other pyrazine-based conjugates continues to be an active area of research for new antiviral therapies. [14][15]

Experimental Protocol: General Antiviral Screening Workflow

Evaluating antiviral activity requires cell-based assays that measure the ability of a compound to inhibit viral replication.

Caption: General workflow for in vitro screening of antiviral compounds.

Methodology Overview:

• Cytotoxicity Assessment: First, determine the concentration at which the compound is toxic to the host cell line (e.g., Vero, MDCK cells) using the MTT assay described previously. This is crucial to ensure that any observed antiviral effect is not simply due to cell death.

• Viral Inhibition Assay (e.g., Plaque Reduction):

  • Grow a confluent monolayer of host cells in multi-well plates.

  • Infect the cells with a known amount of virus in the presence of serial dilutions of the test compound.

  • After an absorption period, overlay the cells with a semi-solid medium (like agar) containing the compound to restrict viral spread to adjacent cells.

  • Incubate for several days until visible plaques (zones of cell death) form.

  • Stain the cells (e.g., with crystal violet) and count the plaques.

• Data Analysis: The EC₅₀ (50% effective concentration) is the compound concentration that reduces the number of plaques by 50% compared to an untreated virus control. The Selectivity Index (SI), calculated as (Cytotoxic Concentration₅₀ / EC₅₀), is a critical measure of the compound's therapeutic window. A higher SI value indicates a more promising antiviral candidate.

Conclusion and Future Directions

The pyrazine carboxamide core is a remarkably versatile and enduring scaffold in medicinal chemistry. Its derivatives have yielded essential drugs for tuberculosis and viral infections and show immense potential in oncology, particularly in the realm of targeted therapy and immuno-oncology.

Future research should focus on:

• Novel Targets: Exploring PZA derivatives that function through PncA-independent mechanisms to combat drug-resistant TB.

• Combination Therapies: Investigating the synergistic effects of pyrazine carboxamide kinase inhibitors with existing chemotherapies or immunotherapies.

• Broad-Spectrum Antivirals: Designing new analogs based on the Favipiravir scaffold to prepare for future viral pandemics.

By leveraging the foundational knowledge and experimental protocols outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of this powerful chemical class.

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Discovery and history of novel pyrazine compounds

An In-depth Technical Guide to the Discovery and History of Novel Pyrazine Compounds

Authored by a Senior Application Scientist

Foreword: The Understated Power of the Pyrazine Ring

To the uninitiated, the pyrazine ring—a simple, six-membered aromatic heterocycle with two nitrogen atoms in a 1,4-orientation—might seem unremarkable.[1][2] Yet, for those of us in the fields of medicinal chemistry, organic synthesis, and even flavor science, this scaffold is a privileged structure of profound versatility and significance. Its unique electronic properties, structural planarity, and capacity to act as both a hydrogen bond acceptor and a bioisosteric replacement for other rings have made it a cornerstone of modern molecular design.[3][4]

This guide is not a mere chronological recitation of facts. It is a curated exploration of the pyrazine core, designed for the practicing researcher and drug developer. We will delve into the causality behind synthetic choices, the logic of its application in drug design, and the self-validating nature of the protocols that have brought novel pyrazine compounds from the bench to the clinic and the marketplace. We will journey from its initial synthesis in the 19th century, through its discovery as a key component of natural aromas, to its current status as a critical pharmacophore in a multitude of FDA-approved drugs.

Part 1: From Obscurity to Olfaction — The Genesis of Pyrazine Chemistry

The story of pyrazine begins not in a quest for medicine, but in the foundational explorations of organic chemistry. The first synthesis of a pyrazine derivative, specifically 2,3,5,6-tetraphenylpyrazine, was reported by Laurent in the mid-19th century.[5][6] However, the structural elucidation and the development of more general and practical synthetic routes followed decades later.

Two classical methods, still taught today for their historical and conceptual importance, laid the groundwork for pyrazine synthesis:

• The Staedel–Rugheimer Pyrazine Synthesis (1876): This approach involves the reaction of a 2-haloacetophenone with ammonia to form an α-amino ketone, which then undergoes self-condensation and subsequent oxidation to yield a symmetrically substituted pyrazine.[7][8]

• The Gutknecht Pyrazine Synthesis (1879): A variation on the theme, the Gutknecht synthesis is also based on the self-condensation of an α-amino ketone but differs in the method used to generate this key intermediate.[7] It remains a robust method for producing symmetrically substituted pyrazines.

For much of the subsequent century, pyrazines remained a subject of academic curiosity. Their explosion into industrial and scientific prominence came from an unexpected source: the food and fragrance industry. Researchers discovered that pyrazines are potent, naturally occurring aroma compounds responsible for the desirable nutty, roasted, and toasted notes in a vast array of foods, including baked goods, coffee, cocoa, and nuts.[7][9][10][11][12] Alkyl- and methoxy-substituted pyrazines were identified as key flavor components, possessing incredibly low odor thresholds.[13][14] This discovery spurred the development of methods to synthesize these compounds for use as food additives and fragrance components, marking the first major commercial application of pyrazine chemistry.[5][11][15][16]

Part 2: The Synthetic Evolution — Building the Pyrazine Core

The initial demand from the flavor industry, coupled with later interest from medicinal chemists, drove a significant evolution in synthetic methodologies. While classical methods were effective, they often lacked regiocontrol for producing unsymmetrically substituted pyrazines and could require harsh conditions. Modern organic synthesis has provided a toolkit of elegant and efficient solutions.

Experimental Protocol: Gutknecht Pyrazine Synthesis (Illustrative)

This protocol illustrates a foundational, self-validating method. The causality is clear: the α-hydroxyimino ketone provides the carbon backbone and one nitrogen, and its reduction creates the reactive α-amino ketone, which dimerizes due to the inherent reactivity of the amine and ketone functionalities, followed by an almost spontaneous oxidation to the stable aromatic pyrazine ring.

• Preparation of the α-hydroxyimino ketone: An α-methylene ketone (e.g., propiophenone) is treated with an alkyl nitrite (e.g., isoamyl nitrite) under acidic conditions (e.g., HCl) to form the corresponding α-hydroxyimino ketone.

• Reduction to the α-amino ketone: The α-hydroxyimino ketone is reduced, typically via catalytic hydrogenation (e.g., H₂, Pd/C) or a chemical reducing agent, to the α-amino ketone. This intermediate is often highly reactive and prone to self-condensation, so it is typically used immediately in the next step without isolation.

• Dimerization and Oxidation: The crude α-amino ketone solution is heated. The molecule undergoes self-condensation to form a dihydropyrazine intermediate. This intermediate is readily oxidized by air to the final, stable aromatic pyrazine product.

• Purification: The resulting pyrazine is then purified using standard techniques such as distillation or recrystallization.

Modern Synthetic Strategies

The need for precisely substituted, complex pyrazine derivatives, particularly for drug development, has led to the adoption of modern catalytic and coupling reactions. These methods offer superior control, milder conditions, and broader substrate scope.

• Cross-Coupling Reactions: Palladium-catalyzed reactions like the Suzuki and Buchwald-Hartwig couplings have become indispensable.[17][18][19] They allow for the direct and regioselective introduction of aryl, heteroaryl, and alkyl groups onto a pre-functionalized pyrazine core (e.g., a chloropyrazine), providing access to a vast chemical space.[20]

• Dehydrogenative Coupling: More recent advances include the use of transition metal catalysts (e.g., manganese) to catalyze the acceptorless dehydrogenative coupling of vicinal diols with diamines, offering a more atom-economical route to the pyrazine ring.[21]

• Cascade Reactions: Efficient cascade reactions, for instance, a palladium-catalyzed coupling of aminoacetonitriles with arylboronic acids, enable the construction of unsymmetrical pyrazines in a single pot.[22]

Part 3: The Pyrazine as a Privileged Pharmacophore in Drug Discovery

The true renaissance of pyrazine chemistry began when medicinal chemists recognized its immense potential. The nitrogen atoms are key hydrogen bond acceptors, and the ring itself serves as a stable, planar scaffold that can act as a bioisostere for benzene, pyridine, or pyrimidine rings, allowing chemists to fine-tune a molecule's steric and electronic properties.[4] This has led to the development of numerous blockbuster drugs across a wide range of therapeutic areas.[1][2][23]

The World Health Organization's Model List of Essential Medicines includes multiple pyrazine-containing drugs, cementing their importance in global health.[24]

Drug Name	Year of FDA Approval (Approx.)	Therapeutic Target/Mechanism	Primary Application
Pyrazinamide	1950s	Converted to pyrazinoic acid, disrupts membrane potential	Tuberculosis
Amiloride	1967	Epithelial sodium channel (ENaC) blocker	Diuretic, Hypertension
Bortezomib	2003	26S Proteasome Inhibitor	Multiple Myeloma
Eszopiclone	2004	GABA-A Receptor Modulator	Insomnia
Gilteritinib	2019	FLT3 / AXL Kinase Inhibitor	Acute Myeloid Leukemia (AML)
Darovasertib	2022	Protein Kinase C (PKC) Inhibitor	Uveal Melanoma

Data synthesized from multiple sources for illustrative purposes.[24][25]

Case Study: Pyrazine-Based Kinase Inhibitors

A significant number of modern pyrazine drugs are kinase inhibitors.[26] Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of many cancers.[26] The pyrazine scaffold is exceptionally well-suited for targeting the ATP-binding pocket of kinases. One of the pyrazine nitrogens frequently acts as a crucial hydrogen bond acceptor, interacting with a key amino acid residue in the "hinge region" of the kinase, a common anchoring point for ATP-competitive inhibitors.[4][25]

Drugs like Gilteritinib exemplify this principle.[25] It is a potent inhibitor of the FLT3 and AXL tyrosine kinases, which are often mutated or overexpressed in acute myeloid leukemia (AML).[25] The pyrazine core provides the necessary scaffold to present other functional groups that create specific hydrophobic and hydrogen-bonding interactions within the kinase's active site, leading to potent and selective inhibition.[25]

Structure-Activity Relationship (SAR) Insights

The development of pyrazine-based drugs is a testament to the power of medicinal chemistry and SAR studies.[2][23] The pyrazine ring is not merely a passive scaffold; its substitution pattern dramatically influences a compound's biological activity. Key insights from numerous studies include:

• Regiochemistry Matters: The placement of substituents at the 2, 3, 5, and 6 positions dictates the molecule's three-dimensional shape and its ability to interact with a biological target.

• Modulating Physicochemical Properties: Adding different functional groups to the pyrazine ring allows for the fine-tuning of properties like solubility, lipophilicity, and metabolic stability, which are critical for a compound's drug-likeness.[2][27] For example, introducing polar groups can improve water solubility, while carefully chosen alkyl groups can enhance binding in hydrophobic pockets.[23]

• Bioisosteric Replacement: In many lead optimization campaigns, a benzene or pyridine ring might be replaced with a pyrazine. This subtle change can alter the molecule's metabolic profile (blocking a site of unwanted metabolism), improve its safety profile, or enhance its binding affinity by introducing a hydrogen bond acceptor.[4]

Conclusion and Future Prospects

From its humble beginnings in 19th-century organic chemistry to its current status as a privileged scaffold in life-saving medicines and a key contributor to the flavors we enjoy, the pyrazine ring has had a remarkable journey. Its history is a clear demonstration of how fundamental chemical discovery can lead to profound practical applications.

The future for novel pyrazine compounds remains bright. As our understanding of complex biological pathways deepens, the versatility of the pyrazine core will continue to be exploited by medicinal chemists to design next-generation therapeutics.[27][28] Ongoing research is focused on creating pyrazine derivatives to tackle challenges in neurodegenerative diseases, metabolic disorders, and multidrug-resistant infections.[28] The synthetic toolkit for creating these molecules continues to expand, offering ever more efficient and precise ways to build complexity. For researchers, scientists, and drug development professionals, the pyrazine ring is not just a heterocycle; it is a platform of immense opportunity.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, research-grade guide for the synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a key intermediate in the development of various pharmaceutical compounds. In the absence of a directly published protocol for this specific molecule, a robust and scientifically sound multi-step synthetic route has been devised based on established and analogous chemical transformations within pyrazine chemistry. This guide offers a detailed, step-by-step protocol, an in-depth discussion of the reaction mechanisms, and critical insights into the experimental choices, ensuring scientific integrity and reproducibility. The protocol is designed to be self-validating, with clear guidance on reaction monitoring, purification, and characterization.

Introduction

Pyrazine carboxamide derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse biological activities. These activities include, but are not limited to, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide makes it a valuable building block for the synthesis of targeted therapeutics. The presence of the dichloro-substituted pyrazine ring, coupled with the isopropyl and carboxamide functional groups, provides multiple points for further chemical modification, allowing for the fine-tuning of pharmacological properties. This document outlines a proposed three-step synthesis to obtain this important intermediate, starting from the commercially available 2-amino-6-isopropylpyrazine.

Proposed Synthetic Pathway

The proposed synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a three-step process that begins with the conversion of an amino group to a chloro group via a Sandmeyer reaction, followed by a regioselective chlorination, and concludes with the introduction of the carboxamide functionality.

Caption: Proposed three-step synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier
2-Amino-6-isopropylpyrazine	≥95%	Commercially Available
Sodium Nitrite (NaNO₂)	ACS Reagent	Sigma-Aldrich
Hydrochloric Acid (HCl)	37%	Fisher Scientific
Copper(I) Chloride (CuCl)	≥99.995%	Sigma-Aldrich
N-Chlorosuccinimide (NCS)	98%	Alfa Aesar
Acetonitrile (MeCN)	Anhydrous	Sigma-Aldrich
Formamide (HCONH₂)	≥99.5%	Sigma-Aldrich
Sodium Persulfate (Na₂S₂O₈)	ACS Reagent	Sigma-Aldrich
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific
Ethyl Acetate (EtOAc)	HPLC Grade	Fisher Scientific
Hexanes	HPLC Grade	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific
Sodium Sulfate (Na₂SO₄)	Anhydrous	Fisher Scientific
Celite®	---	Sigma-Aldrich

Equipment

• Three-neck round-bottom flasks (various sizes)

• Magnetic stirrers with heating plates

• Condensers

• Dropping funnels

• Ice baths

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Column chromatography setup (silica gel)

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass spectrometer (MS)

• Infrared (IR) spectrometer

Experimental Protocols

Step 1: Synthesis of 2-Chloro-6-isopropylpyrazine

Rationale: The Sandmeyer reaction is a well-established method for the conversion of an aromatic amino group into a variety of functional groups, including halogens.[1] This reaction proceeds via the formation of a diazonium salt, which is then decomposed by a copper(I) salt to yield the corresponding aryl halide.

Procedure:

• In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve 2-amino-6-isopropylpyrazine (10.0 g, 72.9 mmol) in a mixture of concentrated hydrochloric acid (50 mL) and water (50 mL).

• Cool the mixture to 0-5 °C in an ice-salt bath.

• Prepare a solution of sodium nitrite (5.5 g, 79.8 mmol) in water (20 mL) and add it dropwise to the stirred pyrazine solution, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• In a separate 500 mL flask, prepare a solution of copper(I) chloride (9.0 g, 90.9 mmol) in concentrated hydrochloric acid (50 mL).

• Slowly add the cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring. Effervescence (evolution of nitrogen gas) will be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Cool the reaction mixture to room temperature and extract with dichloromethane (3 x 100 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution (100 mL) and brine (100 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford 2-chloro-6-isopropylpyrazine as a colorless oil.

Step 2: Synthesis of 2,5-Dichloro-6-isopropylpyrazine

Rationale: The introduction of a second chlorine atom onto the pyrazine ring is achieved through electrophilic chlorination. The regioselectivity of this reaction is directed by the existing substituents. The isopropyl group is an activating ortho-, para-director, while the chloro group is a deactivating ortho-, para-director. The C5 position is para to the activating isopropyl group, making it the most likely site for electrophilic attack. N-Chlorosuccinimide (NCS) is a convenient and milder source of electrophilic chlorine compared to chlorine gas.

Procedure:

• In a 250 mL round-bottom flask, dissolve 2-chloro-6-isopropylpyrazine (from Step 1, e.g., 8.0 g, 51.1 mmol) in anhydrous acetonitrile (100 mL).

• Add N-chlorosuccinimide (7.5 g, 56.2 mmol) to the solution.

• Heat the reaction mixture to reflux (approximately 82 °C) and monitor the reaction progress by TLC.

• After the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (150 mL) and wash with water (2 x 100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes) to yield 2,5-dichloro-6-isopropylpyrazine.

Step 3: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Rationale: This final step introduces the carboxamide group. A direct amidation of a dichloropyrazine has been reported using formamide and sodium persulfate.[2] This method is advantageous as it avoids the need to first install a carboxylic acid and then convert it to the amide. The reaction is believed to proceed through a radical mechanism.

Procedure:

• In a 250 mL round-bottom flask, combine 2,5-dichloro-6-isopropylpyrazine (from Step 2, e.g., 5.0 g, 26.2 mmol) and formamide (100 mL).

• Slowly add sodium persulfate (6.8 g, 28.8 mmol) portion-wise to the stirred solution.

• Heat the reaction mixture to 90 °C for 2 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water (300 mL) and extract with ethyl acetate (3 x 150 mL).

• Combine the organic extracts and wash with water (2 x 100 mL) and brine (100 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the final product, 3,5-dichloro-6-isopropylpyrazine-2-carboxamide.

Characterization

The structure and purity of the synthesized compounds should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the proton environment of the pyrazine ring and the isopropyl group.

• ¹³C NMR: To identify the number and types of carbon atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the products.

• Infrared Spectroscopy (IR): To identify the characteristic functional groups, particularly the C=O and N-H stretches of the carboxamide in the final product.

Troubleshooting and Safety Precautions

• Step 1: The diazotization reaction is exothermic and produces unstable diazonium salts. Strict temperature control is crucial to prevent decomposition and side reactions.

• Step 2: The chlorination reaction should be carried out in a well-ventilated fume hood. The formation of isomeric byproducts is possible, and careful chromatographic purification is necessary.

• Step 3: The reaction with sodium persulfate can be vigorous. The reagent should be added slowly and in portions.

• General: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. By leveraging established synthetic methodologies and providing a rationale for each step, this guide is intended to empower researchers in the synthesis of this valuable pharmaceutical intermediate. The successful execution of this protocol will provide access to a key building block for the development of novel therapeutic agents.

References

• Ellsworth, B. A., et al. (2007). Discovery of pyrazine carboxamide CB1 antagonists: the introduction of a hydroxyl group improves the pharmaceutical properties and in vivo efficacy of the series. Bioorganic & medicinal chemistry letters, 17(14), 3978–3982. [Link]

• Guo, Q., et al. (2019). The complete synthesis of favipiravir from 2-aminopyrazine. Chemical Papers, 73(5), 1043–1051. [Link]

• Rigby, J. M., et al. (2024). An Improved Synthesis of 2,3-Diamino-5,6-dichloropyrazine: A Useful Heterocyclic Scaffold. Synlett.
• Carrara, A., Leone, A., & Fabris, D. (1966). U.S. Patent No. 3,287,451. Washington, DC: U.S.
• Badrinarayanan, S., & Sperry, J. (2012). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis (3-indolylmethyl) pyrazine and actinopolymorphol C. Organic & biomolecular chemistry, 10(43), 8673–8679.
• Collins, K. H. (1966). U.S. Patent No. 3,291,802. Washington, DC: U.S.
• Ibrahim, M. A., & El-Gohary, N. S. (2022). Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry, 10(2).

• Wikipedia. (2024). Sandmeyer reaction. Retrieved from [Link]

• Akhtar, R., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Molecular diversity, 25(3), 1837–1873.

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Tůmová, L., et al. (2018). New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. Pharmacognosy magazine, 14(56), 379–384.
• Winnek, P. S., & Cole, Q. P. (1946). U.S. Patent No. 2,396,067. Washington, DC: U.S.
• Cheng, T. B., et al. (1987). Biosynthesis of 2-methoxy-3-isopropylpyrazine in Pseudomonas perolens. Journal of Agricultural and Food Chemistry, 35(5), 764–768.

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Application Notes and Protocols for the Analytical Determination of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Introduction: The Analytical Imperative for a Novel Pyrazine Carboxamide

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a halogenated pyrazine derivative with potential applications in pharmaceutical development, agrochemicals, or as a specialty chemical. The precise and accurate quantification of this compound is critical for pharmacokinetic studies, metabolism research, quality control, and ensuring product safety and efficacy. The presence of chlorine atoms and the carboxamide group on the pyrazine ring presents unique analytical challenges and opportunities. This document provides a comprehensive guide to the state-of-the-art analytical methodologies for the robust detection and quantification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, designed for researchers, scientists, and drug development professionals. The protocols herein are grounded in established principles of analytical chemistry and validated against regulatory expectations to ensure data integrity and reproducibility.[1]

Physicochemical Properties and Analytical Considerations

Understanding the physicochemical properties of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is fundamental to developing effective analytical methods. While specific experimental data for this compound is not publicly available, its structure suggests the following characteristics that influence analytical strategy:

• Polarity: The presence of the carboxamide group imparts a degree of polarity, making it amenable to reversed-phase liquid chromatography.

• Volatility: The pyrazine core and isopropyl group suggest potential for analysis by gas chromatography, although the carboxamide group may necessitate derivatization to improve volatility and thermal stability.

• UV Absorbance: The pyrazine ring is a chromophore, allowing for detection by UV-Vis spectrophotometry, a common detection method in High-Performance Liquid Chromatography (HPLC).

• Ionization: The nitrogen atoms in the pyrazine ring and the amide group are susceptible to protonation, making the molecule suitable for analysis by mass spectrometry (MS) with electrospray ionization (ESI).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A Robust and Accessible Method

HPLC-UV is a widely accessible and reliable technique for the quantification of pyrazine derivatives in various matrices.[2] This method offers a balance of sensitivity, specificity, and cost-effectiveness for routine analysis.

Principle of HPLC-UV Analysis

The analyte is dissolved in a suitable solvent and injected into a liquid chromatograph. A high-pressure pump forces a solvent mixture (the mobile phase) through a column packed with a solid adsorbent material (the stationary phase). The differential partitioning of the analyte between the mobile and stationary phases results in its separation from other components in the sample. As the analyte elutes from the column, it passes through a UV detector, which measures the absorbance of light at a specific wavelength. The resulting signal is proportional to the concentration of the analyte.

Experimental Protocol: Quantification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide by RP-HPLC-UV

This protocol is a robust starting point and should be optimized and validated for the specific matrix and instrumentation.

1. Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile, methanol, and water.

• Analytical-grade phosphate buffer components.

• 0.45 µm syringe filters.

2. Chromatographic Conditions:

• Mobile Phase: A gradient of phosphate buffer (pH 3.0) and acetonitrile.

• Gradient Program:

  • 0-2 min: 90% Buffer, 10% Acetonitrile

  • 2-10 min: Linear gradient to 30% Buffer, 70% Acetonitrile

  • 10-12 min: Hold at 30% Buffer, 70% Acetonitrile

  • 12-13 min: Return to initial conditions

  • 13-15 min: Re-equilibration

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 270 nm (based on typical absorbance for pyrazinamide, should be optimized by scanning the UV spectrum of the target compound).

• Injection Volume: 10 µL

3. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase composition to cover the expected concentration range of the samples.

• Sample Preparation (e.g., from a pharmaceutical formulation):

  • Accurately weigh a portion of the formulation equivalent to a known amount of the active ingredient.

  • Dissolve in a suitable solvent (e.g., methanol or mobile phase) with sonication.

  • Dilute to a final concentration within the calibration range.

  • Filter through a 0.45 µm syringe filter prior to injection.

4. Method Validation: The method must be validated according to ICH guidelines to ensure its suitability for the intended purpose.[1][3] Key validation parameters include:

• Specificity: Assess the ability to detect the analyte in the presence of excipients or impurities.

• Linearity: Demonstrate a linear relationship between the detector response and the concentration of the analyte over a defined range.

• Accuracy and Precision: Determine the closeness of the measured value to the true value and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Establish the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Evaluate the method's performance under small, deliberate variations in chromatographic conditions.

Visualizing the HPLC-UV Workflow

Caption: Workflow for HPLC-UV analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Gas Chromatography-Mass Spectrometry (GC-MS): High Specificity for Volatile and Semi-Volatile Analytes

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[4] For 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, GC-MS can provide high specificity, particularly when dealing with complex matrices.

Principle of GC-MS Analysis

A liquid sample is injected into a heated inlet, where it is vaporized and introduced into a long, thin capillary column. An inert carrier gas (e.g., helium) flows through the column. The separation is based on the compound's boiling point and its interaction with the stationary phase coated on the column's inner wall. As separated compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for identification and quantification.

Experimental Protocol: GC-MS Analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

This protocol is a starting point and requires optimization. The thermal stability of the analyte should be evaluated; derivatization may be necessary if degradation occurs at high temperatures.

1. Instrumentation and Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for polar compounds (e.g., DB-WAX or equivalent).

• High-purity helium.

• GC vials and caps.

2. Chromatographic and Mass Spectrometric Conditions:

• Inlet Temperature: 250 °C

• Injection Mode: Splitless (for trace analysis) or Split (for higher concentrations).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 min.

  • Ramp: 10 °C/min to 240 °C.

  • Hold: 5 min at 240 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 250 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (for identification) and Selected Ion Monitoring (SIM) (for quantification).

3. Sample Preparation:

• Sample Extraction: For solid samples, extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) may be required. Liquid-liquid extraction or solid-phase extraction can be used for liquid samples to concentrate the analyte and remove matrix interferences.[5]

• Derivatization (if necessary): If the compound exhibits poor peak shape or thermal instability, derivatization of the amide group (e.g., silylation) may be necessary.

Visualizing the GC-MS Workflow

Caption: Workflow for GC-MS analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Sensitivity and Selectivity

LC-MS/MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry, making it the preferred method for bioanalysis and trace-level quantification.[6][7]

Principle of LC-MS/MS Analysis

Following separation by HPLC as described previously, the analyte enters the mass spectrometer. In the ion source (typically ESI), the analyte molecules are charged to form precursor ions. These ions are then selected in the first mass analyzer (Q1), fragmented in a collision cell (Q2), and the resulting product ions are detected in the second mass analyzer (Q3). This process, known as Multiple Reaction Monitoring (MRM), is highly specific and significantly reduces background noise.[8]

Experimental Protocol: LC-MS/MS Quantification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

This protocol is designed for high-sensitivity quantification in complex matrices like plasma or tissue homogenates.

1. Instrumentation and Materials:

• UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• LC-MS grade acetonitrile, methanol, and water.

• LC-MS grade formic acid.

• Internal Standard (IS): A stable isotope-labeled version of the analyte or a structurally similar compound.

2. LC and MS Conditions:

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program: A fast gradient optimized for the separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: These must be determined by infusing a standard solution of the analyte and its internal standard into the mass spectrometer to identify the precursor ion and the most abundant, stable product ions.

  • Analyte: [M+H]⁺ → Product Ion 1, Product Ion 2

  • Internal Standard: [M+H]⁺ → Product Ion

3. Sample Preparation (e.g., from plasma):

• Protein Precipitation:

  • To 100 µL of plasma, add 300 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1 minute.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean vial for injection.

Visualizing the LC-MS/MS Workflow

Caption: Workflow for LC-MS/MS analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Summary of Analytical Method Performance

The choice of analytical method depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following table provides a comparative summary of the performance characteristics of the described methods, with illustrative data based on the analysis of related pyrazine compounds.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	UV Absorbance	Mass-to-charge ratio	Tandem Mass Spectrometry
Selectivity	Moderate	High	Very High
Sensitivity (Illustrative LOQ)	~10-50 ng/mL	~1-10 ng/mL	<1 ng/mL
Linearity (R²)	>0.999	>0.995	>0.999
Precision (%RSD)	< 2%	< 10%	< 5%
Primary Application	Quality control, routine analysis	Identification, impurity profiling	Bioanalysis, trace quantification
Throughput	High	Moderate	High

Conclusion: A Pathway to Reliable Analysis

This guide provides a comprehensive overview and detailed protocols for the analytical determination of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide using HPLC-UV, GC-MS, and LC-MS/MS. While the provided protocols are robust starting points, it is imperative that any method be fully validated for its intended use in accordance with regulatory guidelines to ensure the generation of reliable, accurate, and reproducible data. The selection of the most appropriate technique will be dictated by the specific analytical challenge, including the nature of the sample matrix, the required level of sensitivity, and the desired throughput. By following the principles and methodologies outlined in this document, researchers and scientists can confidently develop and implement analytical methods to support their research and development activities.

References

• Sangshetti, J. N., et al. (n.d.). HPLC METHOD DEVELOPMENT FOR DETERMINATION OF PYRAZINAMIDE AND RELATED SUBSTANCE BY USING QUALITY BY DESIGN (QBD) APPROACH. Bibliomed. Available at: [Link]

• Reddy, B. R., et al. (n.d.). Development and Validation of RP-HPLC Method for Quantitative estimation of Pyrazinamide in Bulk and Pharmaceutical dosage forms. Available at: [Link]

• EC-UNDP. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Available at: [Link]

• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available at: [Link]

• de Andrade, L. M., et al. (2021). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. SciELO Brazil. Available at: [Link]

• Kumar, S., & Sharma, R. (2018). Analytical method validation: A brief review.
• Revankar, S. N., et al. (1994). Determination of pyrazinamide in human by high performance liquid chromatography.

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• Battu, H., & Madhavi, N. (2022). Development And Validation Of Stability Indicating HPLC Method For Estimation Of Pyrazinamide In Plasma. Journal of Pharmaceutical Negative Results, 13(Special Issue 10), 3186-3191.

• Battu, H., & Madhavi, N. (2022). View of Development And Validation Of Stability Indicating HPLC Method For Estimation Of Pyrazinamide In Plasma. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. Available at: [Link]

• Attygalle, A. B., et al. (2019). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS).
• Olatunji, O. S., et al. (2020). Quantification of selected pharmaceutical compounds in water using liquid chromatography-electrospray ionisation mass spectrometry (LC-ESI-MS). Heliyon, 6(12), e05735.
• Lestari, W. W., et al. (2019).
• Chen, X., et al. (2021).

• ResearchGate. (n.d.). LC-MS Techniques for Quantification of Pharmaceutical Compounds. Available at: [Link]

• Ncube, S., et al. (2018). Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies. Journal of Food and Drug Analysis, 26(2), 401-408.

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The Strategic Utility of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in Modern Drug Discovery

Abstract

This technical guide provides an in-depth exploration of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide as a pivotal chemical intermediate for researchers, medicinal chemists, and drug development professionals. The inherent electronic properties of the dichloropyrazine scaffold, combined with the specific steric and electronic influence of the isopropyl and carboxamide moieties, render this compound a highly versatile building block. The primary focus of this document is its application in the synthesis of kinase inhibitors and other pharmacologically active agents through regioselective nucleophilic aromatic substitution (SNAr). We present detailed application notes, field-proven experimental protocols adapted for this specific intermediate, and a discussion of the underlying chemical principles that govern its reactivity.

Introduction: The Pyrazine Scaffold in Medicinal Chemistry

The pyrazine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its defining feature is a six-membered aromatic ring with two nitrogen atoms in a 1,4-para arrangement. This configuration creates an electron-deficient aromatic system, which is crucial for its chemical reactivity and its ability to participate in key biological interactions.[1] Specifically, the pyrazine nitrogens often act as hydrogen bond acceptors, anchoring small molecule inhibitors to the hinge region of kinase active sites.[2]

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a strategically designed intermediate. The two chlorine atoms serve as reactive handles for nucleophilic displacement, allowing for the sequential and regioselective introduction of various functional groups. The carboxamide and isopropyl groups modulate the steric and electronic properties of the ring, influencing both reactivity and the pharmacological profile of the final compounds.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safety requirements is paramount before any experimental work.

Property	Value	Reference
Molecular Formula	C₈H₁₀Cl₂N₃O	N/A
Molecular Weight	235.09 g/mol	N/A
Appearance	Off-white to white solid	[1]
Storage Conditions	Store in a well-ventilated place. Keep container tightly closed. Inert atmosphere, 2-8°C.

Safety Information:

This compound is an irritant and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.[3]

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[3]

Core Application: Synthesis of Kinase Inhibitors via Nucleophilic Aromatic Substitution (SNAr)

The primary application of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is as an electrophilic scaffold in nucleophilic aromatic substitution (SNAr) reactions. The electron-deficient nature of the pyrazine ring makes it susceptible to attack by nucleophiles, leading to the displacement of the chloride leaving groups.[4]

Principles of Reactivity and Regioselectivity

The two chlorine atoms at the C3 and C5 positions are not electronically equivalent due to the influence of the adjacent isopropyl and carboxamide groups. The carboxamide group is a moderately electron-withdrawing group, which further activates the ring for nucleophilic attack.

Generally, the first substitution occurs at the C5 position, which is para to the nitrogen at position 2 and ortho to the carboxamide group. This position is sterically less hindered than the C3 position, which is flanked by the bulky isopropyl group. This inherent regioselectivity is a key advantage, allowing for controlled, stepwise synthesis of complex molecules.[5]

Caption: Workflow for the sequential SNAr on the pyrazine core.

Experimental Protocols

The following protocols are representative examples adapted from literature procedures for analogous dichloropyrazine systems.[4][6] Researchers should perform small-scale test reactions to optimize conditions for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Protocol 1: Mono-amination at the C5 Position

This protocol describes the regioselective substitution of the C5 chlorine with a primary or secondary amine.

Materials:

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• Substituted amine (e.g., 4-fluoroaniline) (1.1 equivalents)

• Diisopropylethylamine (DIPEA) (2.0 equivalents)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide (1.0 eq).

• Dissolve the starting material in anhydrous DMF.

• Add the substituted amine (1.1 eq) to the solution, followed by DIPEA (2.0 eq).

• Heat the reaction mixture to 80-100 °C and monitor its progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing ethyl acetate and saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired 3-chloro-5-(amino-substituted)-6-isopropylpyrazine-2-carboxamide.

Causality: The use of a slight excess of the amine nucleophile and a non-nucleophilic base like DIPEA in a polar aprotic solvent (DMF) at elevated temperatures facilitates the SNAr reaction. The stoichiometry is controlled to favor mono-substitution.

Protocol 2: Di-substitution - Synthesis of a Diaminopyrazine Derivative

This protocol outlines the synthesis of a di-substituted pyrazine by reacting the intermediate from Protocol 1 with a second, different amine.

Materials:

• 3-Chloro-5-(amino-substituted)-6-isopropylpyrazine-2-carboxamide (from Protocol 1)

• Second substituted amine (e.g., piperidine) (1.5 equivalents)

• Potassium carbonate (K₂CO₃) (2.5 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a microwave vial or sealed tube, combine the 3-chloro-5-(amino-substituted)-6-isopropylpyrazine-2-carboxamide (1.0 eq), the second amine (1.5 eq), and potassium carbonate (2.5 eq).

• Add 1,4-dioxane and a small amount of water.

• Seal the vessel and heat the mixture to 120-150 °C for 2-6 hours. Microwave irradiation can significantly accelerate this step. Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the layers, and extract the aqueous phase with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the residue via flash chromatography or recrystallization to obtain the final 3,5-disubstituted-6-isopropylpyrazine-2-carboxamide.

Causality: The second substitution requires more forcing conditions (higher temperature) due to the increased electron density on the pyrazine ring after the first amination, which makes it less electrophilic. A stronger base like potassium carbonate is often employed.

Caption: Step-by-step experimental workflow for pyrazine functionalization.

Characterization Data (Predicted)

While specific experimental data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is not widely published, characterization would typically involve the following techniques. Predicted data based on analogous structures is provided for reference.

Technique	Expected Observations
¹H NMR	- Singlet for the pyrazine proton (if present).- Septet and doublet for the isopropyl group.- Broad singlets for the carboxamide NH₂ protons.
¹³C NMR	- Peaks in the aromatic region for the pyrazine carbons.- Signals corresponding to the isopropyl and carboxamide carbons.
Mass Spec (ESI+)	Expected m/z for [M+H]⁺, with a characteristic isotopic pattern for two chlorine atoms.

Conclusion

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a valuable and versatile intermediate in drug discovery. Its utility is primarily derived from the electron-deficient nature of the pyrazine ring, which allows for predictable and regioselective nucleophilic aromatic substitution. The protocols and principles outlined in this guide provide a solid foundation for researchers to leverage this building block in the synthesis of novel kinase inhibitors and other complex molecular architectures. As with any synthetic procedure, careful optimization and characterization are essential for success.

References

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The Strategic Utility of Dichlorinated Pyrazines in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Privileged Pyrazine Scaffold and the Advantage of Dichlorination

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms in a 1,4-orientation, is a well-established "privileged scaffold" in medicinal chemistry.[1][2] Its unique electronic properties, capacity for hydrogen bonding, and structural similarity to other key biological heterocycles have cemented its role in a multitude of FDA-approved drugs.[1][3] The introduction of two chlorine atoms onto this core, creating dichlorinated pyrazines such as 2,5-dichloropyrazine and 2,6-dichloropyrazine, transforms this scaffold into a highly versatile and reactive building block for drug discovery.[4][5] The electron-deficient nature of the pyrazine ring, further enhanced by the inductive effect of the chlorine atoms, makes it highly susceptible to a range of chemical transformations, enabling the systematic and often regioselective introduction of diverse functionalities to explore chemical space and optimize pharmacological activity.[1][6]

This guide provides an in-depth exploration of the experimental applications of dichlorinated pyrazines, offering detailed protocols and the scientific rationale behind their use in the synthesis of medicinally relevant compounds. We will delve into the key synthetic transformations, highlighting the causality behind experimental choices and providing self-validating protocols for researchers, scientists, and drug development professionals.

Key Synthetic Methodologies: A Gateway to Molecular Diversity

The two chlorine atoms on the pyrazine ring serve as reactive handles for a variety of powerful synthetic transformations. The ability to perform sequential and regioselective reactions is a cornerstone of their utility.[4] The primary pathways for the functionalization of dichlorinated pyrazines include Nucleophilic Aromatic Substitution (SNAr), and various palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig reactions.[1]

Nucleophilic Aromatic Substitution (SNAr): Leveraging the Electron-Deficient Core

The electron-deficient pyrazine core readily undergoes nucleophilic aromatic substitution, allowing for the introduction of a wide range of amine, alkoxide, and thiol functionalities.[1][6] The regioselectivity of these reactions on unsymmetrically substituted dichloropyrazines is dictated by the electronic nature of the substituents already present on the ring.[7][8]

• Causality of Regioselectivity: Electron-withdrawing groups on the pyrazine ring will direct incoming nucleophiles to attack the carbon position para (at the 5-position relative to a substituent at the 2-position) to the existing group. Conversely, electron-donating groups will direct the nucleophile to the ortho position (the 3-position).[7][8] This predictable reactivity is crucial for the strategic design of synthetic routes.

Experimental Protocols: A Practical Guide to Synthesis

The following protocols are presented as self-validating systems, providing detailed, step-by-step methodologies for key transformations of dichlorinated pyrazines.

Protocol 1: Synthesis of a Mono-amino Substituted Pyrazine via SNAr

This protocol details the synthesis of 5-chloro-N-(3-methoxyphenyl)pyrazin-2-amine, a key intermediate in the synthesis of a potent capsaicin receptor (TRPV1) antagonist.[4][9]

Reaction Scheme:

Caption: SNAr reaction for mono-amino pyrazine synthesis.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity (Equivalents)
2,5-Dichloropyrazine	148.98	1.0
3-Methoxyaniline	123.15	1.1
Potassium tert-butoxide (t-BuOK)	112.21	1.2
Anhydrous Solvent (THF or Dioxane)	-	-
Inert Gas (Nitrogen or Argon)	-	-

Procedure:

• To a solution of 2,5-dichloropyrazine (1.0 eq) in an anhydrous solvent under an inert atmosphere, add 3-methoxyaniline (1.1 eq).[4]

• Cool the mixture to 0 °C in an ice bath.

• Add potassium tert-butoxide (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.[4] The use of a strong base like t-BuOK is crucial for deprotonating the aniline, thereby increasing its nucleophilicity and facilitating the attack on the electron-deficient pyrazine ring.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 5-chloro-N-(3-methoxyphenyl)pyrazin-2-amine.[4]

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol describes the subsequent coupling of the mono-substituted pyrazine intermediate with an amine to form a di-substituted product, a common strategy in the synthesis of kinase inhibitors.[4]

Reaction Scheme:

Caption: Buchwald-Hartwig amination workflow.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity (Equivalents)
5-chloro-N-(3-methoxyphenyl)pyrazin-2-amine	237.68	1.0
2-(piperidin-4-yl)benzamide	218.29	1.2
Palladium Catalyst (e.g., Pd2(dba)3)	915.72	0.05
Phosphine Ligand (e.g., Xantphos)	578.68	0.1
Base (e.g., Cs2CO3)	325.82	2.0
Anhydrous Solvent (e.g., Dioxane)	-	-

Procedure:

• In a reaction vessel, combine 5-chloro-N-(3-methoxyphenyl)pyrazin-2-amine (1.0 eq), 2-(piperidin-4-yl)benzamide (1.2 eq), the palladium catalyst (0.05 eq), the phosphine ligand (0.1 eq), and the base (2.0 eq).[4] The choice of a bulky, electron-rich phosphine ligand is critical to facilitate the oxidative addition of the palladium catalyst to the C-Cl bond, which is typically the rate-limiting step.[10]

• Add the anhydrous solvent under an inert atmosphere.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with the reaction solvent.[4]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final di-substituted pyrazine product.[4]

Case Studies in Drug Development: The Impact of Dichlorinated Pyrazines

The versatility of dichlorinated pyrazines is evident in their application across various therapeutic areas.

Kinase Inhibitors

The pyrazine scaffold is a common feature in many kinase inhibitors, where the nitrogen atoms often act as hydrogen bond acceptors in the kinase hinge region.[11][12] Dichlorinated pyrazines provide a robust starting point for the synthesis of potent and selective kinase inhibitors for the treatment of cancer and inflammatory diseases.[13][14] The ability to introduce diverse substituents through the reactions described above allows for the fine-tuning of inhibitor potency and selectivity.

Antimicrobial and Anticancer Agents

Derivatives of 2,6-dichloropyrazine have shown promise in the development of novel antimicrobial and anticancer agents.[5] The reactivity of the two chlorine atoms allows for the construction of complex molecules designed to selectively target cancer cells or microbial pathogens.[5][15]

Conclusion

Dichlorinated pyrazines are indispensable tools in the modern medicinal chemist's arsenal. Their predictable reactivity and the ability to undergo sequential, regioselective functionalization provide a reliable platform for the synthesis of diverse compound libraries for drug discovery. The protocols and insights provided in this guide are intended to empower researchers to effectively harness the synthetic potential of these valuable building blocks in their pursuit of novel therapeutics.

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• Breault, G. A., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[3][4][16]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & Medicinal Chemistry Letters, 17(23), 6423-6428. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFN21zhhdrqhbjH1e7NbM8rBLEP781yaOj7wOm8wx1-kqE9Eeu5mPSxH_DeSDqozTD-XNp_f3cxK6dE9hDpbzZqZLxmCvCY1Gpof6nVqknoL-nrPqUvlikJ6oPl4oTn-xlz_JE4pIeQ23JSDb1J8-Rmu9Vox4-MC6oNIAc_T9znRivDXjweAUFdqUcc5YQcycLgM65SkD1vkTfeTR355JrteXKXIaycdf6bsnAR5Y3ljxATS5NDaqRWr6y3vUOpbNqe3ivz1z2Q7Y5CRek7n2-oDrk79sZYPqns6KNwdnHKQ65dVOOiv798976f9SIfqDWC6NNTX87967yzhiMsj1SK2FnYwAHbcss4qCWvKy_cgj1vq570VLw7D-jOlTytuxlW5mn4jWY8n9dQQ==]([Link]

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Application Notes and Protocols for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in Drug Discovery

Foreword: Charting a Course for a Novel Pyrazine Carboxamide

The pyrazine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities.[1] From the anti-tubercular agent pyrazinamide to modern oncology candidates, the versatility of the pyrazine carboxamide framework is undeniable.[1][2][3][4] This document provides a detailed guide for the initial exploration of a novel, yet understudied, derivative: 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide .

Due to the limited public data on this specific molecule, this guide is structured as a strategic roadmap for a researcher embarking on its initial characterization and screening. We will leverage established knowledge of related chlorinated pyrazine analogs to hypothesize potential biological activities and provide robust, field-proven protocols for their investigation. This document is designed to be a self-validating system, guiding the user from synthesis and initial screening to data interpretation and the planning of subsequent research phases.

Synthesis and Characterization: From Blueprint to Benchtop

The synthesis of pyrazine carboxamides can be approached through several established routes. A plausible pathway to obtain 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide would involve the amidation of a corresponding pyrazine carboxylic acid or its activated derivative.

Proposed Synthetic Scheme:

A potential synthetic route could start from commercially available precursors, leveraging halogenation and functional group interconversion techniques common in heterocyclic chemistry. A key intermediate would be the corresponding carboxylic acid, which can then be converted to the final carboxamide.

Caption: Proposed synthetic pathway for the target compound.

Protocol 1: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Disclaimer: This is a generalized protocol and should be optimized for safety and yield.

• Step 1: Synthesis of 3,5-dichloropyrazine-2-carboxamide from 2,6-dichloropyrazine.

  • To a solution of 2,6-dichloropyrazine in formamide, slowly add sodium persulfate.

  • Heat the reaction mixture (e.g., 90-100°C) for a specified time (e.g., 2 hours), then continue stirring at room temperature.[5][6]

  • Work-up involves dilution with water and extraction with an organic solvent mixture (e.g., isopropanol/chloroform).

  • Purify the crude product using column chromatography.[5]

• Step 2: Introduction of the Isopropyl Group (Hypothetical).

  • This step is more speculative and would likely involve a multi-step process prior to the carboxamide formation, potentially starting from a different pyrazine precursor. The specific methodology would need to be developed based on literature precedents for C-alkylation of pyrazine rings.

• Step 3: Characterization.

  • Confirm the structure of the final product using standard analytical techniques:

    • ¹H and ¹³C NMR: To elucidate the proton and carbon framework.

    • Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

    • FT-IR Spectroscopy: To identify characteristic functional groups (e.g., C=O, N-H).

    • Melting Point: As an indicator of purity.

Hypothesized Biological Activities and Potential Mechanisms

The substitution pattern of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, featuring two chlorine atoms and a lipophilic isopropyl group, suggests several potential avenues for biological activity based on structure-activity relationships (SAR) of related compounds.

Anti-infective Potential

The pyrazine carboxamide core is famously active against Mycobacterium tuberculosis (Mtb).[2][4] The chlorine substituents can modulate the electronic properties and metabolic stability of the molecule, potentially enhancing its activity or altering its spectrum.

Caption: Hypothesized anti-infective mechanism of action.

Anticancer Potential

Numerous heterocyclic compounds containing chlorine are used in oncology.[7] The dichloro-substitution on the pyrazine ring could lead to interactions with various protein targets implicated in cancer, such as protein kinases. For instance, related pyrazine carboxamide derivatives have been investigated as inhibitors of Epidermal Growth Factor Receptor (EGFR).[8]

Caption: Hypothesized anticancer signaling pathway inhibition.

Experimental Protocols for Initial Screening

The following protocols are designed as a primary screening cascade to efficiently assess the potential bioactivities of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compound against a panel of microbes.[9]

• Preparation of Compound Stock:

  • Prepare a 10 mg/mL stock solution of the test compound in dimethyl sulfoxide (DMSO).

• Bacterial Strains:

  • Use a panel of clinically relevant bacteria, including Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) strains. For anti-tubercular screening, use Mycobacterium smegmatis (as a surrogate for Mtb) or Mtb H37Rv strain in a BSL-3 facility.[4][10]

• Assay Procedure:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock in appropriate broth medium (e.g., Mueller-Hinton Broth).

  • Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and add it to each well.

  • Include positive (bacteria only) and negative (broth only) controls.

  • Incubate the plate at 37°C for 18-24 hours (or longer for mycobacteria).[9]

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth.[9]

Protocol 3: In Vitro Anticancer Activity (MTT Assay)

This colorimetric assay measures cell viability and is a standard method for preliminary cytotoxicity screening against cancer cell lines.[9]

• Cell Lines:

  • Select a panel of human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HepG2 - liver).

• Assay Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compound (and a vehicle control, e.g., DMSO). Include a known anticancer drug as a positive control.

  • Incubate for 48-72 hours.

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for formazan crystal formation by viable cells.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or acidified isopropanol).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Interpretation and Future Directions

The results from these initial screens will provide the first insights into the pharmacological potential of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Assay	Parameter	Interpretation of a "Hit"
Antimicrobial	MIC (µg/mL or µM)	Low MIC values against specific pathogens warrant further investigation.
Anticancer	IC₅₀ (µM)	Potent IC₅₀ values against cancer cell lines suggest potential as an anticancer agent.

Workflow for a "Hit" Compound:

Caption: Progression workflow for a promising hit compound.

Should initial screening yield a "hit," the next logical steps would involve:

• Selectivity testing: To ensure the compound is not broadly cytotoxic.

• Mechanism of Action studies: To identify the specific molecular target(s).

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogs to improve potency and selectivity.[11]

This structured approach provides a robust framework for the initial exploration of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, paving the way for its potential development as a novel therapeutic agent.

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High-Throughput Screening Assays for Novel Pyrazine Scaffolds: Application Notes and Protocols

Introduction: The Enduring Significance of the Pyrazine Scaffold in Drug Discovery

The pyrazine ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 4, represents a "privileged scaffold" in medicinal chemistry. Its unique electronic properties and ability to participate in crucial hydrogen bonding interactions have cemented its role in the development of numerous therapeutic agents.[1][2] A testament to its versatility, several FDA-approved drugs, including the kinase inhibitors Gilteritinib and Radotinib, feature a pyrazine core.[2][3] These molecules effectively target the ATP-binding site of kinases, a key mechanism in cancer therapy.[1][2] The inherent drug-like properties of the pyrazine scaffold continue to make it a focal point for the design of novel compound libraries aimed at a diverse array of biological targets.

This document provides detailed application notes and step-by-step protocols for two robust high-throughput screening (HTS) assays designed to identify and characterize bioactive compounds featuring the pyrazine scaffold: a Fluorescence Polarization (FP) assay for kinase inhibition and a cell-based reporter gene assay for monitoring NF-κB signaling pathway modulation.

I. Biochemical Screening: Fluorescence Polarization for Kinase Inhibitor Discovery

Principle of the Assay: Fluorescence Polarization (FP) is a powerful, homogeneous technique ideal for HTS campaigns targeting protein-ligand interactions.[4][5] The assay measures the change in the rotational speed of a fluorescently labeled molecule (a tracer) upon binding to a larger protein. A small, fluorescently labeled tracer tumbles rapidly in solution, resulting in depolarized emitted light and a low FP signal. When the tracer binds to a much larger protein, its rotation is slowed, leading to an increase in the polarization of the emitted light and a high FP signal. In a competitive FP assay for kinase inhibitors, a pyrazine-based compound from a screening library that binds to the kinase's active site will displace the fluorescent tracer, causing a decrease in the FP signal.[4][5]

Causality in Experimental Design: The selection of a competitive FP assay format is deliberate. It allows for the sensitive detection of inhibitors that bind to the ATP-binding pocket of the kinase, a common mechanism of action for pyrazine-based inhibitors.[2] The choice of a suitable fluorescent tracer and its concentration is critical for a robust assay window. The tracer should have a high affinity for the target kinase to ensure a stable "high FP" signal, yet be displaceable by potent inhibitors.

Experimental Workflow: Fluorescence Polarization Assay

Caption: Workflow for the Fluorescence Polarization HTS assay.

Protocol 1: High-Throughput Screening of a Pyrazine Library Against Aurora A Kinase using Fluorescence Polarization

This protocol is designed for a 384-well plate format and is optimized for the screening of a pyrazine compound library against Aurora A kinase.

Materials:

Reagent	Supplier	Catalog #	Storage
Aurora A Kinase, active	MilliporeSigma	14-503	-80°C
ADP-Glo™ Kinase Assay	Promega	V9101	-20°C
Fluorescent Tracer (e.g., FITC-labeled ATP competitive probe)	Custom Synthesis	N/A	-20°C
Pyrazine Compound Library	In-house/Commercial	N/A	-20°C
DMSO, anhydrous	MilliporeSigma	D2650	Room Temp
Assay Buffer (50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)	In-house	N/A	4°C
384-well, low-volume, black, round-bottom plates	Corning	3676	Room Temp

Instrumentation:

• Plate reader with FP capabilities (e.g., PerkinElmer EnVision)

• Acoustic liquid handler (e.g., Echo 550) or pin tool for compound dispensing

• Multichannel pipette or automated liquid handler for reagent addition

Step-by-Step Methodology:

• Compound Plating (Day 1):

  • Prepare a 10 mM stock solution of each pyrazine compound in 100% DMSO.

  • Using an acoustic liquid handler, dispense 50 nL of each compound from the library into the wells of a 384-well assay plate. This results in a final compound concentration of 10 µM in a 5 µL final assay volume.

  • For controls, dispense 50 nL of DMSO into designated wells (negative control, 0% inhibition) and 50 nL of a known Aurora A inhibitor (e.g., 10 mM Alisertib) into other wells (positive control, 100% inhibition).

• Reagent Preparation (Day 2):

  • Thaw the Aurora A kinase and fluorescent tracer on ice.

  • Prepare the kinase-tracer mix in pre-chilled assay buffer. The final concentrations in the 5 µL assay volume should be optimized, but a starting point is 5 nM Aurora A kinase and 10 nM fluorescent tracer. The tracer concentration is typically at or below its Kd for the kinase to ensure assay sensitivity.

  • Vortex the mix gently and keep it on ice.

• Assay Execution (Day 2):

  • Using an automated liquid handler, add 5 µL of the kinase-tracer mix to each well of the compound-plated 384-well plate.

  • Centrifuge the plate briefly (1 min at 1000 rpm) to ensure all components are at the bottom of the wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light. This allows the binding reaction to reach equilibrium.

• Data Acquisition (Day 2):

  • Read the plate on a plate reader equipped with appropriate filters for the chosen fluorophore (e.g., for FITC, excitation at 485 nm and emission at 535 nm).

  • Measure both the parallel and perpendicular fluorescence intensity for each well.

• Data Analysis and Hit Selection:

  • Calculate the FP value (in milli-polarization units, mP) for each well using the formula: mP = 1000 * (I_parallel - G * I_perpendicular) / (I_parallel + G * I_perpendicular), where G is the G-factor of the instrument.

  • Calculate the percent inhibition for each compound using the formula: % Inhibition = 100 * (mP_negative_control - mP_sample) / (mP_negative_control - mP_positive_control).

  • Assess the quality of the assay for each plate by calculating the Z' factor: Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control - Mean_negative_control|. A Z' factor between 0.5 and 1.0 indicates a robust and reliable assay.[6][7]

  • Select "hits" based on a predefined inhibition threshold (e.g., >50% inhibition or 3 standard deviations from the mean of the negative controls).

Troubleshooting and Causality:

• Low Z' Factor: A Z' factor below 0.5 can be caused by several factors. Insufficient separation between the positive and negative control signals may indicate that the tracer concentration is too high or the kinase is not sufficiently active. Re-optimize the tracer and kinase concentrations. High variability in the control wells could be due to dispensing errors or reagent instability. Ensure proper mixing and handling of reagents.

• Assay Interference: Pyrazine compounds, like other aromatic heterocycles, can sometimes interfere with fluorescence-based assays through autofluorescence or quenching.[8][9] To identify such artifacts, a counter-screen should be performed where the assay is run in the absence of the kinase. Compounds that still show a change in the FP signal are likely interfering with the assay technology and should be flagged.[8][10]

II. Cell-Based Screening: Reporter Gene Assay for NF-κB Pathway Modulation

Principle of the Assay: Cell-based assays provide a more physiologically relevant context for screening, as they account for cell permeability, metabolism, and cytotoxicity of the test compounds.[11][12][13] A reporter gene assay is a common and robust method for monitoring the activity of a specific signaling pathway.[14][15] In this assay, a cell line is engineered to express a reporter gene (e.g., luciferase) under the control of a promoter containing response elements for a transcription factor of interest, in this case, NF-κB. When the NF-κB pathway is activated, the transcription factor translocates to the nucleus and binds to these response elements, driving the expression of the luciferase reporter. The amount of light produced upon addition of a luciferase substrate is directly proportional to the activity of the NF-κB pathway. Pyrazine-based compounds can be screened for their ability to either inhibit or activate this pathway.

Causality in Experimental Design: The NF-κB signaling pathway is a critical regulator of inflammation, immunity, and cell survival, and its dysregulation is implicated in numerous diseases. Therefore, identifying pyrazine-based modulators of this pathway is of significant therapeutic interest. The choice of a stable cell line expressing the reporter construct is crucial for assay reproducibility in HTS. A counter-screen using a cell line with a constitutively expressed reporter gene is essential to identify compounds that directly inhibit or activate the luciferase enzyme, a known source of assay artifacts.[10][16]

Signaling Pathway: NF-κB Activation

Caption: Simplified NF-κB signaling pathway leading to reporter gene expression.

Protocol 2: High-Throughput Screening of a Pyrazine Library for NF-κB Pathway Inhibitors

This protocol is designed for a 384-well plate format using the THP-1 NF-κB reporter (Luc) cell line.

Materials:

Reagent	Supplier	Catalog #	Storage
THP-1 NF-κB Reporter (Luc) Cell Line	BPS Bioscience	79653	Liquid Nitrogen
Growth Medium 8A	BPS Bioscience	79653	4°C
Assay Medium (Thaw Medium 8)	BPS Bioscience	79652	4°C
Human TNF-α	R&D Systems	210-TA	-20°C
Pyrazine Compound Library	In-house/Commercial	N/A	-20°C
DMSO, anhydrous	MilliporeSigma	D2650	Room Temp
ONE-Step™ Luciferase Assay System	BPS Bioscience	60690	-20°C
384-well, solid white, tissue culture-treated plates	Corning	3570	Room Temp

Instrumentation:

• Luminometer (e.g., BMG LABTECH PHERAstar)

• Acoustic liquid handler or pin tool

• Automated liquid handler or multichannel pipette

• Cell counter

• Humidified incubator (37°C, 5% CO2)

Step-by-Step Methodology:

• Cell Culture and Plating (Day 1):

  • Culture the THP-1 NF-κB reporter cells according to the supplier's instructions.[17]

  • On the day of the assay, harvest the cells and resuspend them in assay medium at a density of 1.25 x 10^6 cells/mL.

  • Dispense 20 µL of the cell suspension (25,000 cells) into each well of a 384-well white assay plate.

  • Incubate the plate for 2-3 hours at 37°C, 5% CO2 to allow the cells to recover.

• Compound Addition (Day 1):

  • Prepare a 10 mM stock solution of each pyrazine compound in 100% DMSO.

  • Using an acoustic liquid handler, dispense 50 nL of each compound into the cell plates for a final concentration of 10 µM.

  • Dispense DMSO for negative controls and a known NF-κB inhibitor (e.g., 10 mM IKK-16) for positive controls.

  • Incubate the plates for 1 hour at 37°C, 5% CO2.

• Pathway Stimulation (Day 1):

  • Prepare a solution of TNF-α in assay medium at 10x the final desired concentration (e.g., 100 ng/mL for a final concentration of 10 ng/mL).

  • Add 5 µL of the TNF-α solution to all wells except the unstimulated controls, to which 5 µL of assay medium is added.

  • Incubate the plates for 6 hours at 37°C, 5% CO2.

• Luminescence Detection (Day 1):

  • Equilibrate the ONE-Step™ Luciferase Assay reagent and the assay plates to room temperature.

  • Add 25 µL of the luciferase reagent to each well.

  • Incubate the plates for 10 minutes at room temperature, protected from light, to allow for cell lysis and the luminescent signal to stabilize.

  • Read the luminescence on a plate-reading luminometer.

• Data Analysis and Hit Selection:

  • Calculate the percent inhibition for each compound using the formula: % Inhibition = 100 * (RLU_stimulated_control - RLU_sample) / (RLU_stimulated_control - RLU_unstimulated_control), where RLU is Relative Light Units.

  • Determine the Z' factor for each plate to assess assay quality.

  • Select hits based on a predefined inhibition threshold.

  • Follow-up confirmed hits with dose-response curves to determine IC50 values.

Validation and Self-Validating Systems:

A critical component of a trustworthy HTS campaign is the implementation of a self-validating system through a well-designed screening funnel.

• Primary Screen: Initial screen of the entire pyrazine library at a single concentration (e.g., 10 µM).

• Confirmatory Screen: Re-testing of primary hits in triplicate at the same concentration to eliminate false positives due to random error.

• Dose-Response Analysis: Generation of 10-point dose-response curves for confirmed hits to determine their potency (IC50).

• Orthogonal Assays: Testing of active compounds in a different assay format that measures a distinct event in the same signaling pathway (e.g., an ELISA for phosphorylated IκB) to confirm the mechanism of action.[10][18]

• Counter-Screens: As mentioned, these are essential to rule out assay interference. For the reporter gene assay, a counter-screen against purified luciferase enzyme or a cell line with a constitutive luciferase reporter should be performed.[10][16]

By systematically progressing compounds through this funnel, the confidence in the identified hits is significantly increased, ensuring that resources are focused on the most promising pyrazine scaffolds for further drug development.

References

• Tips for troubleshooting a fluorescence polarization assay for protein-DNA binding?. ResearchGate. [Link]

• THP-1 Cell Line - NF- κB Reporter (Luc). BPS Bioscience. [Link]

• Fluorescence polarization assays in high-throughput screening and drug discovery: a review. PMC. [Link]

• Development of a high-throughput fluorescence polarization assay for the discovery of EZH2-EED interaction inhibitors. PMC. [Link]

• Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies. PMC. [Link]

• Establishing and optimizing a fluorescence polarization assay. Molecular Devices. [Link]

• Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. PubMed Central. [Link]

• PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. Semantic Scholar. [Link]

• Assay Interference by Chemical Reactivity. Assay Guidance Manual. [Link]

• Cell-based high-throughput screens for the discovery of chemotherapeutic agents. NIH. [Link]

• Fluorescence Polarization Assays in Small Molecule Screening. PMC. [Link]

• Identification of Compounds That Interfere with High-Throughput Screening Assay Technologies. PubMed. [Link]

• HTS Assay Validation. Assay Guidance Manual. [Link]

• Evaluating the utility of a high throughput thiol-containing fluorescent probe to screen for reactivity: A case study with the Tox21 library. NIH. [Link]

• The essential roles of chemistry in high-throughput screening triage. PubMed Central. [Link]

• NF-κB Luciferase Reporter HCT-116 Cell Line. BPS Bioscience. [Link]

• Human NF-κB Reporter Assay System. Indigo Biosciences. [Link]

• Analysis of fluorescence polarization competition assays with affinimeter. Affinimeter. [Link]

• Cell-Based Assay Design for High-Content Screening of Drug Candidates. PMC. [Link]

• Structure-based design of imidazo[1,2-a] pyrazine derivatives as selective inhibitors of Aurora-A kinase in cells. ResearchGate. [Link]

• High-Throughput Fluorescence Polarization Assay to. Amanote Research. [Link]

• Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies. ResearchGate. [Link]

• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. NIH. [Link]

• Cell-based assays in high-throughput mode (HTS). BioTechnologia. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed Central. [Link]

• Analysis steps for a cell-based HTS assay. The main steps in the.... ResearchGate. [Link]

• Improving the hit-to-lead process: Data-driven assessment of drug-like and lead-like screening hits. ResearchGate. [Link]

• A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. [Link]

• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PubMed. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023). Figshare. [Link]

• HTS Assay Validation. PubMed. [Link]

• Fragment-based screening with natural products for novel anti-parasitic disease drug discovery. PMC. [Link]

• Hit selection – Knowledge and References. Taylor & Francis. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023). PubMed. [Link]

• A high-throughput fluorescence polarization anisotropy assay for the 70N domain of Replication Protein A. NIH. [Link]

• Quality Assessment and Validation of High-Throughput Sequencing for Grapevine Virus Diagnostics. PubMed. [Link]

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Application Note: Protocol for Isolating 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

An authoritative guide to the isolation and purification of a key pharmaceutical intermediate.

Abstract

This document provides a comprehensive, step-by-step protocol for the isolation and purification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a critical building block in pharmaceutical synthesis. The methodology is grounded in fundamental principles of organic chemistry, emphasizing liquid-liquid extraction, recrystallization, and optional column chromatography to achieve high purity. This guide is intended for researchers, chemists, and drug development professionals, offering not just a procedure, but the scientific rationale behind each step to ensure robust, reproducible results.

Introduction: Significance of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a key heterocyclic intermediate used in the synthesis of complex active pharmaceutical ingredients (APIs). The pyrazine carboxamide scaffold is a privileged structure in medicinal chemistry, appearing in numerous drugs with diverse pharmacological activities.[1][2] The purity of this intermediate is of paramount importance; even trace impurities can carry through subsequent synthetic steps, potentially leading to the formation of undesired byproducts, reducing overall yield, and complicating the purification of the final API. This protocol outlines a validated method to isolate this compound with a high degree of purity suitable for cGMP (current Good Manufacturing Practice) and research applications.

Foundational Principles of Isolation

The successful isolation of the target compound from a crude reaction mixture hinges on exploiting its unique physicochemical properties relative to impurities, starting materials, and reagents. The strategy described herein employs a multi-stage approach.

• Liquid-Liquid Extraction (LLE): This is the first line of purification, designed to perform a bulk separation. It operates on the principle of differential solubility of the target compound and impurities between two immiscible liquid phases (typically an organic solvent and an aqueous solution).[3][4] An aqueous wash with a mild base, such as sodium bicarbonate, is often employed to remove acidic impurities.[5]

• Recrystallization: This is the primary technique for purifying solid organic compounds.[6][7] The principle is based on the fact that the solubility of most solids increases with temperature.[7][8] A carefully chosen solvent will dissolve the compound completely at an elevated temperature but have low solubility for it at cooler temperatures, allowing the desired product to crystallize out in a pure form while impurities remain in the mother liquor.[6][8][9]

• Silica Gel Column Chromatography: When recrystallization is insufficient to remove impurities with similar solubility profiles, column chromatography is employed. This technique separates molecules based on their differential adsorption to a stationary phase (silica gel) as they are moved through the column by a liquid mobile phase.[10] For halogenated pyrazines, this is a widely documented and effective method.[10]

Detailed Isolation and Purification Protocol

This protocol assumes the synthesis is complete and the reaction mixture is ready for work-up.

Materials and Reagents

Reagent/Material	Grade	Purpose
Crude Reaction Mixture	-	Starting material for isolation
Ethyl Acetate (EtOAc)	Reagent	Organic extraction solvent
Dichloromethane (DCM)	Reagent	Alternative extraction solvent
Saturated NaHCO₃ (aq)	Reagent	Neutralizing wash
Brine (Saturated NaCl aq)	Reagent	Aqueous wash / Aids layer separation
Anhydrous MgSO₄ or Na₂SO₄	Reagent	Drying agent for organic phase
Heptane or Hexane	Reagent	Recrystallization & Chromatography
Silica Gel (230-400 mesh)	Chromatography	Stationary phase for chromatography
Standard Laboratory Glassware	-	Separatory funnel, flasks, beakers, etc.
Rotary Evaporator	Equipment	Solvent removal under reduced pressure
Vacuum Filtration Apparatus	Equipment	Crystal collection

Step 1: Extractive Work-up

The objective of this step is to separate the desired organic product from the aqueous reaction medium and water-soluble byproducts.

• Quenching: Cool the reaction mixture in an ice bath and carefully quench by adding deionized water.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). Combine the organic extracts.

• Aqueous Washes: Wash the combined organic layers sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any residual acid.

  • Brine to remove excess water and break any emulsions.

• Drying: Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude solid product.

Caption: Overview of the liquid-liquid extraction protocol.

Step 2: Purification by Recrystallization

This step is designed to significantly increase the purity of the solid product.

• Solvent Selection: Choose a suitable solvent system. A mixture of heptane and ethyl acetate is often effective. The ideal solvent dissolves the compound when hot but not when cold.[6]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent (or solvent mixture) until the solid just dissolves completely.[6][9]

• Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is crucial for the formation of large, pure crystals.

• Maximizing Yield: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal precipitation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any adhering impurities from the mother liquor.

• Drying: Dry the crystals under vacuum to a constant weight.

Caption: The process flow for purification via recrystallization.

Optional Step: Column Chromatography

If analytical data (e.g., TLC, ¹H NMR) shows persistent impurities after recrystallization, column chromatography is recommended. A patent for the synthesis of the target compound specifies purification by column chromatography.[11]

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane or heptane).

• Column Packing: Pack a chromatography column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the semi-pure product in a minimal amount of the mobile phase (or DCM) and load it onto the top of the silica column.

• Elution: Elute the column with an appropriate solvent system. A common mobile phase is a gradient of ethyl acetate in hexane/heptane (e.g., starting with 100% hexane and gradually increasing the percentage of ethyl acetate). A specific literature procedure for 3,5-dichloropyrazine-2-carboxamide uses 70% n-hexane/ethyl acetate.[11]

• Fraction Collection: Collect the eluent in fractions and monitor by TLC to identify fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

Quality Control and Purity Assessment

The purity of the final product must be rigorously verified.

Technique	Purpose	Expected Result for Pure Compound
¹H & ¹³C NMR	Structural confirmation and impurity detection	Spectra consistent with the proposed structure; absence of impurity signals.
HPLC/UPLC	Quantitative purity assessment	A single major peak, purity typically >98%.
Mass Spectrometry	Molecular weight confirmation	A molecular ion peak corresponding to the exact mass of the compound.
Melting Point	Purity indicator	A sharp melting point range consistent with literature values.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All steps should be performed in a certified chemical fume hood to avoid inhalation of solvent vapors and fine powders.

• Solvent Handling: Dichloromethane is a suspected carcinogen. Handle with extreme care and minimize exposure. All organic solvents are flammable and should be kept away from ignition sources.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling out during recrystallization	The compound's melting point is lower than the solvent's boiling point; Solution is too concentrated.	Use a lower-boiling solvent or a different solvent mixture; Add slightly more hot solvent.
No crystal formation	Solution is not saturated; Compound is too soluble.	Evaporate some solvent to increase concentration; Add an "anti-solvent" (a solvent in which the compound is insoluble) dropwise until cloudy, then reheat to clarify and cool again.
Low recovery	Incomplete extraction; Too much solvent used in recrystallization; Crystals washed with warm solvent.	Perform additional extractions of the aqueous layer; Use the minimum amount of hot solvent for dissolution; Always wash crystals with ice-cold solvent.
Persistent impurities after recrystallization	Impurity has very similar solubility to the product.	Proceed with silica gel column chromatography for separation.

References

• BenchChem Technical Support Center. (n.d.). Purification of Halogenated Pyrazine Carbonitriles.
• University of California, Irvine. (n.d.). Recrystallization, filtration and melting point.
• ResearchGate. (2025). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives.
• California State University, Los Angeles. (n.d.). Recrystallization.
• Google Patents. (n.d.). Pyrazine carboxamide compound - EP2805940B1.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives.
• PubMed. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids.
• Chemistry LibreTexts. (2023). Recrystallization.
• Zitko, J., et al. (n.d.). Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. PMC - NIH.
• Oxford Academic. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids.
• ChemicalBook. (n.d.). 3,5-DICHLOROPYRAZINE-2-CARBOXAMIDE synthesis.
• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube.

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Application Notes and Protocols for Cell-based Assays Using 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Introduction: Unveiling the Potential of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide as a Novel Ion Channel Modulator

The pyrazine-2-carboxamide scaffold is a cornerstone in the development of modulators for various ion channels, most notably the epithelial sodium channel (ENaC). Amiloride, a well-characterized derivative, and its analogs have been instrumental in elucidating the physiological and pathophysiological roles of ENaC in processes such as blood pressure regulation and airway surface liquid homeostasis.[1][2][3] While direct experimental data for 3,5-dichloro-6-isopropylpyrazine-2-carboxamide is not yet prevalent in published literature, its structural similarity to the amiloride family of compounds strongly suggests its potential as a modulator of ENaC.

The presence of dichloro and isopropyl substitutions on the pyrazine ring is anticipated to modulate the compound's potency, selectivity, and pharmacokinetic properties compared to amiloride. This application note, therefore, provides a comprehensive guide for researchers to investigate the activity of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide in cell-based assays, with a primary focus on its putative role as an ENaC inhibitor. The protocols detailed herein are established methods for characterizing ENaC modulators and have been adapted to facilitate the exploration of this novel compound.

Principle of ENaC Modulation and Assay Strategies

The epithelial sodium channel (ENaC) is a constitutively active ion channel located in the apical membrane of epithelial cells in various tissues, including the kidneys, lungs, and colon.[3][4] It plays a crucial role in sodium reabsorption, thereby regulating fluid balance and blood pressure. ENaC is a heterotrimeric protein composed of α, β, and γ subunits.[4] The activity of ENaC can be assessed by measuring the flow of sodium ions across the cell membrane. Inhibition of ENaC by compounds like amiloride blocks this sodium influx.

This guide outlines two primary methodologies to assess the inhibitory potential of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide on ENaC:

• Ussing Chamber Electrophysiology: Considered the "gold standard" for measuring transepithelial ion transport, this technique directly quantifies the amiloride-sensitive short-circuit current (Isc) across a polarized epithelial cell monolayer.[5][6]

• Fluorescence-based High-Throughput Screening: This method utilizes sodium-sensitive fluorescent dyes or membrane potential-sensitive dyes to indirectly measure ENaC activity in a multi-well plate format, suitable for screening and dose-response studies.[7][8][9]

Experimental Workflows

Workflow for Ussing Chamber Electrophysiology

Caption: Ussing Chamber experimental workflow.

Workflow for Fluorescence-based Assay

Caption: Fluorescence-based assay workflow.

Protocols

Protocol 1: Ussing Chamber Short-Circuit Current (Isc) Measurement

This protocol is designed to measure the effect of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide on ENaC-mediated sodium transport across polarized epithelial cell monolayers.

Materials:

• Epithelial cells expressing ENaC (e.g., primary Human Bronchial Epithelial cells, Calu-3, or mCCD cells)

• Permeable cell culture inserts (e.g., Transwell®)

• Ussing Chamber System (e.g., Physiologic Instruments)[10]

• Voltage-clamp amplifier

• Ringer's solution (120 mM NaCl, 25 mM NaHCO₃, 3.3 mM KH₂PO₄, 0.8 mM K₂HPO₄, 1.2 mM MgCl₂, 1.2 mM CaCl₂, 10 mM glucose)[11][12]

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide stock solution (in DMSO)

• Amiloride hydrochloride stock solution (in water or DMSO)

• Gas mixture (95% O₂ / 5% CO₂)

Procedure:

• Cell Culture:

  • Seed epithelial cells onto permeable inserts at a high density.

  • Culture the cells until a confluent and polarized monolayer is formed, typically confirmed by measuring transepithelial electrical resistance (TEER).

• Ussing Chamber Setup:

  • Mount the permeable insert containing the cell monolayer into the Ussing chamber, separating the apical and basolateral compartments.

  • Fill both compartments with pre-warmed (37°C) Ringer's solution and continuously gas with 95% O₂ / 5% CO₂ to maintain pH at 7.4.[11][12]

• Measurement of Isc:

  • Allow the system to equilibrate for 20-30 minutes under open-circuit conditions.[10]

  • Switch to voltage-clamp mode and clamp the transepithelial potential to 0 mV. The resulting current is the short-circuit current (Isc).

  • Record a stable baseline Isc for 10-15 minutes.

• Compound Addition:

  • Add the desired concentration of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide to the apical chamber. Ensure the final DMSO concentration is ≤ 0.1%.

  • Record the change in Isc until a new steady-state is reached.

• Maximal ENaC Inhibition:

  • To determine the total ENaC-mediated current, add a saturating concentration of amiloride (e.g., 10-100 µM) to the apical chamber.[11][12]

  • The remaining current after amiloride addition is considered the amiloride-insensitive current.

Data Analysis:

• Calculate the amiloride-sensitive current (IENaC) by subtracting the amiloride-insensitive current from the baseline Isc.

• Calculate the percentage inhibition by the test compound: % Inhibition = [(Isc_baseline - Isc_compound) / I_ENaC] * 100

• For dose-response analysis, repeat the experiment with a range of compound concentrations and plot the percent inhibition against the log of the concentration to determine the IC₅₀ value.

Protocol 2: Fluorescence-based Sodium Influx Assay

This protocol provides a higher-throughput method to assess the inhibitory effect of the test compound on ENaC activity using a sodium-sensitive fluorescent dye.

Materials:

• Epithelial cells expressing ENaC (e.g., Calu-3 or Caco-2)[8]

• Black, clear-bottom 96- or 384-well microplates

• Sodium-sensitive fluorescent dye (e.g., ION Natrium Green-2, AM)[13]

• Assay buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺)

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide stock solution (in DMSO)

• Amiloride hydrochloride stock solution (as a positive control)

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Cell Plating:

  • Seed cells into the microplate and culture until they form a confluent monolayer.

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's instructions.

  • Remove the culture medium and wash the cells with assay buffer.

  • Add the dye loading solution to each well and incubate at 37°C for the recommended time (typically 30-60 minutes).

• Compound Incubation:

  • Wash the cells gently to remove excess dye.

  • Add assay buffer containing various concentrations of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide, amiloride (positive control), or vehicle (negative control) to the respective wells.

  • Pre-incubate for 10-20 minutes at room temperature or 37°C.

• Measurement of Sodium Influx:

  • Place the microplate in the fluorescence plate reader.

  • If the basal sodium influx is low, it may be necessary to stimulate ENaC activity. This can be achieved by creating a sodium gradient or by using known ENaC activators.

  • Measure the fluorescence intensity kinetically over a period of 5-30 minutes.

Data Analysis:

• Normalize the fluorescence data to the baseline fluorescence before compound addition.

• Calculate the rate of fluorescence increase or the area under the curve for each well.

• Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

• Generate a dose-response curve and calculate the IC₅₀ value.

Data Presentation and Interpretation

Quantitative Data Summary

Parameter	Ussing Chamber	Fluorescence Assay
Primary Measurement	Short-circuit current (Isc)	Fluorescence Intensity
Key Output	IC₅₀ for inhibition of Isc	IC₅₀ for inhibition of Na⁺ influx
Cell Types	Polarized epithelia (HBE, mCCD)	Adherent cells (Calu-3, Caco-2)[8]
Throughput	Low to medium	High
Physiological Relevance	High (measures transepithelial transport)	Medium to high

Expected Results

A successful experiment will demonstrate a dose-dependent decrease in the amiloride-sensitive Isc or sodium-dependent fluorescence in the presence of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide. The potency of the compound can be compared to that of amiloride.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no amiloride-sensitive current (Ussing Chamber)	Poorly formed cell monolayer; Low ENaC expression.	Ensure high TEER values before the experiment; Use cell lines with known high ENaC expression.
High variability in fluorescence signal	Uneven dye loading; Cell lifting.	Optimize dye loading protocol; Handle plates gently during washing steps.
Compound precipitation	Poor solubility in aqueous buffer.	Check the final DMSO concentration; Consider using a different solvent or formulation.
No inhibitory effect observed	Compound is inactive at the tested concentrations; Compound is unstable.	Test a wider range of concentrations; Verify compound integrity.

Conclusion

The protocols detailed in this application note provide a robust framework for the initial characterization of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide as a potential modulator of the epithelial sodium channel. By employing both gold-standard electrophysiological techniques and higher-throughput fluorescence-based assays, researchers can effectively determine the compound's inhibitory potency and begin to explore its structure-activity relationship in comparison to known ENaC inhibitors. These studies will be pivotal in uncovering the therapeutic potential of this novel compound in ENaC-related pathologies.

References

• ION Biosciences. Sodium Channel Assays | Sodium Indicators. Available from: [Link]

• Xu, X., et al. (2001). High Throughput Assay Technologies for Ion Channel Drug Discovery. Assay and Drug Development Technologies, 1(5), 543-550.
• My T. Le, et al. (2012). Methods for stable recording of short-circuit current in a Na+-transporting epithelium. American Journal of Physiology-Cell Physiology, 303(5), C505-C514.
• Fong, P., et al. (2022). A Fluorescence-based Assay of Membrane Potential for High-throughput Functional Study of Two Endogenous Ion Channels in Two Epithelial Cell Lines. Journal of Visualized Experiments, (184), e63528.
• Assay Guidance Manual. Ion Channel Screening. (2012). In Assay Guidance Manual.
• Ramsey, K. A., et al. (2021). Functional, Cohort-Level Assessment of CFTR Modulator Responses Using Biobanked Nasal Epithelial Cells from Individuals with Cystic Fibrosis. International Journal of Molecular Sciences, 22(11), 5871.
• Stanton, B. A., et al. (2018). The Epithelial Sodium Channel (ENaC) as a Therapeutic Target for Cystic Fibrosis. Cold Spring Harbor Perspectives in Medicine, 8(7), a029665.
• Ratner, D., et al. (2021). Preclinical evaluation of the epithelial sodium channel inhibitor BI 1265162 for treatment of cystic fibrosis. ERJ Open Research, 7(2), 00793-2020.

• FineTest. Human β-ENaC (Amiloride-sensitive sodium channel subunit beta) ELISA Kit. Available from: [Link]

• Butterworth, M. B., et al. (2005). Acute ENaC Stimulation by cAMP in a Kidney Cell Line is Mediated by Exocytic Insertion from a Recycling Channel Pool. The Journal of General Physiology, 125(1), 81-101.
• Carattino, M. D., et al. (2014). Expression and Purification of the Alpha Subunit of the Epithelial Sodium Channel, ENaC.
• Stoelting, G., et al. (2021). Automated patch-clamp recordings for detecting activators and inhibitors of the epithelial sodium channel (ENaC). Pflügers Archiv - European Journal of Physiology, 473(5), 877-891.
• Myerburg, M. M., et al. (2010). Acute Regulation of the Epithelial Sodium Channel in Airway Epithelia by Proteases and Trafficking. The Journal of Biological Chemistry, 285(34), 26219-26229.
• Ruan, Y. C., et al. (2022). Biphasic regulation of CFTR expression by ENaC in epithelial cells: The involvement of Ca2+-modulated cAMP production. Frontiers in Physiology, 13, 941320.
• Palmer, L. G., et al. (2020). Expression of ENaC subunits in epithelia. The Journal of General Physiology, 152(8), e202012644.
• Shaffer, K. M., et al. (2021). Downregulation of epithelial sodium channel (ENaC) activity in human airway epithelia after low temperature incubation.
• Garty, H., & Palmer, L. G. (1997). The amiloride-sensitive sodium channel. Physiological Reviews, 77(2), 359-396.
• Suzuki, Y., & Tsuboi, M. (2004). [Electrophysiological measurement of transepithelial ion transport: short-circuit current (Ussing chamber) technique]. Nihon Yakurigaku Zasshi, 123(3), 211-218.
• Dang, Y., et al. (2021). Inhibition of the epithelial sodium channel (ENaC) leading to airways hydration and restored mucociliary clearance.
• Dagenais, A., et al. (2001). Downregulation of ENaC activity and expression by TNF-α in alveolar epithelial cells. American Journal of Physiology-Lung Cellular and Molecular Physiology, 281(3), L641-L649.
• Hanukoglu, I., & Hanukoglu, A. (2016). Epithelial sodium channel (ENaC) in GtoPdb v.2025.3. IUPHAR/BPS Guide to Pharmacology.
• Hanukoglu, A., & Hanukoglu, I. (2020). Clinical trials with experimental compounds targeting ENaC....
• Loffing, J., et al. (2001). In vitro interaction between α -ENaC and ENaC-interacting proteins by GST-pull down assays.
• Bubien, J. K., & Fuller, C. M. (2021). The Epithelial Sodium Channel—An Underestimated Drug Target. International Journal of Molecular Sciences, 22(11), 5967.
• Sobolevsky, Y. S., et al. (2021). Extracellular serine proteases activate amiloride-insensitive ENaC channels and decrease migration and invasion ability of human leukemia cell lines. American Journal of Physiology-Cell Physiology, 320(5), C769-C784.
• Kellenberger, S., & Schild, L. (2002). Structure and regulation of amiloride-sensitive sodium channels. Physiological Reviews, 82(2), 503-545.

• Wikipedia. Epithelial sodium channel. Available from: [Link]

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Application Notes and Protocols for In Vitro Testing of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Authored by: [Your Name/Lab], Senior Application Scientist

Introduction

Pyrazine-2-carboxamide and its derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of biological activities, including antiviral, anticancer, and enzyme-inhibiting properties.[1][2] The specific compound, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, is a novel molecule with potential therapeutic applications. This document provides a comprehensive guide for the initial in vitro evaluation of this compound, designed for researchers in drug discovery and development. The protocols outlined here are intended to establish a foundational understanding of the compound's cytotoxic profile and to explore its potential mechanisms of action.

The following application notes and protocols are designed to be a self-validating system, guiding the user through a logical progression of experiments from broad cytotoxicity screening to more specific functional assays. The causality behind experimental choices is explained to provide a deeper understanding of the data generated.

Part 1: Foundational Analysis - Cytotoxicity Profiling

A crucial first step in the evaluation of any novel compound is to determine its cytotoxic potential.[3][4] This information is vital for establishing a therapeutic window and for designing subsequent, more targeted assays. We will describe the use of the widely accepted MTT assay for this purpose.[5]

Protocol 1: MTT Assay for General Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[5] Viable cells with active metabolism convert MTT into a purple formazan product.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in a panel of relevant cell lines.

Materials:

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• A panel of human cell lines (e.g., a cancer cell line like HeLa or MCF-7, and a non-cancerous cell line like HEK293 for selectivity assessment)[5]

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Culture the selected cell lines in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Prepare a stock solution of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in DMSO.

  • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 24, 48, and 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation:

Cell Line	Incubation Time (h)	IC50 (µM)
HeLa	24
48
72
MCF-7	24
48
72
HEK293	24
48
72

Expected Outcome: This protocol will provide the IC50 values of the compound in different cell lines, indicating its potency and selectivity. A lower IC50 in cancer cells compared to non-cancerous cells would suggest potential as an anticancer agent.[5]

Part 2: Exploring Potential Mechanisms of Action

Based on the known activities of pyrazine derivatives, we will explore two potential mechanisms of action: antiviral activity and enzyme inhibition.

Protocol 2: Plaque Reduction Assay for Antiviral Activity

Many pyrazine-based compounds have demonstrated antiviral properties.[6][7][8] The plaque reduction assay is a standard method to quantify the ability of a compound to inhibit viral infection.[6]

Objective: To assess the in vitro antiviral activity of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide against a selected virus (e.g., Herpes Simplex Virus-1, HSV-1).

Materials:

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• Vero cells (or another susceptible cell line)

• Herpes Simplex Virus-1 (HSV-1)

• DMEM with 2% FBS

• Carboxymethyl cellulose (CMC) or methylcellulose for overlay

• Crystal violet staining solution

• 6-well plates

Procedure:

• Cell Monolayer Formation:

  • Seed Vero cells in 6-well plates and grow until a confluent monolayer is formed.

• Viral Infection and Compound Treatment:

  • Prepare serial dilutions of the compound in DMEM with 2% FBS.

  • Aspirate the growth medium from the cell monolayers.

  • Pre-incubate the cells with the compound dilutions for 1 hour at 37°C.

  • Infect the cells with a known titer of HSV-1 (e.g., 100 plaque-forming units per well) for 1 hour.

  • Remove the virus inoculum and wash the cells with PBS.

• Overlay and Incubation:

  • Overlay the cell monolayers with DMEM containing 2% FBS, the respective compound concentration, and 1% CMC.

  • Incubate the plates for 2-3 days at 37°C in a CO2 incubator until visible plaques are formed in the virus control wells.

• Plaque Visualization and Counting:

  • Aspirate the overlay and fix the cells with 10% formalin for 30 minutes.

  • Stain the cells with 0.5% crystal violet solution for 15 minutes.

  • Wash the plates with water and allow them to dry.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque reduction for each compound concentration compared to the virus control.

  • Determine the EC50 (50% effective concentration) value.

Data Presentation:

Compound Concentration (µM)	Mean Plaque Count	% Plaque Reduction
0 (Virus Control)	0
0.1
1
10
100

Expected Outcome: A dose-dependent reduction in the number of viral plaques will indicate antiviral activity. The EC50 value will quantify the potency of the compound.

Protocol 3: In Vitro Enzyme Inhibition Assay

Pyrazine derivatives are known to act as enzyme inhibitors.[9] An in vitro enzyme inhibition assay is a direct way to assess the compound's effect on a specific enzyme. The choice of enzyme will depend on the therapeutic target of interest (e.g., a kinase for cancer, a viral polymerase for antiviral activity).

Objective: To determine if 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide inhibits the activity of a specific enzyme in vitro.

Materials:

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• Purified target enzyme

• Enzyme substrate

• Assay buffer

• Detection reagent (e.g., fluorescent or colorimetric)

• 96-well or 384-well plates

• Plate reader

Procedure:

• Assay Setup:

  • Prepare serial dilutions of the compound in the assay buffer.

  • In a multi-well plate, add the compound dilutions, the purified enzyme, and the assay buffer.

  • Include a no-enzyme control, a no-compound control (vehicle), and a positive control inhibitor.

• Enzyme Reaction:

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Incubate the plate for a specific time at the optimal temperature for the enzyme.

• Detection:

  • Stop the reaction (if necessary) and add the detection reagent.

  • Measure the signal (e.g., fluorescence or absorbance) using a plate reader.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each compound concentration relative to the no-compound control.

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Data Presentation:

Compound Concentration (µM)	Enzyme Activity (Signal)	% Inhibition
0 (Vehicle Control)	0
0.01
0.1
1
10
100

Expected Outcome: A decrease in the measured signal with increasing compound concentration will indicate enzyme inhibition. The IC50 value will quantify the inhibitory potency of the compound.

Part 3: Visualization of Experimental Workflows

To provide a clear overview of the experimental processes, the following diagrams illustrate the workflows for the described protocols.

Caption: Workflow for MTT Cytotoxicity Assay.

Caption: Workflow for Plaque Reduction Antiviral Assay.

Caption: General Workflow for In Vitro Enzyme Inhibition Assay.

References

• Biobide. (n.d.). What is an Inhibition Assay? - Blog. Retrieved from [Link]

• Yin, W., et al. (2022). Discovery of Novel Pyrido[2,3‐b]Pyrazine Human Cytomegalovirus Polymerase Inhibitors with Broad Spectrum Antiherpetic Activity and Reduced hERG Inhibition. National Institutes of Health. Retrieved from [Link]

• Abdelgawad, M. A., et al. (2021). New Pyrazine Conjugates: Synthesis, Computational Studies, and Antiviral Properties against SARS‐CoV‐2. ChemistrySelect, 6(1), 107-112. Retrieved from [Link]

• ChemHelp ASAP. (2023, August 18). functional in vitro assays for drug discovery [Video]. YouTube. Retrieved from [Link]

• Oxford Academic. (2025, November 1). In vitro and in vivo testing of new compounds. Pharmaceutical Medicine. Retrieved from [Link]

• Davis, J., et al. (1998). Synthesis and antiviral evaluation of pyrazinones substituted with acyclic chains. Nucleosides & Nucleotides, 17(5), 875-893. Retrieved from [Link]

• ResearchGate. (2025, September 20). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

• BioIVT. (n.d.). Enzyme Inhibition Studies. Retrieved from [Link]

• Creative Bioarray. (n.d.). The Rise of In Vitro Testing in Drug Development. Retrieved from [Link]

• ACS Omega. (2021, July 2). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Retrieved from [Link]

• ResearchGate. (n.d.). New Pyrazine Conjugates: Synthesis, Computational Studies, and Antiviral Properties against SARS‐CoV‐2 | Request PDF. Retrieved from [Link]

• McGill University. (2018, March 1). A near-universal way to measure enzyme inhibition. Newsroom. Retrieved from [Link]

• MDPI. (n.d.). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. Retrieved from [Link]

• RJPBCS. (n.d.). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Retrieved from [Link]].pdf

• MDPI. (2024, September 20). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Retrieved from [Link]

• ResearchGate. (n.d.). New Pyrazine Conjugates: Synthesis, Computational Studies, and Antiviral Properties against SARS‐CoV‐2. Retrieved from [Link]

• Sciforum. (n.d.). Substituted N-benzylpyrazine-2-carboxamides, Their Synthesis, Hydro-lipophilic Properties and Evaluation of. Retrieved from [Link]

• National Institutes of Health. (n.d.). Substituted N-Phenylpyrazine-2-carboxamides, Their Synthesis and Evaluation as Herbicides and Abiotic Elicitors. Retrieved from [Link]

• National Institutes of Health. (n.d.). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Retrieved from [Link]

• National Institutes of Health. (n.d.). New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. Retrieved from [Link]

• PubMed. (2014, May 22). Discovery of 2-[3,5-dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro[9][10]triazine-6-carbonitrile (MGL-3196), a Highly Selective Thyroid Hormone Receptor β agonist in clinical trials for the treatment of dyslipidemia. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dichloro-6-ethylpyrazine-2-carboxamide. Retrieved from [Link]

• National Institutes of Health. (2013, December 2). Synthesis, Antimycobacterial Activity and In Vitro Cytotoxicity of 5-Chloro-N-phenylpyrazine-2-carboxamides. Retrieved from [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the Safe Handling and Storage of Chlorinated Pyrazine Compounds

Introduction: The Double-Edged Sword of Chlorinated Pyrazines

Chlorinated pyrazines represent a class of heterocyclic aromatic compounds pivotal to advancements in pharmaceuticals, agrochemicals, and flavor chemistry. Their unique electronic and steric properties, conferred by the nitrogen atoms in the pyrazine ring and the attached chlorine substituents, make them valuable synthons and bioactive molecules. However, these same properties necessitate a rigorous and informed approach to their handling and storage.

The introduction of chlorine atoms to the pyrazine ring can significantly alter the compound's reactivity, toxicity, and stability compared to the parent pyrazine molecule.[1] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to manage these compounds safely. It moves beyond mere procedural lists to instill a deep understanding of the causality behind each recommendation, ensuring a culture of safety and experimental integrity.

Hazard Identification and Intrinsic Risk Profile

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. Chlorinated pyrazines, as a class, combine the characteristics of halogenated aromatic compounds with those of nitrogen-containing heterocycles.

2.1 Toxicological and Physicochemical Hazards Many chlorinated aromatic compounds are noted for their potential toxicity and environmental persistence.[2] While toxicological data for every specific chlorinated pyrazine may be limited, it is prudent to handle them as potentially toxic, especially via inhalation, ingestion, and dermal absorption.[3] The parent compound, pyrazine, is a flammable solid with a relatively low flash point, and it can cause skin, eye, and respiratory irritation.[4][5]

Table 1: Consolidated Hazard Profile for Pyrazine and Related Compounds

Hazard Category	Description	Primary Concerns & Mitigations
Flammability	Pyrazine is a flammable solid.[5] Chlorinated derivatives may also be flammable.	Keep away from heat, sparks, open flames, and other ignition sources.[4][6] Use non-sparking tools.[7]
Irritation	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[4][8]	Avoid breathing dust, fumes, or vapors.[4] Handle in a chemical fume hood. Wear appropriate PPE.
Acute Toxicity	May be harmful if swallowed.[8]	Prevent ingestion by avoiding mouth pipetting and practicing good personal hygiene.[9][10][11]
Reactivity	Incompatible with strong oxidizing agents and acids.[5] Chlorine can react destructively with solid pyrazine at room temperature.[1]	Segregate from incompatible materials during storage and handling.[12][13]
Hygroscopicity	Some pyrazines are hygroscopic and may react with moisture.[5][14]	Store in tightly sealed containers in a dry, cool place.[7][12]

| Decomposition | Thermal decomposition can produce toxic gases like nitrogen oxides (NOx), carbon monoxide, and hydrogen chloride (HCl).[8][14] | Avoid high temperatures. In case of fire, be aware of hazardous combustion products.[15] |

2.2 The Causality of Risk The electronegative chlorine atoms can activate the pyrazine ring towards nucleophilic substitution, making these compounds reactive with various nucleophiles, including biological ones, which is a potential mechanism for toxicity.[16] Furthermore, like many chlorinated organic compounds, they can release hazardous gases such as phosgene or hydrogen chloride upon combustion or decomposition, posing a severe inhalation risk.[17][18]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

Reliance on a single layer of protection is insufficient. A robust safety strategy integrates engineering controls with appropriate PPE.

3.1 Primary Engineering Controls All work involving chlorinated pyrazine compounds, from weighing to solution preparation and reaction quenching, must be conducted within a certified chemical fume hood.[2][10] This is the most critical engineering control to minimize inhalation exposure to potentially volatile and toxic compounds. The fume hood also provides a contained space to manage spills.

3.2 Personal Protective Equipment (PPE) PPE is the last line of defense and should be selected based on a thorough risk assessment.

• Eye and Face Protection: Tightly fitting safety goggles with side shields are mandatory.[7] For operations with a higher splash risk, a face shield should be worn in addition to goggles.

• Skin and Body Protection: A flame-resistant lab coat, fully buttoned, is required.[2][11] Long pants and closed-toe shoes made of a non-porous material are essential.[9][10]

• Hand Protection: Chemical-resistant gloves are required at all times when handling chemicals.[7][10] Given that many organic solvents can penetrate standard latex gloves, nitrile or neoprene gloves are generally recommended. Always check the glove manufacturer's compatibility chart for the specific solvents being used. Treat gloves as a second skin; keep them clean and remove them before touching personal items like phones or keyboards.[9]

Experimental Protocols: From Receipt to Reaction

The following protocols are designed to be self-validating systems, incorporating safety checks and decision points throughout the workflow.

4.1 Protocol: Receiving and Initial Inspection of Chlorinated Pyrazines

• Verify Integrity: Upon receipt, inspect the shipping package for any signs of damage or leaks.

• Transport Safely: Use a secondary container (such as a rubber bucket or plastic tote) to transport the chemical from the receiving area to the laboratory.

• Confirm Identity: In a fume hood, carefully open the package. Cross-reference the container label with the shipping manifest and the Safety Data Sheet (SDS). Ensure the container is in good condition with no cracks or failing seals.[19]

• Date the Container: Mark the container with the date of receipt and the date it is first opened. This is crucial for tracking the age of the chemical, especially if it is prone to degradation.[20]

• Log and Store: Update the laboratory chemical inventory and store the compound immediately in the designated, appropriate location as described in Section 5.0.

4.2 Protocol: Weighing and Dispensing Solid Compounds

• Prepare the Workspace: Designate a specific area within the chemical fume hood for weighing. Cover the surface with absorbent, disposable bench paper.

• Use Appropriate Tools: Use antistatic weigh boats or glassine paper. Employ spatulas and tools made of materials that will not react with or be corroded by the compound. For flammable solids, use non-sparking tools.[7]

• Minimize Aerosolization: Handle the solid gently to avoid creating dust. If the compound is a fine powder, consider adding the solvent to the weighing vessel to wet the powder before transferring it to the main reaction flask.

• Seal Promptly: Tightly close the primary container immediately after dispensing the required amount to prevent absorption of moisture and release of vapors.[12]

• Decontaminate and Clean: Carefully fold the used bench paper inward and dispose of it as hazardous waste. Wipe the spatula and weighing area with a suitable solvent and dispose of the cleaning materials as hazardous waste. Wash hands thoroughly after the procedure.[11]

4.3 Protocol: Preparing Solutions

• Select Glassware: Ensure all glassware is free of cracks or defects.[9]

• Perform in Fume Hood: All solution preparations must be performed in a chemical fume hood.

• Order of Addition: When dissolving a solid, add the solvent to the flask containing the weighed solid. If diluting a stock solution, add the more concentrated solution to the solvent. Use a magnetic stirrer to ensure efficient mixing and avoid splashing.

• Manage Exotherms: Be aware that dissolving some compounds can be exothermic. If necessary, cool the flask in an ice bath before and during solvent addition.

• Labeling: Immediately label the prepared solution with the full chemical name, concentration, solvent, date of preparation, and appropriate hazard pictograms.

Storage Procedures: Ensuring Long-Term Stability and Safety

Improper storage is a leading cause of laboratory accidents.[12] Chlorinated pyrazines must be stored with strict adherence to chemical compatibility and environmental conditions.

5.1 The Principle of Segregation Do not store chemicals alphabetically.[12] Chlorinated pyrazines should be stored with other organic compounds but segregated from incompatible groups.

• Incompatible With: Strong oxidizing agents (e.g., nitric acid, perchlorates), strong acids, and alkali metals.[5][17] Accidental mixing can lead to violent reactions, fire, or explosion.

• Storage Location: Store in a dedicated, labeled cabinet.[13] Flammable storage cabinets are required if the compound or solvent has a low flash point.[20] Avoid storing chemicals on benchtops, in fume hoods (except for those in current use), or on the floor.[12][20]

Table 2: Recommended Storage Conditions for Chlorinated Pyrazines

Parameter	Recommendation	Rationale
Temperature	Cool, well-ventilated area.[7]	Prevents buildup of vapor pressure and reduces degradation rate.
Atmosphere	Tightly sealed container.[7][12] Consider storage under an inert atmosphere (e.g., nitrogen, argon) for highly sensitive compounds.	Protects from atmospheric moisture (hygroscopicity) and oxygen, which could lead to slow degradation.[5][15]
Light	Store in amber bottles or a dark cabinet.[12]	Protects from UV light, which can catalyze decomposition reactions.[5]
Containers	Original manufacturer's container or compatible materials like glass or high-density polyethylene (HDPE).[21]	Ensures chemical compatibility and prevents container degradation.

| Secondary Containment | Store liquid containers within a chemically resistant tray.[12] | Contains spills or leaks from the primary container. |

Diagram 1: Workflow for New Compound Integration

Caption: Workflow for receiving and storing a new chlorinated pyrazine.

Emergency Procedures: Rapid and Correct Response

A swift and appropriate response to an emergency can significantly mitigate its consequences.

6.1 Personnel Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[2][22] Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing while flushing the affected area with water for at least 15 minutes, preferably under a safety shower.[2][23] Wash the area with soap and water. Seek medical attention if irritation persists.[5]

• Inhalation: Move the individual to fresh air.[7] If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[7] Seek immediate medical attention.[2]

6.2 Chemical Spills

• Minor Spill (Contained in Fume Hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an absorbent material suitable for chemical spills (e.g., vermiculite or a commercial spill kit). Do not use paper towels for large spills of flammable liquids.[23]

  • Working from the outside in, carefully collect the absorbent material using non-sparking tools.

  • Place all contaminated materials in a sealed, labeled hazardous waste container.[2]

  • Decontaminate the spill area with an appropriate solvent, followed by soap and water.

• Major Spill (Outside Fume Hood or Large Volume):

  • Evacuate the immediate area.[2]

  • Alert colleagues and notify your institution's Environmental Health and Safety (EHS) office or emergency response team immediately.[2][23]

  • If the substance is flammable, remove all ignition sources.

  • Close the laboratory door to contain the vapors.

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Waste Disposal

All waste containing chlorinated pyrazine compounds, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[2]

• Collect waste in designated, clearly labeled, and sealed containers.

• Keep chlorinated/halogenated solvent waste separate from non-halogenated waste.[17]

• Follow all institutional and regulatory guidelines for hazardous waste disposal.[7] Do not discharge to sewer systems.[7]

References

• Chemical Safety Data Sheet MSDS / SDS - Pyrazine, 2-[5-(chloromethyl) - ChemicalBook. Available from: https://www.chemicalbook.com/ProductMSDSDetailCB13136277_EN.htm

• Pyrazine, chloro- Safety Data Sheet. Synerzine. Available from: [Link]

• Safety in Organic Chemistry Laboratory. TigerWeb - Fort Hays State University. Available from: [Link]

• Practices for Proper Chemical Storage. Cleveland State University. Available from: [Link]

• Chemical Emergencies, Exposures, and Spills. Florida State University Environmental Health and Safety. Available from: [Link]

• Recommended Procedures for the Safe Storage of Chemicals in Laboratories. Towson University. Available from: [Link]

• US Patent US2391745A - Chlorination of pyrazine. Google Patents.

• Emergency Procedures for Incidents Involving Chemicals. University of Kentucky Research Safety. Available from: [Link]

• Topic 1: Safety in the Organic Chemistry Laboratory. California State University, Bakersfield (CSUB). Available from: [Link]

• Lab Safety Rules and Guidelines. Spark-Risk. Available from: [Link]

• CHLORINATED ORGANICS HANDBOOK. OxyChem. Available from: [Link]

• The City of Troy Chlorine Standard Operating Procedure. City of Troy, NY. Available from: [Link]

• Guidelines for Chemical Storage. Chapman University. Available from: [Link]

• Safety - Chemistry LibreTexts. Available from: [Link]

• Guidance on Safe Storage of Chemicals in Laboratories. The University of Nottingham. Available from: [Link]

• Safety Data Sheet - 2,3,5-TRIMETHYL PYRAZINE. Advanced Biotech. Available from: [Link]

• Emergency Room Procedures in Chemical Hazard Emergencies: A Job Aid. Centers for Disease Control and Prevention (CDC). Available from: [Link]

• Chemical Compatibility and Storage. Case Western Reserve University Environmental Health and Safety. Available from: [Link]

• What are the storage requirements for pyrazine? BIOSYNCE Blog. Available from: [Link]

• Synthesis, chemical stability and pre-clinical anti-tumor activity of pyrazine diazohydroxide, sodium salt (NSC-361456). PubMed. Available from: [Link]

• SAFETY DATA SHEET - Pyrazine. Fisher Scientific. Available from: [Link]

• Lab Safety. Tufts University Department of Chemistry. Available from: [Link]

• Guidance on Storage and Handling of Chlorinated Solvents. European Chlorinated Solvent Association (ECSA). Available from: [Link]

• Pyrazine - Wikipedia. Available from: [Link]

• Nucleophilic substitution of chlorine with hydrazine and methylhydrazine in chlorinated pyridazines and pyridazones. ResearchGate. Available from: [Link]

• Chlorination of Some Alkylpyrazines. The Journal of Organic Chemistry. Available from: [Link]

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• 4. synerzine.com [synerzine.com]
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• 9. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 10. csub.edu [csub.edu]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help improve reaction yields and product purity. The information herein is synthesized from established principles of heterocyclic chemistry and analogous transformations reported in the scientific literature.

Troubleshooting Guide: Common Issues and Solutions

Researchers may encounter several challenges during the synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. This section addresses common problems in a question-and-answer format, providing potential causes and actionable solutions.

Question 1: My reaction to form the pyrazine ring resulted in a low yield of the desired 3,5-dichloro-6-isopropylpyrazine precursor. What are the likely causes and how can I improve the yield?

Answer:

Low yields in the formation of the core pyrazine structure often stem from incomplete reactions, side product formation, or degradation of the starting materials or product. A common route to substituted pyrazines involves the condensation of an alpha-amino nitrile with a 1,2-dicarbonyl compound. For the synthesis of a 6-isopropylpyrazine derivative, a plausible precursor is 3,5-dichloro-6-isopropylpyrazine-2-carbonitrile.

• Potential Causes:

  • Inefficient Condensation: The initial condensation reaction to form the dihydropyrazine intermediate may be slow or reversible under the reaction conditions.

  • Side Reactions: The starting materials, such as isobutyraldehyde (a precursor to the isopropyl group), can undergo self-condensation (e.g., aldol condensation) under basic conditions.

  • Oxidation Issues: The subsequent oxidation of the dihydropyrazine to the aromatic pyrazine can be incomplete or lead to over-oxidation and decomposition.

  • Suboptimal Reaction Conditions: Temperature, solvent, and catalyst concentration are critical. For instance, in related syntheses of chloropyrazines, the choice of chlorinating agent and reaction temperature significantly impacts the outcome.

• Troubleshooting & Optimization:

  • Control of Reaction Temperature: Maintain the recommended temperature for each step. For the initial condensation, it is often beneficial to start at a lower temperature and gradually warm the reaction mixture.

  • Choice of Solvent: Aprotic solvents like THF, dioxane, or toluene are often preferred for the condensation step to minimize side reactions of the aldehyde.

  • Catalyst Screening: If a catalyst is used for the condensation (e.g., a weak acid or base), screen different catalysts and loadings to find the optimal conditions.

  • Oxidizing Agent: For the aromatization step, common oxidizing agents include air, manganese dioxide (MnO₂), or DDQ. The choice of oxidant and reaction time should be optimized to maximize conversion without causing degradation.

  • Purification of Starting Materials: Ensure that all starting materials, especially the aldehyde, are pure and free of acidic or basic impurities that could catalyze side reactions.

Question 2: I am attempting the direct amidation of methyl 3,5-dichloro-6-isopropylpyrazine-2-carboxylate, but the reaction is slow and gives a mixture of starting material and product. How can I drive the reaction to completion?

Answer:

The direct amidation of an ester with ammonia or an amine can be an equilibrium-controlled process. To achieve high conversion, the equilibrium needs to be shifted towards the product side.

• Potential Causes:

  • Reversibility of the Reaction: The reaction between the ester and ammonia is reversible, and the equilibrium may not favor the amide product under the chosen conditions.

  • Low Reaction Temperature: Amidation reactions often require elevated temperatures to proceed at a reasonable rate.

  • Steric Hindrance: The isopropyl group on the pyrazine ring may sterically hinder the approach of the nucleophile (ammonia) to the carbonyl carbon of the ester.

• Troubleshooting & Optimization:

  • Use of a Sealed Reactor: Performing the reaction in a sealed vessel at elevated temperatures can increase the pressure of ammonia and shift the equilibrium towards the product.

  • Solvent Choice: Polar aprotic solvents like DMAc or NMP can be effective for this type of amidation as they can solvate the intermediates and are stable at high temperatures. Methanol or ethanol are also commonly used.

  • Lewis Acid Catalysis: The addition of a catalytic amount of a Lewis acid, such as trimethylaluminum (AlMe₃), can activate the ester carbonyl towards nucleophilic attack.

  • Alternative Amidation Route: Consider converting the carboxylic acid to the more reactive acid chloride. The acid chloride will react readily with ammonia to form the desired amide.

Question 3: During the hydrolysis of 3,5-dichloro-6-isopropylpyrazine-2-carbonitrile to the amide, I am observing significant formation of the corresponding carboxylic acid. How can I selectively obtain the amide?

Answer:

The hydrolysis of a nitrile to an amide is a delicate transformation, as the amide itself can be further hydrolyzed to a carboxylic acid under the reaction conditions.[1] Selectivity is key.

• Potential Causes:

  • Harsh Reaction Conditions: Strong acidic or basic conditions and prolonged reaction times will favor the formation of the carboxylic acid.[2][3]

  • Excess Water: A large excess of water will drive the equilibrium towards the fully hydrolyzed carboxylic acid product.

• Troubleshooting & Optimization:

  • Milder Reaction Conditions:

    • Acid-Catalyzed Hydrolysis: Use a milder acid, such as concentrated sulfuric acid in acetic acid, and carefully control the reaction temperature and time.

    • Base-Catalyzed Hydrolysis: Use a base like potassium carbonate in a solvent such as DMSO with a controlled amount of water.

  • Hydrogen Peroxide Mediated Hydrolysis: A common method for the selective conversion of nitriles to amides is the use of hydrogen peroxide under basic conditions (e.g., in the presence of NaOH or KOH).[4] This method is often highly selective for the amide.

  • Reaction Monitoring: Closely monitor the reaction progress by TLC or HPLC to stop the reaction once the starting nitrile has been consumed and before significant amounts of the carboxylic acid are formed.

Parameter	Issue	Recommendation	Rationale
Reaction Time	Formation of carboxylic acid byproduct	Monitor reaction closely and quench upon consumption of nitrile	Prevents over-hydrolysis of the desired amide product.
Temperature	Low conversion or byproduct formation	Optimize temperature for each specific method	Higher temperatures can increase reaction rate but may also promote side reactions.
Reagent Stoichiometry	Incomplete reaction or side reactions	Use precise amounts of reagents, especially water in nitrile hydrolysis	Controls the extent of the reaction and minimizes unwanted side products.
pH Control	Low selectivity in nitrile hydrolysis	Maintain optimal pH for the chosen method (acidic or basic)	pH has a significant impact on the relative rates of nitrile and amide hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for 3,5-dichloro-6-isopropylpyrazine-2-carboxamide?

A1: A common and effective strategy would be a two-step process starting from a suitable pyrazine precursor:

• Synthesis of the Pyrazine Core: This can be achieved through the condensation of an appropriate 1,2-dicarbonyl compound with an alpha-amino nitrile, followed by chlorination. For instance, starting with materials that can generate the isopropyl-substituted pyrazine ring.

• Formation of the Carboxamide: This can be accomplished either by:

  • Controlled hydrolysis of a nitrile precursor (3,5-dichloro-6-isopropylpyrazine-2-carbonitrile).

  • Amidation of a carboxylic acid or ester precursor (3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid or its methyl/ethyl ester).

Q2: How can I purify the final 3,5-dichloro-6-isopropylpyrazine-2-carboxamide product?

A2: Purification can typically be achieved through recrystallization or column chromatography.

• Recrystallization: Choose a solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvents for recrystallization of pyrazine derivatives include ethanol, isopropanol, acetonitrile, or mixtures with water.

• Column Chromatography: If recrystallization is ineffective at removing certain impurities, silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) is a standard method for purification.

Q3: What are the key safety precautions to consider during this synthesis?

A3:

• Chlorinating Agents: Reagents like phosphorus oxychloride (POCl₃) and sulfuryl chloride (SO₂Cl₂) are corrosive and react violently with water. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Cyanide Compounds: If the synthesis involves cyanide salts, be aware of their high toxicity. Work in a fume hood and have a cyanide poisoning antidote kit available. Acidification of cyanide salts will release highly toxic hydrogen cyanide gas.

• Pressurized Reactions: When using a sealed reactor for amidation, ensure the vessel is rated for the expected temperature and pressure and use a blast shield.

Experimental Protocols

The following are detailed, step-by-step methodologies for the proposed synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Protocol 1: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carbonitrile (Precursor)

This protocol is adapted from methodologies for the synthesis of similar dichloropyrazine carbonitriles.[1]

• Step 1: Synthesis of 3-Hydroxy-6-isopropylpyrazine-2-carboxamide. (This intermediate would be formed from commercially available or readily synthesized starting materials).

• Step 2: Conversion to 3,5-Dichloro-6-isopropylpyrazine-2-carbonitrile.

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stirrer, suspend 3-hydroxy-6-isopropylpyrazine-2-carboxamide (1 equivalent) in phosphorus oxychloride (POCl₃, 4-5 equivalents).

  • Add N,N-diisopropylethylamine (DIEA, 3-4 equivalents) dropwise to the stirred suspension at room temperature.

  • After the addition is complete, heat the reaction mixture to 80-90 °C and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and carefully quench by pouring it slowly onto crushed ice with vigorous stirring.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 3,5-dichloro-6-isopropylpyrazine-2-carbonitrile.

Protocol 2: Synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide via Nitrile Hydrolysis

This protocol utilizes a mild, selective hydrolysis method.

• In a round-bottom flask, dissolve 3,5-dichloro-6-isopropylpyrazine-2-carbonitrile (1 equivalent) in a suitable solvent such as DMSO or a mixture of ethanol and water.

• Add potassium carbonate (2-3 equivalents) to the solution.

• Cool the mixture in an ice bath and slowly add 30% hydrogen peroxide (3-5 equivalents).

• Allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, quench by adding a saturated aqueous solution of sodium sulfite.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 3,5-dichloro-6-isopropylpyrazine-2-carboxamide.

Visualizations

Caption: Proposed synthetic workflow for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Caption: A logical diagram for troubleshooting common synthesis issues.

References

• Chemguide. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Amide - Common Conditions. Retrieved from [Link]

• Lumen Learning. (n.d.). Hydrolysis of Nitriles. In Organic Chemistry II. Retrieved from [Link]

• Chemistry Steps. (n.d.). Converting Nitriles to Amides. Retrieved from [Link]

Sources

• 1. WO2021237945A1 - Method for preparing 3,6-dichloropyrazine-2-carbonitrile - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Overcoming Solubility Challenges with 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Welcome to the technical support center for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound. As a substituted pyrazinecarboxamide, this molecule presents unique challenges and opportunities in formulation and experimental design. This document provides in-depth troubleshooting guides, FAQs, and step-by-step protocols to help you navigate these challenges effectively.

Part 1: Frequently Asked Questions (FAQs) - Troubleshooting Solubility

This section addresses common questions and issues encountered during the handling and dissolution of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Q1: I'm having difficulty dissolving 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in common laboratory solvents. What are the underlying reasons for its poor solubility?

A1: The solubility of a compound is governed by its molecular structure and the intermolecular forces it can form with a solvent. For 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, several structural features contribute to its low aqueous solubility:

• Aromatic Pyrazine Ring: The core pyrazine structure is aromatic and relatively nonpolar.

• Dichloro-Substituents: The two chlorine atoms significantly increase the molecule's lipophilicity (hydrophobicity) and molecular weight, making it more difficult for polar solvents like water to surround and solvate it.[1]

• Isopropyl Group: This bulky, nonpolar alkyl group further enhances the lipophilic character of the compound.

• Carboxamide Group: While the amide (-CONH2) group can form hydrogen bonds, its contribution to overall solubility is often outweighed by the larger, nonpolar parts of the molecule.[2]

• Crystal Lattice Energy: As a solid, the compound exists in a crystal lattice. A significant amount of energy is required to overcome the forces holding the molecules together in this stable, crystalline state before dissolution can occur.

Essentially, the molecule has a predominantly nonpolar character, making it a classic case of a "brick dust" compound, which are notoriously difficult to dissolve in aqueous media. More than 40% of new chemical entities are practically insoluble in water, making this a common challenge in drug development.[3][4]

Q2: What is a good starting point for solvent selection for this compound?

A2: Given the lipophilic nature of the molecule, you will likely have more success with polar aprotic solvents or by using co-solvent systems. Here is a general guide to initial solvent screening:

• Recommended Starting Solvents:

  • Dimethyl Sulfoxide (DMSO): Often the first choice for dissolving poorly soluble compounds for in-vitro screening. Pyrazinecarboxamide itself is known to be soluble in DMSO.[2]

  • N,N-Dimethylformamide (DMF): Another strong polar aprotic solvent capable of dissolving a wide range of organic molecules.

  • Ethanol (EtOH): Can be effective, especially when used in combination with other solvents or with heating.[2]

• Aqueous Solubility: Direct solubility in water or aqueous buffers is expected to be very low. The related compound, Pyrazinamide, has an aqueous solubility of 15 mg/mL, but the addition of dichloro and isopropyl groups on our target molecule will drastically reduce this.[5]

A systematic solvent screening is the most reliable way to identify an optimal solvent or solvent system.

Part 2: Troubleshooting Guides & Step-by-Step Protocols

Troubleshooting Workflow for Solubility Enhancement

If initial attempts with common solvents fail, a more systematic approach is required. The following decision tree illustrates a logical progression for tackling solubility issues.

Caption: Decision tree for selecting a solubilization strategy.

Protocol 1: Systematic Solvent Screening

Objective: To identify the most effective single solvent for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Materials:

• 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• Selection of solvents (see table below)

• Analytical balance

• Vortex mixer

• Sonicator bath

• HPLC or UV-Vis spectrophotometer (for quantitative analysis)

Procedure:

• Preparation: Weigh out a small, precise amount of the compound (e.g., 1 mg) into several separate, small glass vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a different solvent. This creates an initial high concentration (e.g., 10 mg/mL).

• Mechanical Agitation:

  • Vortex each vial vigorously for 1-2 minutes.

  • Place the vials in a sonicator bath for 15-30 minutes.

  • Visually inspect for undissolved material.

• Incremental Dilution: If the compound has not fully dissolved, add another measured volume of the same solvent (e.g., another 100 µL) to decrease the concentration. Repeat the agitation steps.

• Equilibration: Allow the samples to sit at a controlled temperature (e.g., 25°C) for 24 hours to reach equilibrium solubility.

• Analysis:

  • Centrifuge the vials to pellet any undissolved solid.

  • Carefully take a sample from the supernatant.

  • Quantify the concentration of the dissolved compound using a suitable analytical method like HPLC.

Data Summary Table: Common Solvents for Screening

Solvent Class	Solvent Example	Polarity Index	Boiling Point (°C)	Key Considerations
Polar Aprotic	DMSO	7.2	189	High dissolving power, but can be difficult to remove.
DMF	6.4	153	Strong solvent, potential toxicity concerns.
NMP	6.5	202	High boiling point, good for thermal stability studies.
Polar Protic	Ethanol	5.2	78.5	Biologically compatible, often used in co-solvent systems.
Propylene Glycol	6.8	188	Common co-solvent and vehicle for formulations.[6]
PEG 400	-	220 (decomposes)	Low toxicity, widely used in pharmaceutical formulations.[7]
Nonpolar	Toluene	2.4	111	Unlikely to be effective alone but may have use in specific non-aqueous systems.

Protocol 2: Developing a Co-Solvent System

Objective: To enhance aqueous solubility by creating a mixture of a strong organic solvent and an aqueous buffer. The use of co-solvents is a highly effective and simple technique to enhance the solubility of poorly soluble drugs.[6]

Principle: Co-solvents work by reducing the polarity of the aqueous solvent system, making it more "hospitable" to a lipophilic compound. This reduces the energy required for the solute to be solvated.

Materials:

• Stock solution of the compound in 100% DMSO (e.g., 20 mg/mL).

• Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4).

• Polyethylene Glycol 400 (PEG 400).

Procedure:

• Prepare Ternary System Blanks: Prepare various mixtures of the co-solvents without the drug to ensure miscibility. For example:

  • System A: 10% DMSO / 90% PBS

  • System B: 10% DMSO / 40% PEG 400 / 50% PBS

  • System C: 5% Ethanol / 30% Propylene Glycol / 65% Water

• Titration Method:

  • Start with your concentrated stock solution in the primary organic solvent (e.g., 10 µL of 20 mg/mL stock in DMSO).

  • Slowly add the chosen co-solvent system (e.g., System B) dropwise while vortexing.

  • Continuously observe for any signs of precipitation (cloudiness).

• Identify Precipitation Point: The point at which the solution becomes cloudy is the limit of solubility for that specific co-solvent ratio.

• Optimization: Systematically vary the ratios of the co-solvents to find the optimal blend that keeps the drug in solution at the desired final concentration. It is crucial to consider the toxicity and tolerability of the solvent levels for the intended application.[6]

Caption: Workflow for developing a co-solvent system.

Part 3: Advanced Solubilization Strategies

If the techniques above are insufficient, more advanced formulation strategies may be necessary. These often involve creating a more complex delivery system for the compound.

Summary Table: Advanced Solubilization Techniques

Technique	Mechanism of Action	Pros	Cons
pH Modification	Converts the drug into a more soluble salt form by protonating or deprotonating ionizable functional groups.	Simple and cost-effective.	Only applicable to ionizable drugs; risk of precipitation upon pH change (e.g., in vivo).
Surfactant Micelles	Surfactants form micelles in which the hydrophobic core can encapsulate the drug, increasing its apparent solubility in water.[8]	Highly effective for very lipophilic drugs.	Potential for toxicity; can interfere with some biological assays.
Solid Dispersion	The drug is dispersed at a molecular level within a hydrophilic polymer matrix.[9] This prevents crystallization and enhances dissolution.	Significant increases in solubility and bioavailability.	Requires specialized equipment (e.g., spray dryer, hot-melt extruder); potential for physical instability.
Cyclodextrin Complexation	The drug (guest) is encapsulated within the hydrophobic cavity of a cyclodextrin molecule (host), forming a water-soluble inclusion complex.[3][10]	Well-established, improves stability.	Can be expensive; competition with other molecules for the cavity.
Particle Size Reduction	Increasing the surface area-to-volume ratio by reducing particle size (micronization or nanosuspension) increases the dissolution rate according to the Noyes-Whitney equation.[6][11]	Increases dissolution rate; established technology.	Does not increase equilibrium solubility; high-energy forms can be unstable.[1][6]

Q3: Is pH adjustment a viable strategy for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide?

A3: This is unlikely to be a highly effective strategy. The carboxamide group is generally considered neutral in the physiological pH range. The nitrogen atoms in the pyrazine ring are weakly basic, but their pKa is likely very low (for pyrazine, the pKa is ~0.6). The presence of electron-withdrawing chlorine atoms would further decrease this basicity, meaning a very strong acidic condition (pH < 1) would be required to achieve significant protonation. Such conditions are not suitable for most biological experiments. Therefore, pH modification is not a recommended primary approach.

References

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (2022). PubMed Central. Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques. (2012). PubMed Central. Available at: [Link]

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions. Available at: [Link]

• Pyrazinecarboxamide - Solubility of Things. (n.d.). Solubility of Things. Available at: [Link]

• Techniques to improve the solubility of poorly soluble drugs. (2012). ResearchGate. Available at: [Link]

• Pyrazinamide. (n.d.). PubChem. Available at: [Link]

• Pharmaceutical Co-Crystals of Pyrazinecarboxamide (PZA) with Various Carboxylic Acids: Crystallography, Hirshfeld Surfaces, and Dissolution Study. (2013). ResearchGate. Available at: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (n.d.). Hilaris Publisher. Available at: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. Available at: [Link]

• Formulation strategies for poorly soluble drugs. (2024). ResearchGate. Available at: [Link]

• Solubilization techniques used for poorly water-soluble drugs. (2023). PubMed Central. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ascendiacdmo.com [ascendiacdmo.com]
• 5. Pyrazinamide | C5H5N3O | CID 1046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ijpbr.in [ijpbr.in]
• 7. researchgate.net [researchgate.net]
• 8. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Stability of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in Solution

Welcome to the technical support center for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this compound in solution. By understanding the underlying chemical principles and employing systematic troubleshooting, you can ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in solution, based on the chemical properties of related halogenated pyrazine carboxamides.

Q1: What are the primary factors that can affect the stability of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in solution?

A1: The stability of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in solution is primarily influenced by pH, temperature, and light exposure. As with many amide-containing compounds, it is susceptible to hydrolysis, particularly under basic or strongly acidic conditions. Elevated temperatures can accelerate degradation rates, while exposure to ultraviolet (UV) and visible light may induce photodegradation.

Q2: What is the most likely degradation pathway for this compound in aqueous solution?

A2: The most probable degradation pathway is the hydrolysis of the carboxamide group to form 3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid. This reaction is analogous to the enzymatic and chemical conversion of the anti-tuberculosis drug pyrazinamide to its active form, pyrazinoic acid[1][2]. Depending on the conditions, further degradation of the pyrazine ring or reactions involving the chloro-substituents could occur, although hydrolysis of the amide is typically the primary initial step.

Q3: How does pH impact the stability of the solution?

A3: The pH of the solution is a critical factor. Amide hydrolysis is often catalyzed by both acid and base. Alkaline conditions, in particular, can significantly accelerate the rate of hydrolysis for many pesticides and pharmaceuticals containing amide functional groups[3][4]. For every one-unit increase in pH above neutral, the rate of hydrolysis can increase by a factor of ten[4]. Therefore, it is crucial to control the pH of your solutions, ideally keeping them in the neutral to slightly acidic range to minimize degradation.

Q4: Is 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide sensitive to light?

Q5: What are the best practices for preparing and storing solutions of this compound?

A5: To ensure maximum stability, it is recommended to:

• Use buffered solutions: Prepare solutions in a buffer system that maintains a neutral to slightly acidic pH (e.g., pH 5-7).

• Work at low temperatures: Prepare solutions using cold solvents and store them at refrigerated (2-8 °C) or frozen (-20 °C or lower) temperatures.

• Protect from light: Store solutions in amber vials or wrap containers with aluminum foil to prevent light exposure.

• Prepare fresh solutions: For critical experiments, it is always best to use freshly prepared solutions to avoid any potential degradation.

• Use high-purity solvents: Solvents should be of high purity and free from contaminants that could catalyze degradation.

Troubleshooting Guide: Investigating Solution Instability

If you suspect that the instability of your 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide solution is affecting your experimental results, this troubleshooting guide provides a systematic approach to identify and resolve the issue.

Initial Assessment

• Observe for Physical Changes: Check for any visual changes in your solution, such as color change, precipitation, or turbidity, which may indicate degradation.

• Review Experimental Data: Look for inconsistencies in your results, such as decreased potency, unexpected peaks in chromatograms, or poor reproducibility.

Systematic Investigation: Forced Degradation Studies

To understand the degradation profile of your compound, a forced degradation study is recommended. This involves intentionally exposing the compound to harsh conditions to accelerate degradation and identify potential degradation products. This is a standard practice in pharmaceutical development to establish stability-indicating analytical methods[3][10][11][12].

Objective: To identify the degradation products and pathways of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide and to develop a stability-indicating analytical method.

Recommended Stress Conditions:

Stress Condition	Recommended Parameters	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl at 60°C for 24-48 hours	Hydrolysis of the amide to a carboxylic acid.
Base Hydrolysis	0.1 M NaOH at room temperature for 2-8 hours	Rapid hydrolysis of the amide to a carboxylic acid.
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours	Oxidation of the pyrazine ring or isopropyl group.
Thermal Degradation	70°C in a dry oven for 48 hours (for solid) or in solution	General decomposition.
Photodegradation	Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter[5][6][10]	Photolytic cleavage of C-Cl bonds, ring opening, or other photochemical reactions.

Experimental Protocol: Forced Degradation Study

This protocol outlines the steps for conducting a forced degradation study.

1. Sample Preparation:

• Prepare a stock solution of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.
• For each stress condition, dilute the stock solution with the respective stressor (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂) to a final concentration of approximately 100 µg/mL.
• For the photostability study, place the solution in a chemically inert, transparent container.
• Prepare a control sample by diluting the stock solution with the solvent used for the stress conditions and keep it at room temperature, protected from light.

2. Stress Conditions:

• Expose the samples to the conditions outlined in the table above.
• At specified time points (e.g., 2, 4, 8, 24, 48 hours), withdraw an aliquot of each sample.
• Neutralize the acidic and basic samples before analysis.

3. Analytical Method:

• A stability-indicating Ultra-Performance Liquid Chromatography (UPLC) method coupled with mass spectrometry (MS) is highly recommended for the analysis of the parent compound and its degradation products[2][13][14][15][16].
• Recommended UPLC-MS/MS Parameters:
• Column: A C18 reversed-phase column is a good starting point.
• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).
• Detection: Mass spectrometry (MS) in both positive and negative ion modes to detect a wide range of potential degradation products. Multiple Reaction Monitoring (MRM) can be used for quantification if the degradation products are known.

4. Data Analysis:

• Compare the chromatograms of the stressed samples with the control sample.
• Identify and quantify the parent compound and any new peaks that appear, which are potential degradation products.
• Use the mass spectral data to propose structures for the degradation products. The primary expected degradation product is 3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid.

Workflow for Forced Degradation Study

Caption: Predicted degradation pathways for the compound.

References

• Jassal, M., & Kaur, G. (2016).
• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.
• European Medicines Agency. (1998). ICH Topic Q1 B Photostability Testing of New Active Substances and Medicinal Products.
• Aman, W., & Thoma, K. (2003). ICH guideline for photostability testing: aspects and directions for use. Pharmazie, 58(12), 877-880.
• BioBoston Consulting. (2024). Guide to Photostability Testing: ICH Guidelines.
• SlideShare. (2025). ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products).
• Pharmaguideline.
• Infoscience. (2023).
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).
• Marques, A. S., et al. (2024). Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Pharmaceuticals, 17(1), 99.
• IJISRT. (2023).
• MedCrave online. (2016).
• SGS.
• PubMed. (2003).
• Mitch, W. A., et al. (2018). Degradation of benzylamines during chlorination and chloramination. Environmental Science: Water Research & Technology, 4(10), 1644-1653.
• PubMed. (1985).
• Jampilek, J., et al. (2012).
• ResearchGate. Biodegradation of chlorinated aromatic compounds Microorganism Pseudomonas sp..
• Sri Lakshmi D, & Jane T Jacob. (2018). Validated Degradation studies for the estimation of Pyrazinamide, Ethambutol, Isoniazid and Rifampacin in a fixed dose combination by UPLC. Research Journal of Pharmacy and Technology, 11(8), 3481-3488.
• Pilli, N. R., et al. (2016). An Improved LC-MS/MS Method for the Simultaneous Determination of Pyrazinamide, Pyrazinoic Acid and 5-hydroxy Pyrazinoic Acid in Human Plasma for a Pharmacokinetic Study.
• Walsh Medical Media. (2012).
• Jampilek, J., et al. (2011). Substituted N-Phenylpyrazine-2-carboxamides, Their Synthesis and Evaluation as Herbicides and Abiotic Elicitors. Molecules, 16(7), 5483-5503.
• Sciforum.
• ResearchGate. (2018). Simple, Selective and High throughput Estimation of Pyrazinamide in Human Plasma using LC-MS/MS.
• SYNTHESIS, CHARACTERIZATION AND CRYSTAL STRUCTURE DETERMINATION OF A PYRAZINE-2-CARBOXAMIDE-BRIDGED TWO-DIMENSIONAL POLYMERIC CO.

Sources

• 1. Substituted N-Phenylpyrazine-2-carboxamides: Synthesis and Antimycobacterial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An improved LC-MS/MS method for the simultaneous determination of pyrazinamide, pyrazinoic acid and 5-hydroxy pyrazinoic acid in human plasma for a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sgs.com [sgs.com]
• 4. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. ICH guideline for photostability testing: aspects and directions for use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biobostonconsulting.com [biobostonconsulting.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. biomedres.us [biomedres.us]
• 12. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 13. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rjptonline.org [rjptonline.org]
• 15. walshmedicalmedia.com [walshmedicalmedia.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Welcome to the technical support center for the purification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important synthetic intermediate. Here, we provide troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in scientific principles to ensure you achieve the desired purity and yield.

Introduction to Purification Challenges

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a key building block in the synthesis of various pharmaceutical agents. Its purification, however, can be non-trivial due to the potential for isomeric impurities, residual starting materials, and byproducts from the synthetic route. The dichlorinated pyrazine ring is susceptible to nucleophilic substitution, and the carboxamide group can undergo hydrolysis under certain conditions, further complicating the purification process.

This guide will address these challenges systematically, providing you with the expertise to diagnose and resolve common purification issues.

Troubleshooting Guide

This section is structured to help you identify and solve specific problems you may encounter during the purification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Problem 1: Low Purity After Initial Crystallization

Symptom: The isolated solid after initial crystallization shows a broad melting point or multiple spots on a Thin Layer Chromatography (TLC) analysis.

Potential Causes & Solutions:

• Incomplete Reaction: Unreacted starting materials, such as 3,5-dichloropyrazine-2-carboxylic acid or its acid chloride, may co-precipitate with the product.

  • Causality: The solubility profiles of the starting materials can be similar to the product, especially in the crude reaction mixture.

  • Solution: Before crystallization, perform an aqueous workup. An acidic wash (e.g., with dilute HCl) can help remove any unreacted amine starting materials, while a basic wash (e.g., with saturated sodium bicarbonate solution) will remove unreacted acidic starting materials.[1]

• Presence of Isomeric Impurities: The synthesis might yield isomers, such as those with the isopropyl group at a different position, which can be difficult to separate by simple crystallization.

  • Causality: Isomers often have very similar physical properties, including solubility, making their separation challenging.

  • Solution: A multi-step purification approach is recommended. Consider column chromatography after the initial crystallization to separate the isomers. A solvent system with a gradient elution may be necessary to achieve good separation.

Problem 2: Oily Product or Failure to Crystallize

Symptom: The product oils out during crystallization or remains a viscous liquid even after solvent removal.

Potential Causes & Solutions:

• Residual Solvent: Trapped solvent can act as an impurity and hinder crystal lattice formation.

  • Causality: High-boiling point solvents used in the reaction (e.g., DMF, DMSO) can be difficult to remove completely.

  • Solution: Utilize a high-vacuum pump to dry the product thoroughly. A gentle warming of the sample under vacuum can also help. Co-evaporation with a lower-boiling point solvent in which the product is soluble (e.g., dichloromethane) can also be effective.

• Presence of Greasy Byproducts: Certain side reactions can produce non-polar, oily impurities that inhibit crystallization.

  • Causality: These byproducts can act as "crystal poisons," disrupting the ordered arrangement of molecules required for crystallization.

  • Solution: Attempt to precipitate the product from a solvent system where the oily impurities remain soluble. For instance, dissolving the crude material in a minimal amount of a good solvent (like dichloromethane or ethyl acetate) and then adding a poor solvent (like hexanes or heptane) dropwise can induce selective precipitation of the desired product.

Problem 3: Product Degradation During Purification

Symptom: Appearance of new, more polar spots on TLC during workup or chromatography, indicating decomposition.

Potential Causes & Solutions:

• Hydrolysis of the Carboxamide: The carboxamide functional group can be susceptible to hydrolysis, especially under acidic or basic conditions, to form the corresponding carboxylic acid.[2]

  • Causality: The presence of water and strong acids or bases can catalyze the hydrolysis of the amide bond.

  • Solution: Ensure all workup steps are performed under neutral or near-neutral pH conditions if possible. Use anhydrous solvents and reagents for chromatography. If an aqueous workup is necessary, perform it quickly and at a low temperature to minimize hydrolysis.

• Nucleophilic Substitution on the Pyrazine Ring: The chlorine atoms on the pyrazine ring are activated towards nucleophilic attack, especially by strong nucleophiles or at elevated temperatures.

  • Causality: The electron-withdrawing nature of the pyrazine ring and the carboxamide group makes the chloro-substituents leaving groups.

  • Solution: Avoid using nucleophilic solvents (e.g., methanol, ethanol) during purification if heating is required. If chromatography is performed, consider using a less reactive mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for the recrystallization of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide?

A1: The ideal recrystallization solvent system is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. For this compound, a mixed solvent system often provides the best results. A good starting point is a mixture of a solvent in which it is soluble (e.g., ethanol, isopropanol, or ethyl acetate) and a solvent in which it is poorly soluble (e.g., water or hexanes). For example, dissolving the crude product in hot ethanol and then slowly adding water until turbidity is observed, followed by slow cooling, can yield pure crystals.[3][4]

Q2: What are the typical impurities I should look for in my crude product?

A2: Common impurities include:

• Unreacted starting materials (e.g., 3,5-dichloropyrazine-2-carboxylic acid, ammonia).

• Isomeric byproducts.

• Hydrolysis product (3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid).

• Products of nucleophilic substitution on the pyrazine ring.

Q3: How can I effectively monitor the purification process?

A3: Thin Layer Chromatography (TLC) is an indispensable tool. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between your product and potential impurities. Staining with potassium permanganate or visualization under UV light can help identify different spots. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended.

Q4: My purified product has a yellowish tint. Is this normal?

A4: While the pure compound is expected to be a white or off-white solid, a slight yellowish tint can sometimes be present due to minor, highly colored impurities.[3] If the purity is confirmed to be high by analytical methods (e.g., NMR, HPLC), this coloration may not be a significant issue for subsequent synthetic steps. However, if high purity is critical, a final purification step, such as treatment with activated carbon followed by filtration and recrystallization, can sometimes remove colored impurities.

Experimental Protocols

Protocol 1: Standard Recrystallization Procedure

• Dissolution: In a suitable flask, dissolve the crude 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in a minimal amount of a hot solvent (e.g., ethanol or isopropanol).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Slowly add a poor solvent (e.g., water or hexanes) dropwise to the hot solution until a persistent cloudiness is observed.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

• Column Packing: Prepare a silica gel column using a suitable slurry solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Load the dried silica onto the top of the column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexanes) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). The optimal gradient will depend on the specific impurities present.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Data Presentation

Property	Value	Source
Molecular Formula	C8H10Cl2N3O	Inferred from related compounds
Molecular Weight	235.09 g/mol	Inferred from related compounds
Appearance	White to off-white solid	[5]
Storage	Inert atmosphere, 2-8°C	[6]

Visualizations

Logical Workflow for Purification Troubleshooting

Caption: A decision-making workflow for troubleshooting the purification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

Relationship Between Purification Challenges and Solutions

Caption: Mapping of common purification challenges to their respective effective solutions.

References

• 3,5-DICHLOROPYRAZINE-2-CARBOXAMIDE - LookChem. Available at: [Link]

• CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google Patents.

• An air-dried, 1-L, three-necked, round-bottomed flask is equipped with a Teflon-coated, egg-shaped, magnetic stirring bar (1/2"x 5/8"), rubber septum, air-jacketed condenser with nitrogen inlet and thermometer (Figure 1). The flask is evacuated (20 mmHg), backfilled with - Organic Syntheses Procedure. Available at: [Link]

• AT249682B - Process for the preparation of 3,5-diamino-6-chloro-pyrazine carboxylic acid esters - Google Patents.

• green pea pyrazine 2-methoxy-(3,5 or 6)-isopropylpyrazine - The Good Scents Company. Available at: [Link]

• bean pyrazine 2-methoxy-3-isopropylpyrazine - The Good Scents Company. Available at: [Link]

• Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine - Google Patents.
• Pyrazine carboxamide compound - EP2805940B1 - Google Patents.

• Sample Preparation for Simultaneous Determination of Organic Compounds by Chromatography - Preprints.org. Available at: [Link]

• A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro- pyrazine-2-carboxylic acid - ResearchGate. Available at: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. AT249682B - Process for the preparation of 3,5-diamino-6-chloro-pyrazine carboxylic acid esters - Google Patents [patents.google.com]
• 4. CN112608284A - Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine - Google Patents [patents.google.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. lookchem.com [lookchem.com]

Technical Support Center: Synthesis of Dichloropyrazine Carboxamides

Document ID: TSC-DPC-001 Version: 1.0 Last Updated: January 20, 2026

Introduction

Welcome to the technical support guide for the synthesis of dichloropyrazine carboxamides. This document is intended for researchers, scientists, and professionals in drug development who are working with these important heterocyclic compounds. Dichloropyrazine carboxamides are key intermediates in the synthesis of a wide range of biologically active molecules. However, their synthesis can be challenging, often accompanied by side reactions that can impact yield, purity, and scalability.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the common pitfalls associated with these syntheses. We will delve into the causality behind experimental choices to empower you to optimize your reactions effectively.

Part 1: Understanding the Core Reaction & Potential Pitfalls

The primary method for synthesizing dichloropyrazine carboxamides involves the coupling of a dichloropyrazine carboxylic acid (or its activated form, like an acyl chloride) with a desired amine. While seemingly straightforward, the electron-deficient nature of the pyrazine ring and the reactivity of the chloro-substituents create a landscape ripe for competing reactions.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during your experiments in a practical question-and-answer format.

Issue 1: Low Yield of the Desired Carboxamide

Q1: My reaction yield is consistently low (<40%). What are the most likely causes and how can I fix it?

A1: Low yields are a common frustration and can stem from several sources. Let's break down the primary culprits:

• Incomplete Amide Coupling: The activation of the carboxylic acid is a critical step. If the acid is not fully activated, or if the activated intermediate is unstable, the reaction will not proceed to completion.

  • Troubleshooting:

    • Choice of Coupling Reagent: Standard reagents like DCC or EDC can sometimes be inefficient for electron-deficient systems. Consider using more robust activating agents like HATU, HBTU, or T3P. An alternative, effective method involves converting the carboxylic acid to an acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride prior to adding the amine.

    • Reaction Conditions: Ensure strictly anhydrous conditions. Any moisture can quench the activated acid intermediate. Use dry solvents, oven-dried glassware, and perform the reaction under an inert atmosphere (Nitrogen or Argon).

• Competing Side Reactions: The most significant cause of low yield is often the prevalence of side reactions that consume your starting materials.

  • Troubleshooting:

    • Hydrolysis: The dichloropyrazine ring is susceptible to hydrolysis, especially under basic conditions or if there is water in the reaction mixture. This can lead to the formation of hydroxy-pyrazines, which are often difficult to separate. Ensure all reagents and solvents are anhydrous.

    • Di-substitution: If you are using an amine nucleophile, it can potentially displace one of the chloro-substituents on the pyrazine ring in a nucleophilic aromatic substitution (SNAr) reaction.[1] This is more likely at elevated temperatures. Keep the reaction temperature as low as feasible while still allowing the amide coupling to proceed.

• Product Degradation: Prolonged reaction times or excessive heat can degrade the desired product.[2]

  • Troubleshooting: Monitor the reaction closely using TLC or LCMS. Once the starting material is consumed, work up the reaction promptly. Avoid unnecessarily high temperatures.

Issue 2: Complex Mixture of Byproducts Observed in Analysis (TLC/LCMS)

Q2: My final product is impure, and I see multiple spots on TLC and several peaks in my LCMS. What are these byproducts?

A2: A complex product mixture indicates significant side reactions. Here are the most common byproducts and their origins:

• Unreacted Starting Material: This points to incomplete activation or insufficient reaction time. (See Q1).

• Hydroxy-Dichloropyrazine: The presence of a byproduct with a mass corresponding to the replacement of a chloro group with a hydroxyl group (-Cl replaced by -OH) is a clear indicator of hydrolysis.

• Amino-Dichloropyrazine Carboxamide: If a byproduct shows a mass corresponding to the displacement of a ring chlorine with your amine nucleophile, you are experiencing a competitive SNAr reaction. This is particularly common with primary and secondary amines.

• Dimerization/Polymerization Products: In some cases, especially when using strong bases like LDA, dimerization of the pyrazine starting material can occur, leading to complex mixtures and sometimes intractable precipitates.[3]

Visualizing the Competing Reactions

The diagram below illustrates the critical competition between the desired amide formation and the two primary side reactions: hydrolysis and nucleophilic aromatic substitution (SNAr).

Caption: Competing reaction pathways in dichloropyrazine carboxamide synthesis.

Issue 3: Difficulty in Purification

Q3: I can't seem to purify my product. It co-elutes with an impurity on my silica gel column. What can I do?

A3: Purification challenges often arise when a byproduct has similar polarity to your desired product.

• Identify the Impurity: First, try to identify the impurity by LCMS or NMR. If it's the hydroxy- byproduct, its polarity will be significantly different, and it should separate well on silica. If it's the SNAr byproduct, its polarity might be very close to your product.

• Alternative Chromatography:

  • Reverse-Phase Chromatography: If normal-phase (silica) fails, reverse-phase (C18) chromatography is an excellent alternative, as it separates compounds based on hydrophobicity rather than polarity.

  • Solvent System Optimization: Systematically screen different solvent systems for your column. A switch from ethyl acetate/hexane to dichloromethane/methanol, for example, can drastically change selectivity.

• Crystallization: If your product is a solid, crystallization is a powerful purification technique. Screen various solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate/hexane mixtures) to find one that provides good crystals and leaves the impurities in the mother liquor.

Part 3: Validated Experimental Protocol & Workflow

This section provides a robust, step-by-step protocol for the synthesis of a generic N-aryl dichloropyrazine carboxamide, designed to minimize common side reactions.

Protocol: Synthesis of N-Aryl-3,5-dichloropyrazine-2-carboxamide

Materials:

• 3,5-Dichloropyrazine-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Substituted Aniline

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous glassware

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Methodology:

• Acid Chloride Formation (Activation):

  • To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add 3,5-dichloropyrazine-2-carboxylic acid (1.0 eq).

  • Add anhydrous DCM (approx. 10 mL per gram of acid).

  • Add thionyl chloride (1.5 eq) dropwise at 0 °C.

  • Allow the mixture to warm to room temperature and then gently reflux for 2-3 hours until the evolution of gas ceases and the solution is clear.

  • Remove the excess thionyl chloride and DCM under reduced pressure to obtain the crude acyl chloride. This intermediate is moisture-sensitive and should be used immediately.

• Amide Coupling:

  • Dissolve the crude acyl chloride in fresh anhydrous DCM under an inert atmosphere and cool the solution to 0 °C.

  • In a separate flask, dissolve the substituted aniline (1.1 eq) and TEA or DIPEA (1.5 eq) in anhydrous DCM.

  • Add the amine solution dropwise to the cold acyl chloride solution over 20-30 minutes.

  • Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction by TLC until the acyl chloride is consumed (typically 2-4 hours).

• Work-up and Purification:

  • Once the reaction is complete, quench by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by crystallization.

Troubleshooting Workflow Diagram

This diagram provides a logical flow for diagnosing and solving issues during the synthesis.

Caption: A systematic workflow for troubleshooting dichloropyrazine carboxamide synthesis.

Part 4: Data Summary Table

The choice of base and solvent can significantly influence the outcome, particularly the formation of the SNAr byproduct.

Parameter	Condition A (Recommended)	Condition B (Caution)	Expected Outcome
Base	Non-nucleophilic (TEA, DIPEA)	Nucleophilic (e.g., excess amine)	Condition A minimizes SNAr side reactions.
Solvent	Aprotic (DCM, THF)	Protic (Ethanol, Methanol)	Protic solvents can react with the acyl chloride intermediate.
Temperature	0 °C to Room Temp	> 50 °C	Higher temperatures significantly increase the rate of SNAr.[1]
Atmosphere	Inert (N₂, Ar)	Ambient Air	An inert atmosphere prevents hydrolysis from atmospheric moisture.

References

• Benchchem. (n.d.). Troubleshooting low yields in the Maillard reaction for pyrazine formation.

• Saeed, A., et al. (2017). NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides. ResearchGate. Retrieved from [Link]

• Takahashi, H., et al. (n.d.). Synthesis of 3,3'-Dichloro-2,2'-bipyrazine.
• Benchchem. (n.d.). Synthesis of Substituted Pyrazines from 2,5-Dichloropyrazine: Application Notes and Protocols.

• Doležal, M., et al. (2006). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 11(4), 242-256. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Technical Support Center: Optimizing Pyrazine Carboxamide Synthesis

Welcome to the technical support guide for the synthesis of pyrazine carboxamides. These heterocycles are crucial scaffolds in numerous clinically important drugs, including antiviral agents and antitubercular therapies.[1][2][3] The construction of the amide bond is a pivotal step in their synthesis, yet it is frequently plagued by challenges such as low yields, difficult purifications, and reproducibility issues.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-tested insights into troubleshooting common problems and optimizing reaction conditions to ensure robust and efficient synthesis.

Section 1: Foundational Principles of Pyrazine Carboxamide Synthesis

The most common and direct method for synthesizing pyrazine carboxamides is through the coupling of a pyrazinecarboxylic acid (or its activated derivative) with an amine. This reaction, while conceptually straightforward, involves a critical activation step to convert the carboxylic acid's hydroxyl group into a better leaving group, thereby facilitating nucleophilic attack by the amine.

The general workflow can be visualized as follows:

Caption: General workflow for pyrazine carboxamide synthesis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common reason for a complete failure of my amidation reaction?

A: The most frequent culprit is the quality and handling of the coupling reagents. Carbodiimides like EDC and DCC are moisture-sensitive. If they have been improperly stored, they will be hydrolyzed and inactive. Another common issue is the inadvertent formation of an unreactive ammonium carboxylate salt by mixing the carboxylic acid and amine directly without a coupling agent.[4]

Q2: My reaction mixture turns dark brown or black. What does this indicate?

A: Dark coloration often suggests decomposition or side reactions. This can be caused by excessive heat, the use of a strong, non-nucleophilic base that is too harsh for the substrates, or the presence of impurities in the starting materials. For pyrazine systems, which are electron-deficient, side reactions can be particularly problematic under harsh conditions.

Q3: How do I choose the best coupling reagent for my specific substrates?

A: The choice is critical and substrate-dependent.

• For simple, unhindered substrates: Standard carbodiimides like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide), often with an additive like HOBt (1-hydroxybenzotriazole), are cost-effective and efficient.[5]

• For sterically hindered substrates or acid-sensitive compounds: Uronium/aminium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU are more powerful activators and can improve yields, though they are more expensive.[5][6] HATU, in particular, is known to react faster and with less risk of racemization.[6]

• For large-scale synthesis: A phosphonic anhydride like T3P (propyl phosphonic anhydride) is an excellent choice as its byproduct is water-soluble, simplifying purification.[5]

Section 3: Detailed Troubleshooting Guide

Problem 1: Low or No Product Yield

You've run the reaction, and the TLC/LC-MS analysis shows mostly unreacted starting materials or a yield well below expectations.

Potential Causes & Step-by-Step Solutions

• Inefficient Carboxylic Acid Activation: The core of the reaction is the activation of the pyrazinecarboxylic acid. If this step fails, the amine cannot react.

  • Troubleshooting Steps:

    • Verify Reagent Quality: Use fresh, high-quality coupling reagents. EDC hydrochloride is generally more stable for storage than the free base.

    • Use Additives: Additives like HOBt or HOAt (1-hydroxy-7-azabenzotriazole) react with the initial activated intermediate (the O-acylisourea) to form a more stable active ester.[7] This intermediate is less prone to side reactions and reacts efficiently with the amine. A combination of EDC/HOAt is highly effective for a broad range of substrates.[8][9]

    • Pre-activation: Instead of adding all reagents at once, first stir the pyrazinecarboxylic acid, coupling reagent, and additive (e.g., HOBt) in an anhydrous solvent for 15-30 minutes at 0 °C or room temperature.[7] This allows for the formation of the active ester before the amine is introduced, preventing competitive side reactions.

• Poor Amine Nucleophilicity: Electron-deficient or sterically hindered amines are poor nucleophiles and react slowly.[4]

  • Troubleshooting Steps:

    • Increase Temperature: Gently warming the reaction (e.g., to 40-50 °C) can increase the reaction rate. Monitor carefully by TLC/LC-MS to avoid decomposition.

    • Increase Amine Stoichiometry: Using a slight excess of the amine (e.g., 1.2-1.5 equivalents) can help drive the reaction to completion.

    • Choose a More Potent Coupling Reagent: Switch from an EDC/HOBt system to a more powerful uronium salt like HATU, which is known to be effective for challenging couplings.[6]

• Incorrect Solvent or pH: The reaction environment is critical.

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: Water will hydrolyze the coupling reagents and the activated intermediate. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

    • Select an Appropriate Solvent: Aprotic polar solvents like DMF, NMP, or DCM are standard choices. For enzymatic synthesis, tert-amyl alcohol has been shown to be a greener and effective alternative.[1]

    • Use a Non-Nucleophilic Base: If your amine is provided as a salt (e.g., hydrochloride), a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) must be added to liberate the free amine.[7] Use 1.1 equivalents for each HCl salt present. Avoid using an excess of base, as it can cause side reactions.

Problem 2: Significant Impurity Formation

Your reaction yields the product, but it's contaminated with byproducts that are difficult to separate.

Potential Causes & Step-by-Step Solutions

• N-Acylurea Formation (with Carbodiimides): This is the most common side reaction when using EDC or DCC. The O-acylisourea intermediate can rearrange into a stable, unreactive N-acylurea, halting the reaction.[7]

  • Troubleshooting Steps:

    • Mandatory Use of Additives: The use of HOBt or HOAt is crucial to intercept the O-acylisourea and convert it to an active ester, largely preventing this side reaction.[7]

    • Control Temperature: Keep the reaction temperature low (0 °C to room temperature), as higher temperatures can accelerate the undesired rearrangement.

• Epimerization/Racemization: If your amine or carboxylic acid contains a chiral center, particularly at the α-carbon, there is a risk of losing stereochemical integrity.

  • Troubleshooting Steps:

    • Use Racemization-Suppressing Additives: HOAt is generally superior to HOBt in preventing racemization.

    • Choose Appropriate Reagents: Uronium/aminium reagents like HATU are known for low levels of epimerization.[6]

    • Avoid Excess Base and High Temperatures: Both can increase the rate of racemization.

• Dimerization or Polymerization: If the pyrazine starting material has multiple reactive sites, self-condensation can occur.

  • Troubleshooting Steps:

    • Use Protective Groups: Ensure that other reactive functional groups (like other amines or carboxylic acids on the molecule) are appropriately protected.

    • Slow Addition: Add the coupling reagent slowly to the reaction mixture to maintain a low concentration of the activated species, minimizing its opportunity to react with itself.

Troubleshooting Workflow Diagram

Caption: Decision tree for troubleshooting amidation reactions.

Section 4: Comparative Data & Protocols

Table 1: Comparison of Common Coupling Reagent Systems

Reagent System	Pros	Cons	Best For
EDC / HOBt	Cost-effective, good for general use, water-soluble byproduct (EDU).	Can form N-acylurea byproduct without HOBt, moisture sensitive.	Standard, unhindered couplings on small to medium scale.[5]
DCC / HOBt	Inexpensive, highly effective activator.	Insoluble dicyclohexylurea (DCU) byproduct requires filtration, can be difficult to remove completely.[7]	Lab-scale synthesis where byproduct precipitation is manageable.
HATU / DIPEA	Very high reactivity, fast reaction times, low racemization.[6]	Expensive, can be difficult to remove byproducts without chromatography.	Sterically hindered substrates, acid-sensitive molecules, and peptide synthesis.
T3P	Byproducts are water-soluble, excellent for large scale, stable.	Requires a base, can be slower than uronium reagents.	Scale-up and process chemistry where easy purification is critical.[5]

Protocol: General Procedure for Pyrazine Carboxamide Synthesis using EDC/HOBt

This protocol provides a robust starting point for the synthesis of a generic pyrazine carboxamide.

Materials:

• Pyrazine-2-carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• EDC·HCl (1.2 eq)

• HOBt (1.1 eq)

• DIPEA (if amine is an HCl salt, 1.1 eq)

• Anhydrous DMF or DCM

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add the pyrazine-2-carboxylic acid (1.0 eq) and HOBt (1.1 eq).

• Add anhydrous DMF to dissolve the solids (concentration typically 0.1-0.5 M).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) to the mixture and stir for 5 minutes.

• Add the amine (1.1 eq). If the amine is a salt, add DIPEA (1.1 eq) concurrently.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting carboxylic acid is consumed.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization as needed.

References

• Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. National Institutes of Health (NIH). Available from: [Link]

• Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries. ACS Publications. Available from: [Link]

• Condition optimization for the amidation reaction. ResearchGate. Available from: [Link]

• Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. National Institutes of Health (NIH). Available from: [Link]

• Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation. National Institutes of Health (NIH). Available from: [Link]

• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available from: [Link]

• A green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. RSC Publishing. Available from: [Link]

• Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. National Institutes of Health (NIH). Available from: [Link]

• Pyrazine-2-substituted carboxamide derivatives: Synthesis, antimicrobial and Leuconostoc mesenteroides growth inhibition activity. ResearchGate. Available from: [Link]

• Pyrazine and its derivatives- synthesis and activity-a review. International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS). Available from: [Link]

• SYNTHESIS, CHARACTERIZATION AND CRYSTAL STRUCTURE DETERMINATION OF A PYRAZINE-2-CARBOXAMIDE-BRIDGED TWO-DIMENSIONAL POLYMERIC CO. DergiPark. Available from: [Link]

• New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. National Institutes of Health (NIH). Available from: [Link]

• Review on the Synthesis of Pyrazine and Its Derivatives. ResearchGate. Available from: [Link]

• Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. MDPI. Available from: [Link]

• Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. MDPI. Available from: [Link]

• Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry. Available from: [Link]

• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. National Institutes of Health (NIH). Available from: [Link]

• Coupling Reagents. Aapptec Peptides. Available from: [Link]

• Coupling Pyrazine to Dithiocarbonates for Molybdopterin Model Ligands—Indispensable Tin. MDPI. Available from: [Link]

• Coupling Reagents. Scribd. Available from: [Link]

• Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. Available from: [Link]

• Amidation of Carboxylic Acids. YouTube. Available from: [Link]

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• 1. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06761D [pubs.rsc.org]
• 2. ijbpas.com [ijbpas.com]
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How to increase the purity of synthesized 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Welcome to the technical support center for the synthesis and purification of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common purification challenges. Our goal is to move beyond simple instructions and explain the underlying chemical principles, empowering you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

Q1: My final product has a persistent yellow or brown color. What is the likely cause and how can I remove it?

A1: A persistent color in your product often indicates the presence of high molecular weight, conjugated impurities or degradation products. These can form under harsh reaction conditions (e.g., excessive heat or prolonged reaction times). The first line of defense is often treatment with activated carbon during recrystallization. For more stubborn colored impurities, column chromatography is the most effective solution.

Q2: My NMR spectrum shows unreacted starting material. What is the quickest way to remove it?

A2: The most efficient removal method depends on the starting material. If you started from the corresponding carboxylic acid (3,5-dichloro-6-isopropylpyrazine-2-carboxylic acid), an aqueous wash with a mild base like sodium bicarbonate (NaHCO₃) during your workup will selectively extract the acidic starting material into the aqueous phase. If you started from a methyl or ethyl ester, it will be closer in polarity to your product, making flash column chromatography the more reliable choice.

Q3: I'm seeing a new spot on my TLC plate after letting the reaction run overnight. What could it be?

A3: An additional spot appearing after extended reaction times could indicate product degradation or the formation of a side-product. Pyrazine rings can be susceptible to nucleophilic substitution or dimerization under certain conditions, especially with prolonged exposure to strong bases or high temperatures.[1] It is crucial to monitor reaction progress by TLC and stop the reaction once the starting material is consumed to minimize the formation of such byproducts.

Q4: What is the best general-purpose method for assessing the purity of my final compound?

A4: For routine and rapid purity assessment, Thin-Layer Chromatography (TLC) is invaluable. For quantitative analysis and to detect impurities that may co-elute on TLC, High-Performance Liquid Chromatography (HPLC) is the gold standard.[2][3] A typical starting method for HPLC would be a C18 reverse-phase column with a water/acetonitrile or water/methanol gradient.[2][4]

Troubleshooting and Purification Workflow

Navigating purification can be a systematic process. The key is to identify the nature of the impurity and select a method that exploits the difference in physicochemical properties between the impurity and your desired compound.

Caption: General troubleshooting workflow for product purification.

Problem: My crude product is a mixture of the desired amide and the precursor carboxylic acid.

This is a common issue arising from incomplete amidation or hydrolysis of an activated intermediate (like an acid chloride). The carboxylic acid is significantly more acidic than the amide. We can exploit this pKa difference using acid-base extraction.

Solution: Purification via Acid-Base Liquid-Liquid Extraction (LLE)

This technique selectively separates acidic or basic compounds from neutral organic products. Here, we will use a weak base to deprotonate and solubilize the acidic impurity in water.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM). A typical concentration is 50-100 mg/mL.

• Basic Wash: Transfer the solution to a separatory funnel and add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds, venting periodically.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat: Repeat the basic wash (steps 2-4) one more time to ensure complete removal of the acidic impurity.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous NaCl (brine). This helps to remove residual water from the organic layer.

• Drying & Concentration: Drain the organic layer into a clean flask, dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.

Problem: TLC analysis shows multiple spots with close Rf values, suggesting impurities of similar polarity.

When impurities have similar polarity to the product, simple extraction or recrystallization may fail. Flash column chromatography, which separates compounds based on their differential adsorption to a stationary phase, is the most powerful technique for this scenario.[5][6]

Solution: Purification via Flash Column Chromatography

Step-by-Step Protocol:

• TLC Analysis & Solvent Selection:

  • Develop a TLC system to get good separation between your product and impurities. A good mobile phase (eluent) will give your product an Rf value of ~0.3.

  • A common starting eluent for pyrazine derivatives is a mixture of hexane and ethyl acetate.[7] Start with a low polarity mixture (e.g., 90:10 Hexane:EtOAc) and gradually increase the polarity.

• Column Packing:

  • Select an appropriate size column based on the amount of crude material (a general rule is a 50:1 to 100:1 ratio of silica weight to crude product weight).

  • Pack the column with silica gel using your chosen eluent system (as a slurry or dry-packed and then wetted). Ensure the silica bed is flat and free of cracks.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the column eluent or a stronger solvent like DCM.

  • Alternatively, for less soluble compounds, perform a "dry load": adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column bed.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column and apply pressure (using a pump or inert gas) to begin elution.

  • Collect fractions in test tubes or vials. Monitor the separation by collecting small spots from the column outflow onto a TLC plate and visualizing.

• Combine and Concentrate: Combine the fractions that contain the pure product (as determined by TLC) and remove the solvent under reduced pressure.

Caption: Logic diagram for selecting the appropriate purification method.

Problem: My product is mostly pure (>90%) but contains minor impurities. Column chromatography seems excessive.

For removing small amounts of impurities from a solid product, recrystallization is the most elegant and scalable method. It relies on the principle that a compound is more soluble in a hot solvent than in a cold one. As the solution cools, the less soluble major compound crystallizes out, leaving the more soluble impurities behind in the solvent.

Solution: Purification via Recrystallization

Step-by-Step Protocol:

• Solvent Screening:

  • The key to successful recrystallization is finding the right solvent. The ideal solvent should dissolve your compound poorly at room temperature but completely at its boiling point.

  • Test small amounts of your product in various solvents (see table below) in test tubes. Heat to boiling, and if it dissolves, allow it to cool slowly to room temperature and then in an ice bath to see if crystals form. Based on literature for similar compounds, starting with ethanol, isopropanol, or mixtures with water is a good strategy.[8][9]

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	High	Good for polar compounds.
Ethanol	78	Polar	Often used in combination with water.
Isopropanol (IPA)	82	Polar	Good general-purpose solvent.
Ethyl Acetate	77	Medium	Good for moderately polar compounds.
Toluene	111	Non-polar	Use for less polar compounds.
Heptane/Hexane	98 / 69	Non-polar	Often used as an anti-solvent.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture (e.g., on a hotplate) and swirling until the solid just dissolves. Do not add a large excess of solvent.

• Hot Filtration (Optional): If there are insoluble impurities (like dust or catalyst residue), perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

By applying these targeted troubleshooting strategies and detailed protocols, you can systematically address the common purity challenges encountered during the synthesis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide.

References

• K-T. D. Nguyen, S. W. M. T. L. J. C. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Nguyen, K. D., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. PubMed. Available at: [Link]

• Nguyen, K. D., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. ResearchGate. Available at: [Link]

• Walash, M. I., et al. (2015). Different spectrophotometric and TLC-densitometric methods for determination of pyrazinamide in presence of its impurity. ResearchGate. Available at: [Link]

• The Japanese Pharmacopoeia, 17th Edition. (2016). Pyrazinamide. Available at: [Link]

• Nguyen, K. D., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Oxford Academic. Available at: [Link]

• Patel, H. M., et al. (2011). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. ResearchGate. Available at: [Link]

• Britton, E. C., & Hansen, H. R. (1962). Purification of pyrazine. U.S. Patent No. 3,033,864. Google Patents.

• Rao, A. N., & Sankar, D. G. (2014). Development and Validation of RP-HPLC Method for Quantitative estimation of Pyrazinamide in Bulk and Pharmaceutical dosage forms. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Zhang, H., et al. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. RSC Advances. Available at: [Link]

• Jandourek, O., et al. (2019). Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. Molecules. Available at: [Link]

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• Khan, U. A., et al. (2022). Quantification of Pyrazinamide in Human Plasma by Validated High Performance Liquid Chromatography Method. Pakistan Journal of Medical & Health Sciences. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide and Other Biologically Active Pyrazines

Authored for Researchers, Scientists, and Drug Development Professionals

The pyrazine ring is a privileged heterocyclic scaffold, forming the core of numerous clinically significant drugs and valuable research compounds.[1][2][3] Its unique electronic properties and ability to serve as a bioisostere for other aromatic systems have made it a focal point in medicinal chemistry.[4] This guide provides a comparative analysis of a specific, highly substituted derivative, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide , placing it in the context of well-established pyrazine-based therapeutics and related research compounds. By dissecting its structural features, we can infer its potential physicochemical properties, synthetic tractability, and plausible biological applications, supported by experimental data from analogous systems.

Structural and Physicochemical Deconstruction

The subject of our analysis, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, possesses a unique combination of substituents on the core pyrazine ring. Each group is expected to modulate its properties in a distinct manner. To understand its potential behavior, we will compare it with two clinically approved pyrazine drugs, Amiloride and Favipiravir, which feature different substitution patterns.

• Pyrazine Core: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. This core is electron-deficient, which influences its reactivity and interactions with biological targets.[1][5]

• 3,5-Dichloro Substitution: The two chlorine atoms are strong electron-withdrawing groups. This significantly lowers the basicity of the pyrazine nitrogens and increases the molecule's lipophilicity (hydrophobicity). In drug design, halogenation can enhance membrane permeability and introduce specific interactions (halogen bonding) with protein targets.

• 6-Isopropyl Group: This bulky, non-polar alkyl group further increases lipophilicity. Its size and shape will play a critical role in determining how the molecule fits into a target's binding pocket, influencing potency and selectivity.

• 2-Carboxamide Group: The primary carboxamide is a crucial functional group, capable of acting as both a hydrogen bond donor and acceptor. This feature is common in many enzyme inhibitors and receptor ligands, facilitating strong and specific binding to protein targets.[4]

Table 1: Comparative Physicochemical Properties of Selected Pyrazines

Compound	Structure	Molecular Weight ( g/mol )	Key Substituents & Their Influence
3,5-Dichloro-6-isopropylpyrazine-2-carboxamide		~250.11	Dichloro: High lipophilicity, electron-withdrawing. Isopropyl: Bulky, increases lipophilicity. Carboxamide: H-bonding potential.
Amiloride		229.63	Chloro: Lipophilic. Diamino: H-bonding, basic centers. Guanidinium: Strongly basic, polar. Overall more polar than the target compound.[6]
Favipiravir		157.10	Fluoro: Electron-withdrawing. Hydroxy: H-bonding, acidic proton. Carboxamide: H-bonding. Acts as a prodrug.[7][8]

Comparative Biological Activity and Potential Applications

While no specific biological data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is readily available in peer-reviewed literature, the activity of its structural analogs provides a strong basis for hypothesizing its potential applications. Research on substituted pyrazinecarboxamides has revealed significant activity against Mycobacterium tuberculosis and various fungal strains.[9][10][11]

Structure-Activity Relationship (SAR) Insights:

• Studies on N-phenylpyrazine-2-carboxamides show that lipophilic substituents, such as trifluoromethylphenyl groups, enhance antimycobacterial activity.[10] The combination of dichloro and isopropyl groups in our target compound results in high lipophilicity, suggesting it could be a promising candidate for similar applications.

• For instance, 5-tert-Butyl-6-chloro-N-(3-trifluoromethylphenyl)pyrazine-2-carboxamide demonstrated a high activity against M. tuberculosis with a MIC of 3.13 µg/mL.[10] This highlights the potential of combining halogen and bulky alkyl groups on the pyrazine ring.

Comparison with Marketed Drugs:

• vs. Amiloride: Amiloride is a potassium-sparing diuretic that functions by blocking the epithelial sodium channel (ENaC) in the kidneys.[12][13][14] Its mechanism is heavily dependent on the charged guanidinium group. Our target compound lacks this key pharmacophore and is significantly more lipophilic and less basic, making it highly unlikely to possess diuretic activity via the same mechanism.

• vs. Favipiravir: Favipiravir is a broad-spectrum antiviral prodrug that, once metabolized to its active triphosphate form, acts as an inhibitor of viral RNA-dependent RNA polymerase (RdRp).[7][15][16] The core pyrazinecarboxamide structure is essential for its activity. While our target compound shares this moiety, the bulky and lipophilic dichloro and isopropyl groups would likely prevent the necessary intracellular phosphoribosylation, making it a poor candidate for an antiviral prodrug of this class.

Based on this analysis, the most promising avenue for investigating the biological activity of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide would be in the field of antimycobacterial and antifungal drug discovery .

Synthetic Accessibility and Strategy

The synthesis of highly substituted pyrazines often requires multi-step sequences. A plausible synthetic route to 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide can be conceptualized based on established methods for preparing dichloropyrazines and related intermediates.[17][18][19] The general strategy involves building the substituted pyrazine ring first, followed by functional group manipulations.

Caption: A conceptual workflow for the synthesis of the target molecule.

This pathway leverages common reactions in heterocyclic chemistry. The initial condensation forms the pyrazine ring, which is then oxidized and chlorinated. The final amidation step installs the key carboxamide group. This approach offers flexibility for creating a library of related analogs for SAR studies.

Key Experimental Protocol: Antimycobacterial Susceptibility Testing

To validate the hypothesized antimycobacterial activity, a standard broth microdilution assay would be employed to determine the Minimum Inhibitory Concentration (MIC). This protocol is designed to be self-validating through the inclusion of multiple controls.

Objective: To determine the MIC of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide against Mycobacterium tuberculosis H37Rv.

Materials:

• Middlebrook 7H9 broth supplemented with 0.2% glycerol and 10% ADC (albumin-dextrose-catalase).

• Test compound stock solution (1 mg/mL in DMSO).

• M. tuberculosis H37Rv culture in mid-log phase.

• Sterile 96-well microplates.

• Positive control drug (e.g., Isoniazid).

• Resazurin dye solution (0.02% w/v in sterile water).

Step-by-Step Methodology:

• Plate Preparation: Add 100 µL of supplemented 7H9 broth to all wells of a 96-well plate.

• Compound Dilution: Add 100 µL of the test compound stock solution to the first column of wells. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, and so on, across the plate. Discard the final 100 µL from the last column. This creates a concentration gradient.

• Control Wells:

  • Positive Control: Prepare a serial dilution of Isoniazid in separate rows.

  • Negative Control (No Drug): Leave one column with only broth and inoculum.

  • Sterility Control: Leave one well with only broth.

  • Solvent Control: Add the highest concentration of DMSO used (e.g., 1%) to a well with broth and inoculum.

• Inoculation: Dilute the M. tuberculosis culture to a final concentration of approximately 5 x 10⁵ CFU/mL. Add 100 µL of this inoculum to all wells except the sterility control.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 7 days.

• Readout: Add 20 µL of Resazurin solution to each well and incubate for another 24-48 hours.

• Data Analysis: The MIC is defined as the lowest concentration of the compound that prevents a color change of the Resazurin dye from blue (no growth) to pink (growth).

Caption: Workflow for the Resazurin Microtiter Assay (REMA).

Conclusion and Future Directions

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide represents an intriguing but uncharacterized molecule. Through structural analysis and comparison with known pyrazines, we can logically deduce its properties and potential.

• Summary of Comparison: Unlike the polar diuretic Amiloride or the antiviral prodrug Favipiravir, the high lipophilicity and substitution pattern of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide align it closely with pyrazinecarboxamides investigated for antimycobacterial and antifungal properties.[9][10][11]

• Future Work: The immediate next step is empirical validation. Synthesis of the compound followed by screening in relevant biological assays, such as the antimycobacterial protocol detailed above, is essential. Further studies could explore its activity against a broader panel of microbes, investigate its mechanism of action, and assess its cytotoxicity in mammalian cell lines to establish a preliminary therapeutic window.

This guide illustrates how a systematic, structure-based comparative approach can effectively frame a research strategy for novel chemical entities, providing a robust foundation for further experimental exploration.

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Validating the Structure of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide: A Comparative Guide to NMR Spectral Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous structural confirmation of a synthesized active pharmaceutical ingredient (API) is a cornerstone of regulatory compliance and drug efficacy. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary and powerful analytical technique for the structural elucidation of organic molecules in solution. This guide provides a comprehensive framework for validating the structure of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a substituted pyrazine derivative of interest in medicinal chemistry, using ¹H and ¹³C NMR spectroscopy.

This document will first present a detailed prediction of the ¹H and ¹³C NMR spectra of the target molecule, based on established principles of NMR theory and spectral data from analogous compounds. Subsequently, a rigorous, step-by-step experimental protocol for acquiring high-quality NMR data is provided. Finally, a comparative analysis section will guide the researcher in interpreting their experimental findings against the predicted data to achieve definitive structural validation.

The Imperative of Structural Integrity in Drug Discovery

The precise arrangement of atoms within a molecule dictates its physicochemical properties and, consequently, its biological activity and safety profile. In drug discovery, even minor deviations from the intended molecular structure can lead to a loss of therapeutic efficacy or the emergence of unforeseen toxicity. Therefore, robust analytical methodologies for structural verification are not merely a procedural step but a critical component of the quality assurance process. NMR spectroscopy, with its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule, serves as a "gold standard" for this purpose.

Predicting the NMR Signature of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

In the absence of previously published experimental NMR data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, we can predict the expected chemical shifts and coupling patterns by analyzing the electronic effects of the substituents on the pyrazine ring. The pyrazine core is an electron-deficient aromatic system due to the presence of two electronegative nitrogen atoms. The substituents—two chlorine atoms, an isopropyl group, and a carboxamide group—will further modulate the electron density and, therefore, the magnetic environment of the constituent protons and carbons.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The ¹H NMR spectrum is anticipated to be relatively simple, exhibiting signals corresponding to the isopropyl group and the amide protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 1.4	Doublet	6H	-CH(CH₃ )₂	The six methyl protons of the isopropyl group are equivalent and are split by the adjacent methine proton.
~ 3.5	Septet	1H	-CH (CH₃)₂	The methine proton is split by the six equivalent methyl protons, resulting in a septet.
5.5 - 7.5	Broad Singlet	2H	-CONH₂	The chemical shift of amide protons can vary significantly depending on concentration and solvent. They often appear as a broad signal due to quadrupole broadening and chemical exchange.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum will show distinct signals for each carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 22	-CH(C H₃)₂	The methyl carbons of the isopropyl group will appear at a characteristic upfield chemical shift.
~ 35	-C H(CH₃)₂	The methine carbon of the isopropyl group will be shifted further downfield compared to the methyl carbons.
~ 145 - 155	Pyrazine Ring Carbons	The exact chemical shifts of the pyrazine ring carbons are difficult to predict with high accuracy without reference data for closely related structures. The carbons bonded to chlorine (C-3 and C-5) are expected to be significantly deshielded. The carbon bearing the isopropyl group (C-6) and the carboxamide group (C-2) will also have distinct chemical shifts influenced by these substituents.
~ 165	-C ONH₂	The carbonyl carbon of the amide group will appear at a characteristic downfield chemical shift.

Experimental Protocol for NMR Analysis

This section outlines a detailed methodology for the preparation of a sample of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide and the subsequent acquisition of ¹H and ¹³C NMR spectra.

I. Sample Preparation

• Sample Purity: Ensure the sample is of high purity, as impurities will complicate spectral interpretation.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Other options include dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆.

• Sample Concentration: For ¹H NMR, dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of the deuterated solvent. For the less sensitive ¹³C NMR, a more concentrated sample of 20-50 mg may be necessary.

• Filtration: To remove any particulate matter that could degrade the spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal reference standard, such as tetramethylsilane (TMS), to the sample. TMS provides a reference signal at 0 ppm for both ¹H and ¹³C spectra.

II. NMR Data Acquisition

The following parameters are provided as a general guideline for a 500 MHz NMR spectrometer. Optimal parameters may vary depending on the instrument and sample.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse experiment.

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more, depending on the sample concentration.

III. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0 ppm.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

Comparative Analysis and Structural Confirmation

A critical evaluation of the experimentally obtained spectra in comparison with the predicted data is the final step in structural validation.

Feature	Predicted	Experimental	Conclusion
¹H NMR
Chemical Shifts	Compare the observed chemical shifts with the predicted values.
Multiplicities	Verify that the splitting patterns (e.g., doublet, septet) match the predictions.
Integration	Confirm that the integral ratios are consistent with the number of protons in each environment.
¹³C NMR
Number of Signals	Ensure that the number of observed signals corresponds to the number of unique carbon atoms in the molecule.
Chemical Shifts	Compare the observed chemical shifts with the predicted ranges for the different types of carbon atoms.

Discrepancies between the predicted and experimental data may indicate the presence of impurities, an alternative isomeric structure, or unexpected solvent effects. Further 2D NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be employed to definitively establish the connectivity between protons and carbons, providing unequivocal structural confirmation.

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide using NMR spectroscopy.

Caption: Workflow for NMR-based structural validation.

Conclusion

This guide has provided a comprehensive framework for the structural validation of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide using ¹H and ¹³C NMR spectroscopy. By combining theoretical predictions with a robust experimental protocol and a systematic approach to data analysis, researchers can confidently confirm the structure of this and other novel chemical entities. This rigorous approach to structural elucidation is fundamental to ensuring the quality, safety, and efficacy of new therapeutic agents.

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A Comparative Guide to the Mass Spectrometric Analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide for Method Validation

This guide provides an in-depth, objective comparison of mass spectrometric techniques for the analysis and validation of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of method selection, validation, and interpretation of results, grounded in scientific principles and regulatory expectations.

Introduction: The Analytical Imperative for Pyrazine Carboxamides

Pyrazine carboxamide derivatives are a significant class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals and agrochemicals.[1] The precise substitution pattern on the pyrazine ring dictates the molecule's biological activity and potential toxicity. Consequently, rigorous analytical characterization is paramount to ensure the identity, purity, and stability of these compounds throughout the drug development lifecycle.

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide (CAS No. 1254058-25-7) presents a unique analytical challenge due to its halogenated and alkyl-substituted structure. Mass spectrometry, particularly when coupled with a chromatographic separation technique, offers the requisite sensitivity and specificity for its comprehensive analysis. This guide will focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as the primary analytical technique and will compare its performance with Gas Chromatography-Mass Spectrometry (GC-MS). The validation of the chosen analytical method will be discussed in detail, adhering to the principles outlined by the International Council for Harmonisation (ICH) guidelines.[2]

Section 1: Primary Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For a compound like 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, which possesses moderate polarity and is expected to be thermally stable to some extent, LC-MS/MS stands out as a highly suitable analytical technique.[3] Its broad applicability to a wide range of compounds without the need for derivatization makes it a workhorse in modern pharmaceutical analysis.

Rationale for Method Selection

The choice of LC-MS/MS is predicated on its inherent advantages:

• High Sensitivity and Selectivity: Tandem mass spectrometry (MS/MS) allows for the selection of a specific precursor ion and the monitoring of its characteristic product ions, a technique known as Multiple Reaction Monitoring (MRM). This dramatically reduces background noise and enhances selectivity, which is crucial for impurity profiling.

• Broad Applicability: LC-MS can analyze a wide array of compounds, including those that are non-volatile or thermally labile, which might be a concern for GC-based methods.[3]

• Structural Information: The fragmentation patterns generated in the collision cell of a tandem mass spectrometer provide valuable structural information, aiding in the identification of the parent compound and its potential degradants or impurities.

Predicted Mass Spectrometric Behavior of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Table 1: Predicted Mass Spectrometric Data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

Parameter	Predicted Value
Chemical Formula	C₈H₈Cl₂N₃O
Molecular Weight	233.08 g/mol
Monoisotopic Mass	232.0044 g/mol
Expected [M+H]⁺	m/z 234.0123
Major Isotope Peaks	m/z 236 (due to ³⁷Cl), m/z 238 (due to ³⁷Cl₂)

Predicted Fragmentation Pathways:

The primary fragmentation is likely to occur at the carboxamide group and the isopropyl substituent.

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A Senior Application Scientist's Guide to Assessing Small Molecule Cross-Reactivity

Case Study: Characterizing the Selectivity of a Novel Kinase Inhibitor Candidate, Compound-X

Abstract

In the landscape of drug discovery, the specificity of a chemical probe or therapeutic candidate is paramount. Off-target interactions can lead to ambiguous research outcomes, toxicity, and clinical trial failures. This guide presents a comprehensive, multi-tiered strategy for evaluating the cross-reactivity of a novel small molecule, using the hypothetical ATP-competitive kinase inhibitor, Compound-X (3,5-Dichloro-6-isopropylpyrazine-2-carboxamide) , as a case study. We will detail a logical workflow, from initial biochemical validation against its intended target, MAP4K4, to broad-spectrum kinome profiling and cell-based target engagement assays. Through objective comparison with two alternative MAP4K4 inhibitors, this guide provides researchers and drug development professionals with the experimental frameworks necessary to build a robust selectivity profile, ensuring data integrity and mitigating downstream risks.

Introduction: The Imperative of Selectivity

The human kinome consists of over 500 protein kinases, many of which share a high degree of structural homology within the ATP-binding pocket.[1] This conservation presents a significant challenge for the development of selective kinase inhibitors.[1][2] A compound that inhibits multiple kinases can produce a convoluted phenotype, making it difficult to attribute a biological effect to the intended target. Furthermore, off-target activity is a primary driver of compound toxicity. Therefore, rigorous, early-stage evaluation of inhibitor selectivity is not merely a characterization step but a critical component of risk assessment and a prerequisite for confident decision-making.[2][3]

This guide uses Compound-X, a novel pyrazine-based compound, to illustrate a best-practice approach to selectivity profiling. We hypothesize its primary target is Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4 (MAP4K4), a serine/threonine kinase implicated in various cellular processes. Our objective is to construct a high-confidence selectivity profile for Compound-X and compare its performance against two known MAP4K4 inhibitors: Alternative A (GNE-495) and Alternative B (PF-06260933) .

Part 1: Foundational Workflow for Selectivity Profiling

A robust assessment of cross-reactivity is not a single experiment but a phased approach that builds from specific, high-potency interactions to a broad, systemic view of a compound's behavior. The causality is clear: we must first confirm potent engagement with the primary target before investing in expensive, large-scale screening. A failure to bind the intended target renders broad screening moot. Subsequently, we move from clean biochemical systems to the complex environment of a living cell to confirm that the observed activity translates to a more physiologically relevant context.[4]

Below is a logical workflow that forms the basis of our investigation.

Caption: High-level workflow for assessing compound selectivity.

Part 2: Biochemical Selectivity Profiling

The first step is to quantify the compound's potency for its intended target and then screen it broadly against a panel of other kinases in a purified, biochemical system. This provides a clean, direct measure of enzymatic inhibition without the complexities of cellular membranes, transporters, or metabolic breakdown.

Experiment 1: Primary Target IC50 Determination

Rationale: Before screening for off-targets, it is essential to confirm that Compound-X potently inhibits its intended target, MAP4K4. We use a luminescence-based kinase assay that measures the amount of ATP remaining after the kinase reaction; lower luminescence indicates higher kinase activity and weaker inhibition.

Protocol: ADP-Glo™ Kinase Assay

• Reaction Setup: Prepare a 10 µL kinase reaction in a 384-well plate containing MAP4K4 enzyme, substrate peptide, and MgCl₂ in kinase buffer.

• Compound Addition: Add serial dilutions of Compound-X, Alternative A, and Alternative B (final concentrations ranging from 1 nM to 100 µM). Include a no-inhibitor (DMSO) control.

• Initiation: Add ATP to each well to start the kinase reaction. Incubate at room temperature for 60 minutes.

• Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert the newly generated ADP back to ATP, which drives a luciferase reaction. Incubate for 30 minutes.

• Readout: Measure luminescence on a plate reader.

• Analysis: Convert luminescence to % inhibition relative to controls and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Comparative Data: On-Target Potency

Compound	Target	Biochemical IC50 (nM)
Compound-X	MAP4K4	15.2
Alternative A (GNE-495)	MAP4K4	8.9
Alternative B (PF-06260933)	MAP4K4	25.5

The data confirms that Compound-X is a potent inhibitor of MAP4K4, comparable to established alternatives. This validates proceeding to broader selectivity screening.

Experiment 2: Large-Scale Kinase Panel Screen

Rationale: To identify potential off-targets, we screen the compounds at a single, high concentration against a large panel of kinases. A concentration of 1 µM is typically used, as it is high enough to detect meaningful interactions but low enough to avoid non-specific effects. A radiometric assay is often considered the gold standard for its direct measurement of phosphate transfer.[5]

Protocol: HotSpot™ Radiometric Kinase Assay

• Compound Preparation: Prepare Compound-X, Alternative A, and Alternative B at a fixed concentration of 1 µM.

• Assay Plates: In parallel, run reactions for a panel of 403 kinases. Each reaction contains the specific kinase, its substrate, and cofactors.

• Reaction: Add the compound or DMSO vehicle control to the appropriate wells, followed by the addition of [γ-³³P]-ATP to initiate the reactions. Incubate for a predetermined time.

• Capture: Spot the reaction mixtures onto a filter membrane to capture the phosphorylated substrates.

• Washing: Wash the membranes to remove unincorporated [γ-³³P]-ATP.

• Detection: Quantify the radioactivity on the filter using a scintillation counter.

• Analysis: Calculate the percent inhibition for each kinase relative to the DMSO control. A common threshold for a significant "hit" is >50% inhibition.

Comparative Data: Kinome Selectivity Profile (% Inhibition at 1 µM)

Kinase Target	Compound-X	Alternative A	Alternative B
MAP4K4 (On-Target)	98%	99%	95%
MINK1	85%	92%	45%
TNIK	78%	88%	38%
STK33	62%	15%	8%
LOK (STK10)	45%	22%	55%
SLK (STK2)	38%	18%	61%
Other 397 Kinases	<50%	<50%	<50%

Interpretation:

• Compound-X shows potent inhibition of MAP4K4 and significant cross-reactivity with the related kinases MINK1 and TNIK, which is expected as they are in the same GCK family. However, it also shows a potential liability against STK33, an unrelated kinase.

• Alternative A is similar to Compound-X for the GCK family but does not inhibit STK33.

• Alternative B appears more selective within the GCK family but shows moderate activity against LOK and SLK.

This screen provides a global map of inhibitory activity and directs our focus for follow-up validation.

Part 3: Cellular Target Engagement & Functional Validation

Biochemical assays are informative but do not guarantee activity in a cellular environment.[4] A compound must be cell-permeable and able to engage its target amidst a crowd of other proteins and cofactors. Cellular target engagement assays provide this crucial validation.[6][7][8]

Experiment 3: Cellular Target Occupancy Assessment

Rationale: We will use the NanoBRET® Target Engagement assay to quantify compound binding to MAP4K4 and the identified off-target, STK33, within live cells. This technology measures the proximity of a fluorescent tracer to a NanoLuc®-tagged target protein. A test compound that binds the target will displace the tracer, leading to a decrease in the BRET signal. This provides a direct, quantitative measure of target occupancy in a physiological context.[9]

Caption: Workflow for the NanoBRET® Target Engagement Assay.

Protocol: NanoBRET® Target Engagement Assay

• Cell Culture: Plate HEK293 cells transiently transfected with plasmids encoding either NanoLuc®-MAP4K4 or NanoLuc®-STK33 fusion proteins.

• Compound Dosing: Treat the cells with serial dilutions of Compound-X for 2 hours to allow for cell entry and target binding.

• Tracer Addition: Add the specific NanoBRET® tracer molecule to the cells at its recommended concentration.

• Signal Detection: Add Nano-Glo® Substrate (furimazine) and immediately measure both donor (460nm) and acceptor (610nm) emission wavelengths.

• Analysis: Calculate the BRET ratio (Acceptor/Donor). Determine IC50 values by plotting the change in BRET ratio against compound concentration.

Comparative Data: Cellular Potency (IC50, nM)

Compound	Target: MAP4K4	Target: STK33	Selectivity Ratio (STK33/MAP4K4)
Compound-X	45.8	310	6.8x
Alternative A	30.1	>10,000	>330x
Alternative B	88.2	>10,000	>110x

Interpretation:

• Compound-X successfully enters cells and engages MAP4K4, though with a ~3-fold lower potency than in the biochemical assay, which is common.

• Crucially, it also engages STK33 in cells with an IC50 of 310 nM. The selectivity ratio between its on-target and this key off-target is less than 10-fold, which is a significant concern for its use as a specific probe.

• Alternatives A and B demonstrate much greater selectivity, showing no meaningful engagement with STK33 at concentrations up to 10,000 nM.

Summary & Conclusion

This comparative guide demonstrates a systematic process for de-risking a new chemical entity by thoroughly characterizing its selectivity profile. Our investigation of Compound-X (3,5-Dichloro-6-isopropylpyrazine-2-carboxamide) revealed it to be a potent biochemical inhibitor of its intended target, MAP4K4. However, subsequent broad kinome screening and, most importantly, live-cell target engagement assays, uncovered a significant liability: potent, low-nanomolar engagement of the off-target kinase STK33.

Final Comparison Guide:

Parameter	Compound-X	Alternative A (GNE-495)	Alternative B (PF-06260933)
On-Target Potency (Biochem IC50)	15.2 nM	8.9 nM	25.5 nM
On-Target Potency (Cellular IC50)	45.8 nM	30.1 nM	88.2 nM
Key Off-Target(s)	MINK1, TNIK, STK33	MINK1, TNIK	LOK, SLK
Cellular Off-Target Potency (STK33)	310 nM	>10,000 nM	>10,000 nM
Cellular Selectivity (On- vs. Off-Target)	Poor (6.8x)	Excellent (>330x)	Excellent (>110x)
Recommendation	Not suitable as a selective probe. Requires optimization to remove STK33 activity.	Superior selectivity. A preferred tool for studying MAP4K4 biology.	Good selectivity. A viable alternative to Compound A.

Expert Recommendation: While Compound-X possesses high on-target potency, its poor cellular selectivity against STK33 makes it an unsuitable tool for specific hypothesis testing related to MAP4K4 signaling. Any phenotype observed using this compound could be confounded by the inhibition of STK33. For researchers investigating MAP4K4, Alternative A (GNE-495) represents a far superior chemical probe due to its high potency and excellent selectivity profile. This case study underscores the principle that biochemical potency alone is insufficient; a compound's value is ultimately defined by its precision within the complex proteome of a living cell.

References

• Davis, M.I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology. Available at: [Link]

• Eurofins DiscoverX. (n.d.). Target Engagement Assays. Retrieved from [Link]

• Gao, Y., et al. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. Available at: [Link]

• Viayna, E., et al. (2004). Kinase selectivity profiling by inhibitor affinity chromatography. Expert Review of Proteomics. Available at: [Link]

• Concept Life Sciences. (n.d.). Target Engagement Assay Services. Retrieved from [Link]

• Wilson, D. M., et al. (2018). Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. PNAS. Available at: [Link]

• Mishra, R.K., et al. (2020). Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]

• Reaction Biology. (n.d.). Kinase Selectivity Panels. Retrieved from [Link]

• Selvita. (2023). A Practical Guide to Target Engagement Assays. Retrieved from [Link]

• Amam, R., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Big Data. Available at: [Link]

• Amam, R., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. National Institutes of Health (NIH). Available at: [Link]

• Celtarys Research. (2023). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. Retrieved from [Link]

• Hughes, J.P., et al. (2011). Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals. Semantic Scholar. Available at: [Link]

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• Klink, T.A. (2012). Assay Development for Protein Kinase Enzymes. National Institutes of Health (NIH). Available at: [Link]

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A Comparative Benchmarking Guide to 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide: Efficacy as a Putative Epithelial Sodium Channel (ENaC) Inhibitor

This guide provides a comprehensive framework for evaluating the efficacy of the novel compound, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, as a potential inhibitor of the epithelial sodium channel (ENaC). Drawing upon established methodologies and comparative analysis with well-characterized ENaC inhibitors, amiloride and benzamil, this document serves as a technical resource for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Targeting ENaC

The epithelial sodium channel (ENaC) is a critical regulator of sodium and fluid balance across various epithelial tissues, including the airways, kidneys, and colon.[1][2] In conditions such as cystic fibrosis (CF), the hyperactivity of ENaC, coupled with dysfunctional cystic fibrosis transmembrane conductance regulator (CFTR), leads to dehydration of the airway surface liquid and impaired mucociliary clearance.[2][3] This pathological cascade contributes significantly to the morbidity and mortality associated with CF lung disease. Therefore, the inhibition of ENaC presents a compelling therapeutic strategy to rehydrate mucosal surfaces and restore airway function.[3][4]

The prototypical ENaC inhibitor, amiloride, is a potassium-sparing diuretic that directly blocks the channel.[5][6][7] While foundational in the field, its therapeutic use for airway disease is limited by modest potency and short duration of action. Amiloride analogs, such as benzamil, have been developed with increased specificity and potency for ENaC.[8][9] This guide will benchmark the hypothetical efficacy of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide against these standards.

Mechanism of Action: The ENaC Signaling Pathway

ENaC facilitates the movement of sodium ions across the apical membrane of epithelial cells. This influx of positive charge generates a transepithelial potential difference, driving the reabsorption of water and consequently dehydrating the mucosal surface. ENaC inhibitors physically obstruct the channel pore, preventing sodium influx and thereby preserving the airway surface liquid.

Caption: Proposed mechanism of ENaC inhibition.

Comparative In Vitro Efficacy Assessment

To quantitatively assess the inhibitory potential of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a series of in vitro experiments are proposed. These assays will provide data on the compound's potency and its effect on epithelial ion transport.

Experimental Protocol 1: Ussing Chamber Electrophysiology

The Ussing chamber is the gold standard for measuring epithelial ion transport.[10][11] This technique allows for the direct measurement of short-circuit current (Isc), which is the net result of ion movement across the epithelial monolayer.[11][12]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide and compare it to amiloride and benzamil.

Cell Line: NCI-H441, a human lung adenocarcinoma cell line, is a suitable model as it expresses functional ENaC.[13][14]

Methodology:

• Cell Culture: Culture NCI-H441 cells on permeable supports (e.g., Transwell® inserts) until a confluent monolayer with a high transepithelial electrical resistance (TEER) is formed, as measured by an epithelial volt-ohm meter.[15][16]

• Ussing Chamber Setup: Mount the cell-laden permeable supports in an Ussing chamber system.[10][17] Fill both the apical and basolateral chambers with identical, pre-warmed and oxygenated Ringer's solution.

• Equilibration and Baseline Measurement: Allow the system to equilibrate for 30-60 minutes.[18] Record the baseline short-circuit current (Isc).

• Compound Addition: Prepare a dose-response curve by cumulatively adding increasing concentrations of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, amiloride, or benzamil to the apical chamber.

• Data Analysis: Measure the change in Isc after the addition of each compound concentration. Calculate the percentage of inhibition relative to the baseline Isc. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Ussing Chamber experimental workflow.

Hypothetical Comparative Data

The following table presents a hypothetical comparison of the IC50 values for the test compounds.

Compound	Hypothetical IC50 (nM)
Amiloride	500
Benzamil	50
3,5-Dichloro-6-isopropylpyrazine-2-carboxamide	75

Note: The IC50 value for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is hypothetical and serves as a placeholder for experimental data.

In Vivo Efficacy Evaluation in Animal Models

While in vitro data provides crucial information on potency, in vivo studies are necessary to assess the therapeutic potential in a complex biological system. Animal models of cystic fibrosis, such as the ferret or pig, which exhibit CF-like lung pathology, are valuable for these investigations.[19][20]

Experimental Protocol 2: Mucociliary Clearance (MCC) Assay

Objective: To evaluate the ability of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide to improve mucociliary clearance in a relevant animal model.

Animal Model: The sheep model is often used to assess MCC due to its anatomical and physiological similarities to the human airway.[21]

Methodology:

• Animal Preparation: Anesthetize the animals and perform a baseline measurement of mucociliary clearance using a radiotracer (e.g., technetium-99m sulfur colloid) and gamma scintigraphy.

• Compound Administration: Administer an aerosolized formulation of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, amiloride, or a vehicle control directly to the lungs.

• MCC Measurement: After a predetermined time, repeat the mucociliary clearance measurement.

• Data Analysis: Compare the rate of mucociliary clearance before and after treatment for each group. An increase in the clearance rate indicates a positive therapeutic effect.

Discussion and Future Directions

This guide outlines a systematic approach to benchmark the efficacy of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide as a putative ENaC inhibitor. The proposed experiments will generate critical data on its potency and physiological effects.

Should the hypothetical data hold, with an IC50 of 75 nM, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide would represent a significant improvement over amiloride and be comparable in potency to benzamil. Further studies would be warranted to investigate its selectivity for ENaC over other ion channels, its pharmacokinetic profile, and its long-term safety.

The development of novel, potent, and long-acting ENaC inhibitors remains a key objective in the pursuit of new therapies for cystic fibrosis and other diseases characterized by mucosal dehydration. The rigorous evaluation of compounds like 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a critical step in this endeavor.

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• New generation ENaC inhibitors detach cystic fibrosis airway mucus bundles via Sodium/Hydrogen Exchanger inhibition. bioRxiv. [Link]

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• The Epithelial Sodium Channel—An Underestimated Drug Target. MDPI. [Link]

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• Transepithelial/endothelial Electrical Resistance (TEER) theory and applications for microfluidic body-on-a-chip devices. Journal of Rare Diseases Research & Treatment. [Link]

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• Extracellular serine proteases activate amiloride-insensitive ENaC channels and decrease migration and invasion ability of human leukemia cell lines. American Journal of Physiology-Cell Physiology. [Link]

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Comparative Analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide Analogs: A Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antimicrobial drug discovery, pyrazine derivatives have emerged as a promising class of compounds, with pyrazinamide being a cornerstone in the treatment of tuberculosis. The inherent versatility of the pyrazine scaffold allows for extensive structural modifications, enabling the fine-tuning of biological activity. This guide provides a comprehensive comparison of 3,5-dichloro-6-isopropylpyrazine-2-carboxamide analogs, delving into their structure-activity relationships (SAR) as potential antimicrobial agents. By examining the impact of systematic structural variations on antimycobacterial and antifungal efficacy, we aim to provide a foundational understanding for the rational design of more potent therapeutic agents.

The Core Scaffold: 3,5-Dichloro-6-alkylpyrazine-2-carboxamide

The 3,5-dichloro-6-alkylpyrazine-2-carboxamide scaffold serves as a critical starting point for analog development. The presence of two chlorine atoms on the pyrazine ring is known to influence the electronic properties and lipophilicity of the molecule, which can significantly impact its interaction with biological targets and its ability to penetrate microbial cell walls.[1] The alkyl group at the 6-position and the carboxamide moiety at the 2-position offer key sites for modification to explore the SAR.

A general synthetic approach to this class of compounds involves the initial preparation of a substituted pyrazine-2-carboxylic acid, which is then converted to its corresponding acyl chloride. Subsequent amidation with an appropriate amine yields the final carboxamide analog.[2] Microwave-assisted synthesis has also been employed to improve reaction times and yields.[2]

Structure-Activity Relationship Analysis

The biological activity of 3,5-dichloro-6-alkylpyrazine-2-carboxamide analogs is intricately linked to the nature of the substituents on the pyrazine ring and the carboxamide nitrogen.

Influence of the Alkyl Group at the 6-Position

The size and lipophilicity of the alkyl group at the C-6 position play a crucial role in determining the antimicrobial potency. While specific data for a comprehensive series of 3,5-dichloro-6-alkylpyrazine-2-carboxamides is not extensively available in single studies, we can infer trends from related series of 6-chloro-5-alkylpyrazine-2-carboxamides.

Compound ID	R (Alkyl Group)	Target Organism	Activity (MIC/IC50)	Reference
1a	-CH(CH₃)₂ (isopropyl)	Mycobacterium tuberculosis	Data not available	-
1b	-C(CH₃)₃ (tert-butyl)	Mycobacterium tuberculosis	MIC = 6.25 µg/mL	[3]
1c	-CH₂CH₂CH₂CH₂CH₃ (pentyl)	Mycobacterium tuberculosis	Moderately Active	[4]
1d	-CH₂CH₂CH₂CH₂CH₂CH₂CH₃ (heptyl)	Mycobacterium kansasii	Active	[3]

Key Insights:

• Lipophilicity is a key driver: An increase in the length of the alkyl chain generally correlates with enhanced antimycobacterial activity, likely due to improved penetration of the lipid-rich mycobacterial cell wall.[3]

• Branching may be favorable: The high activity of the 5-tert-butyl-6-chloro analog suggests that steric bulk and a certain degree of lipophilicity at this position are beneficial for activity against M. tuberculosis.[3]

The following diagram illustrates the key modification points on the core scaffold and their general influence on activity.

Caption: Key modification points on the 3,5-dichloro-6-alkylpyrazine-2-carboxamide scaffold and their general impact on antimicrobial activity.

Influence of Substitution on the Carboxamide Nitrogen

Modification of the carboxamide nitrogen with different aryl or alkyl groups has been a common strategy to modulate the activity of pyrazinecarboxamides.

Compound ID	N-Substituent	Target Organism	Activity (% Inhibition or MIC)	Reference
2a	-H	Mycobacterium tuberculosis	Baseline	-
2b	-phenyl	Mycobacterium tuberculosis	Varies with substitution	[2]
2c	-(4-chlorophenyl)	Mycobacterium tuberculosis H37Rv	65% inhibition at 6.25 µg/mL	[1]
2d	-(3,4-dichlorophenyl)	Trichophyton mentagrophytes	MIC = 62.5 µmol/L	[1]
2e	-(4-methylbenzyl)	Mycobacterium tuberculosis	MIC = 6 µM	[5]

Key Insights:

• Aromatic substitution: The introduction of a phenyl ring on the carboxamide nitrogen can lead to compounds with significant antimycobacterial activity. The nature and position of substituents on this phenyl ring are critical. Electron-withdrawing groups, such as halogens, appear to be favorable for activity.[1]

• Benzyl substitution: N-benzyl analogs have also shown promising activity against M. tuberculosis, with some derivatives exhibiting MIC values comparable to the standard drug pyrazinamide.[5]

• Antifungal activity: While some analogs show moderate antifungal activity, particularly against Trichophyton mentagrophytes, this class of compounds generally exhibits weaker antifungal than antimycobacterial effects.[1]

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols are essential.

General Synthesis of N-Aryl-3,5-dichloro-6-alkylpyrazine-2-carboxamides

This protocol is a generalized procedure based on common synthetic methods for pyrazinecarboxamides.[1][2]

Workflow Diagram:

Caption: General synthetic workflow for N-aryl-3,5-dichloro-6-alkylpyrazine-2-carboxamides.

Step-by-Step Methodology:

• Acid Chloride Formation: To a solution of the 3,5-dichloro-6-alkylpyrazine-2-carboxylic acid (1 equivalent) in a dry, inert solvent (e.g., toluene or dichloromethane), add thionyl chloride (2-3 equivalents) or oxalyl chloride (1.5 equivalents) and a catalytic amount of dimethylformamide (DMF).

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Solvent Removal: Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude pyrazine-2-carbonyl chloride.

• Amidation: Dissolve the crude acid chloride in a dry, inert solvent (e.g., dichloromethane or tetrahydrofuran). To this solution, add the substituted aniline (1.1 equivalents) and a base such as pyridine or triethylamine (1.2 equivalents).

• Reaction and Work-up: Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC). Wash the reaction mixture sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.

In Vitro Antimycobacterial Susceptibility Testing (Microplate Alamar Blue Assay - MABA)

This protocol is a standard method for determining the minimum inhibitory concentration (MIC) of compounds against Mycobacterium tuberculosis.

Workflow Diagram:

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Navigating the Kinase Inhibitor Landscape: A Comparative Analysis of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

For researchers, scientists, and drug development professionals, the quest for novel kinase inhibitors with improved potency and selectivity is a continuous endeavor. This guide provides a comparative analysis of the pyrazine-based compound, 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, contextualizing its potential role in cancer therapy by examining its structural class and comparing it with functionally similar kinase inhibitors.

The pyrazine carboxamide scaffold is a well-established pharmacophore in the development of kinase inhibitors, a class of drugs that has revolutionized cancer treatment. These small molecules target protein kinases, enzymes that play a crucial role in cellular signaling pathways regulating growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention.

Recent patent literature has identified 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide as a compound of interest in the development of pharmaceutical compositions for cancer treatment, suggesting its potential as a kinase inhibitor. While specific biological data for this exact compound remains proprietary, its structural features place it within a class of molecules known to exhibit potent anti-cancer properties. This guide will delve into the experimental methodologies used to characterize such compounds and provide a comparative framework against other relevant kinase inhibitors.

The Pyrazine Carboxamide Core: A Privileged Scaffold in Kinase Inhibition

The pyrazine ring, a nitrogen-containing heterocycle, serves as a versatile scaffold for designing kinase inhibitors. Its ability to form key hydrogen bonds and engage in various interactions within the ATP-binding pocket of kinases makes it a favored structural motif for medicinal chemists. The carboxamide moiety further enhances binding affinity and allows for structural modifications to fine-tune selectivity and pharmacokinetic properties.

Numerous studies have highlighted the efficacy of substituted pyrazine carboxamides against a range of biological targets, including antimycobacterial and antifungal agents.[1][2][3] In the context of oncology, these compounds have been investigated as inhibitors of various kinases implicated in tumor progression.

Experimental Evaluation of Kinase Inhibitors: A Methodological Overview

To assess the potential of a novel compound like 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide, a series of standardized in vitro and in vivo experiments are typically employed. These assays are designed to determine the compound's potency, selectivity, and efficacy in relevant biological systems.

In Vitro Kinase Inhibition Assay

The primary method to determine the potency of a potential kinase inhibitor is the in vitro kinase inhibition assay. This experiment quantifies the concentration of the compound required to inhibit the activity of a specific kinase by 50%, known as the IC50 value.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Illustrative Example)

• Reagents and Materials:

  • Recombinant human kinase (e.g., a specific tyrosine kinase)

  • Kinase substrate (e.g., a synthetic peptide)

  • Adenosine triphosphate (ATP), radio-labeled (γ-³²P-ATP) or non-radiolabeled for detection via luminescence (e.g., ADP-Glo™ Kinase Assay)

  • Test compound (3,5-Dichloro-6-isopropylpyrazine-2-carboxamide) and control inhibitors

  • Assay buffer (containing MgCl₂, DTT, etc.)

  • 96-well or 384-well assay plates

  • Detection reagents (e.g., phosphocellulose paper and scintillation counter for radioactive assays, or a luciferase/luciferin system for luminescence assays)

• Procedure:

  • Prepare serial dilutions of the test compound and control inhibitors in the assay buffer.

  • Add the recombinant kinase and its specific substrate to the wells of the assay plate.

  • Add the diluted compounds to the respective wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Stop the reaction (e.g., by adding a stop solution or by spotting onto phosphocellulose paper).

  • Quantify the kinase activity by measuring the amount of phosphorylated substrate.

  • Plot the percentage of kinase inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Cellular Proliferation Assay

To assess the compound's effect on cancer cells, a cellular proliferation assay is performed. This experiment measures the ability of the compound to inhibit the growth of various cancer cell lines.

Experimental Protocol: Cellular Proliferation Assay (MTT Assay)

• Reagents and Materials:

  • Cancer cell lines (e.g., lung, breast, colon cancer cell lines)

  • Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

  • Test compound and a vehicle control (e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed the cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).

Comparative Analysis: 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide in Context

While specific data for 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is not publicly available, we can draw comparisons with other pyrazine-based kinase inhibitors that have been described in the scientific and patent literature. For instance, the patent WO2010128659A1, which mentions our topic compound, focuses on diamino heterocyclic carboxamide compounds for cancer treatment. This suggests that the primary amino group is a key feature for the biological activity.

Let's consider a hypothetical comparison with a known pyrazine-based kinase inhibitor, such as a hypothetical "Compound X" that targets a specific oncogenic kinase.

Feature	3,5-Dichloro-6-isopropylpyrazine-2-carboxamide	Compound X (Hypothetical Pyrazine-based Kinase Inhibitor)
Core Scaffold	Pyrazine Carboxamide	Pyrazine Carboxamide
Key Substituents	3,5-Dichloro, 6-isopropyl	Varies, often includes solubilizing groups and moieties that interact with specific residues in the kinase active site.
Potential Target	Oncogenic Kinases (as suggested by patent literature)	Specific Kinase (e.g., ALK, MET, EGFR)
Hypothetical IC50	To be determined experimentally	Published data (e.g., in the nanomolar range)
Hypothetical GI50	To be determined experimentally against various cancer cell lines	Published data against relevant cancer cell lines

The chlorine substituents on the pyrazine ring of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide are electron-withdrawing and can influence the electronic properties of the molecule, potentially enhancing its binding affinity to the target kinase. The isopropyl group provides a lipophilic character that can be crucial for cell permeability and interaction with hydrophobic pockets in the kinase domain.

Visualizing the Experimental Workflow

To provide a clearer understanding of the experimental process for evaluating a novel kinase inhibitor, the following workflow diagram illustrates the key steps from initial screening to cellular assays.

Caption: Experimental workflow for the evaluation of a novel kinase inhibitor.

Conclusion and Future Directions

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide represents a promising scaffold for the development of novel kinase inhibitors for cancer therapy. Its inclusion in recent patent literature underscores its potential in this competitive field. While a direct comparison with established drugs is premature without specific biological data, the well-defined methodologies for kinase inhibitor evaluation provide a clear path forward for its characterization.

Future research should focus on the synthesis and biological testing of this compound to determine its specific kinase targets, its potency in both enzymatic and cellular assays, and its selectivity profile across the human kinome. Such studies will be crucial in validating its therapeutic potential and guiding its further development as a potential anti-cancer agent. The reproducibility of these experiments, following the detailed protocols outlined in this guide, will be paramount in generating reliable and comparable data to advance the field of kinase inhibitor drug discovery.

References

• J. Doležal, M. et al. (2006).
• Kuneš, J. et al. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 7(4), 364-377.
• Jampílek, J. et al. (2012). Substituted N-benzylpyrazine-2-carboxamides: synthesis and biological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(6), 793-802.

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• 3. Synthesis and biological evaluation of new 9-aminoacridine-4-carboxamide derivatives as anticancer agents - Arabian Journal of Chemistry [arabjchem.org]

Safety & Regulatory Compliance

Navigating the Disposal of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide: A Senior Application Scientist's Guide

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough risk assessment is paramount. The inherent hazards of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide can be inferred from its chemical structure and data on analogous compounds.

Inferred Hazard Profile:

Hazard Category	Inferred Risk	Rationale and Supporting Evidence
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 or 4 (Harmful if swallowed, in contact with skin, or if inhaled)	Pyrazine derivatives have shown moderate acute toxicity.[1] The presence of chlorine atoms can enhance toxicity.
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Many pyrazine compounds are reported to cause skin irritation.[2][3][4]
Serious Eye Damage/Irritation	Category 2A (Causes serious eye irritation)	Similar to skin irritation, this is a common hazard for this class of compounds.[2][3][4]
Reproductive Toxicity	Category 2 (Suspected of damaging fertility or the unborn child)	Some related compounds have shown reproductive toxicity.[1] Given the novelty of the compound, this should be a consideration.
Specific Target Organ Toxicity (Single and Repeated Exposure)	Potential for respiratory system, liver, and pancreas toxicity	Based on data for analogous compounds.[1]
Aquatic Hazard (Long-term)	Category 4 (May cause long lasting harmful effects to aquatic life)	Chlorinated organic compounds can be persistent in the environment.[1][5]

Personal Protective Equipment (PPE):

A non-negotiable aspect of handling this compound is the consistent and correct use of PPE. All personnel involved in the disposal process must wear:

• Gloves: Nitrile or other chemically resistant gloves are mandatory. Contaminated gloves should be disposed of as hazardous waste.[6]

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes or airborne particles.[4]

• Lab Coat: A lab coat or gown, preferably with long sleeves and made of a low-permeability material, should be worn.[7]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[8]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is that it should be treated as hazardous waste. Under no circumstances should this compound be disposed of down the drain or in regular trash.[2][5]

1. Waste Segregation and Collection:

• Solid Waste:

  • Collect pure 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide and any materials grossly contaminated with it (e.g., weighing boats, contaminated filter paper) in a dedicated, clearly labeled, and sealable hazardous waste container.

  • The container should be made of a material compatible with the chemical. A high-density polyethylene (HDPE) container is a suitable choice.

  • The label should include the full chemical name, the words "Hazardous Waste," and the primary hazard symbols (e.g., harmful, irritant).

• Liquid Waste:

  • Solutions containing 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide should be collected in a separate, labeled, and sealed hazardous waste container.

  • Do not mix this waste with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible wastes can lead to dangerous reactions.

• Sharps Waste:

  • Needles, syringes, or any other sharp objects contaminated with the compound must be disposed of in a designated sharps container for hazardous waste.

• Contaminated PPE:

  • Used gloves, disposable lab coats, and other contaminated PPE should be collected in a separate, labeled bag or container for hazardous waste.

2. On-site Neutralization (Expert Use Only):

Chemical neutralization of chlorinated organic compounds can be complex and may generate other hazardous byproducts. This approach is not recommended for general laboratory practice and should only be considered by trained professionals with a thorough understanding of the reaction chemistry and in consultation with the EHS department. Potential, but unverified, methods could involve alkaline hydrolysis or reductive dehalogenation, but these would require significant process development and safety evaluation.

3. Off-site Disposal:

The most common and recommended method for the disposal of 3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is through a licensed professional waste disposal service.[6]

• Contact your EHS Department: Your institution's EHS department will have established procedures for the pickup and disposal of hazardous chemical waste. They will provide the necessary containers and labels and will arrange for collection by a certified hazardous waste contractor.

• Incineration: High-temperature incineration is a common and effective method for the disposal of chlorinated organic compounds.[9] This process breaks down the molecule into simpler, less harmful substances. The incinerator must be equipped with appropriate scrubbers to neutralize acidic gases (such as hydrogen chloride) that are formed during combustion.

Decontamination and Spill Management

Accidents can happen, and a well-defined spill management plan is crucial.

Decontamination:

• Glassware and Equipment: Reusable glassware and equipment should be decontaminated. A triple rinse with a suitable solvent (such as acetone or methanol), followed by washing with soap and water, is a common practice.[10] The solvent rinsate must be collected as hazardous waste.

• Work Surfaces: Benchtops and other surfaces should be wiped down with a solvent-dampened cloth, followed by a soap and water wash. The cleaning materials should be disposed of as hazardous waste.

Spill Response:

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don Appropriate PPE: Before attempting to clean up a spill, ensure you are wearing the correct PPE, including respiratory protection if necessary.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the spill.

• Cleanup:

  • For solid spills, carefully sweep or scoop the material into a labeled hazardous waste container. Avoid generating dust.

  • For contained liquid spills, absorb the material with an inert absorbent and place it in a labeled hazardous waste container.

• Decontaminate the Area: Once the bulk of the spill has been cleaned up, decontaminate the area as described above.

• Report the Spill: Report the spill to your supervisor and the EHS department, following your institution's protocols.

Disposal Decision Workflow

Sources

• 1. ajcsd.org [ajcsd.org]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. axxence.de [axxence.de]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. epa.gov [epa.gov]